Sodium;2-fluoro-3-oxoprop-1-en-1-olate

Core Science & Biosynthesis

Sodium 2-fluoro-3-oxoprop-1-en-1-olate: A Technical Guide to Its Chemical Properties, Synthetic Utility, and Clinical Implications

Executive Summary

In the realm of organofluorine chemistry and pharmaceutical development, Sodium 2-fluoro-3-oxoprop-1-en-1-olate (commonly known as fluoromalonaldehyde sodium salt) occupies a dual role of profound significance. For synthetic chemists, it is an indispensable, highly efficient building block (synthon) used to construct fluorinated heterocycles such as 4-fluoropyrazoles and 5-fluoropyrimidines—motifs frequently found in blockbuster antiviral and oncology drugs[1]. Conversely, for clinical pharmacists and toxicologists, the free form of this molecule (fluoromalonaldehyde) is a critical degradation product of the chemotherapeutic agent 5-Fluorouracil (5-FU), directly linked to severe infusion-related cardiotoxicity[2].

This whitepaper provides an in-depth analysis of the structural properties, synthetic methodologies, and clinical quality control (QC) parameters associated with this vital compound.

Chemical Structure and Fundamental Properties

The free dialdehyde, 2-fluoromalonaldehyde, is highly electrophilic. If left in its neutral state, it rapidly undergoes self-condensation, polymerization, and hydration, rendering it useless for controlled synthesis. To harness its reactivity, the compound is isolated as a sodium enolate.

Causality of Stability: By deprotonating the molecule to form the sodium salt, the negative charge is delocalized across the

-system. This delocalization significantly reduces the electrophilicity of the carbonyl carbons, preventing spontaneous polymerization and allowing the compound to be stored as a stable, solid reagent.

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	Sodium (Z)-2-fluoro-3-oxoprop-1-en-1-olate
Common Synonyms	Fluoromalonaldehyde sodium salt; Sodium 2-fluoropropanedial
CAS Number	29548-72-9
Molecular Formula	C3H2FNaO2
Molecular Weight	112.035 g/mol
Physical State	Solid (Powder)
InChI Key	ZBJPJSAIIONIIU-UHFFFAOYSA-N

Mechanistic Role as a Fluorinated Synthon

The strategic incorporation of fluorine into drug molecules improves metabolic stability, modulates pKa, and enhances lipophilicity[1]. Sodium 2-fluoro-3-oxoprop-1-en-1-olate acts as a 1,3-dicarbonyl equivalent. When subjected to acidic conditions in situ, the stable enolate is protonated, releasing the highly reactive 2-fluoromalonaldehyde. This intermediate immediately undergoes cyclocondensation with binucleophiles[3].

• Reaction with Hydrazines: Yields 4-fluoro-1H-pyrazoles, which are critical scaffolds for kinase inhibitors and androgen receptor degraders[4].

• Reaction with Amidines/Guanidines: Yields 5-fluoropyrimidines, the core structure of many nucleoside analog antivirals (e.g., Emtricitabine analogs)[1].

Synthesis pathways of fluorinated heterocycles using the enolate synthon.

Table 2: Comparative Yields of Fluorinated Heterocycles

Target Compound	Binucleophile	Reaction Conditions	Typical Yield	Application
4-Fluoro-1H-pyrazole	Hydrazine hydrate	EtOH/H2O, H+, 55 °C	75 - 85%	Antivirals, Kinase Inhibitors
5-Fluoropyrimidine	Formamidine HCl	NaOEt, EtOH, Reflux	60 - 70%	Nucleoside Analogs
2-Amino-5-fluoropyrimidine	Guanidine HCl	NaOEt, EtOH, Reflux	65 - 75%	Oncology Therapeutics

Experimental Workflows

Protocol: Synthesis of 4-Fluoro-1H-pyrazole

This protocol outlines the cyclocondensation of the sodium enolate with hydrazine to produce 4-fluoro-1H-pyrazole (CAS: 35277-02-2)[5].

Step-by-Step Methodology:

• Preparation: Suspend Sodium 2-fluoro-3-oxoprop-1-en-1-olate (1.0 eq) in a 40% (v/v) aqueous ethanol solution[5].

• In Situ Activation: Slowly add a stoichiometric amount of dilute HCl to protonate the enolate, generating 2-fluoromalonaldehyde in the reaction matrix. Note: Maintain temperature below 10 °C during addition to prevent premature polymerization.

• Nucleophilic Attack: Add hydrazine hydrate (1.05 eq) dropwise to the mixture[5].

• Cyclization: Heat the reaction mixture to 55 °C for 30 to 60 minutes[5]. The heat drives the dehydration step, closing the pyrazole ring.

• Workup: Cool the mixture to room temperature. Adjust the pH to 9.0 using saturated aqueous sodium bicarbonate (

  )[5].

• Extraction: Extract the aqueous layer with methyl tert-butyl ether (MTBE) or diethyl ether. Combine the organic layers and dry over anhydrous sodium sulfate (

  )[5].

• System Validation & Causality: To ensure the protocol was successful and the ring is closed, analyze the concentrated product via

  NMR. A successful cyclization will show a characteristic singlet around -175 ppm, distinct from the starting enolate. GC-MS should confirm a molecular ion peak at m/z 86.07.

Clinical Significance: The Dark Side of Fluoromalonaldehyde

While highly prized in synthesis, fluoromalonaldehyde poses a severe clinical risk when generated unintentionally. 5-Fluorouracil (5-FU) is a cornerstone cytotoxic drug used in oncology[6]. However, when 5-FU is prepared in pharmacy intravenous admixture service (PIVAS) centers and stored in basic media, the pyrimidine ring undergoes hydrolytic cleavage[2].

Degradation Causality: Alkaline hydrolysis of 5-FU breaks the N-C bonds of the pyrimidine ring, releasing the C5-C6-C4 fragment. This fragment rapidly forms fluoromalonaldehyde and its decarboxylated derivative, fluoroacetaldehyde[6]. These highly reactive, low-molecular-weight aldehydes act as cross-linking agents in vivo. Clinical data strongly suggests that the accumulation of these specific degradation products in IV bags is the primary driver of 5-FU-induced cardiotoxicity[2].

Hydrolytic degradation pathway of 5-FU leading to clinical cardiotoxicity.

Protocol: LC-MS/MS Quality Control for IV Solutions

To ensure patient safety, administered infusion solutions must be monitored for fluoromalonaldehyde content[6].

Step-by-Step Methodology:

• Sample Aliquoting: Extract 1.0 mL of the 5-FU infusion solution from the polyolefin or PVC bag at predefined stability timepoints (e.g., 24h, 48h)[6].

• Derivatization (Crucial Step): Because fluoromalonaldehyde is highly volatile and lacks strong chromophores, react the aliquot with 2,4-dinitrophenylhydrazine (DNPH) in an acidic buffer to form a stable, UV-active hydrazone derivative.

• Chromatographic Separation: Inject the derivatized sample onto a C18 Reverse-Phase HPLC column. Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile.

• Mass Spectrometry Detection: Utilize Electrospray Ionization (ESI) in negative ion mode. Monitor the specific MRM (Multiple Reaction Monitoring) transitions for the fluoromalonaldehyde-DNPH adduct.

• System Validation: The protocol is self-validating if the calibration curve of a spiked Sodium 2-fluoro-3-oxoprop-1-en-1-olate reference standard yields an

  . A limit of detection (LOD) below 0.1% of the total 5-FU concentration ensures clinical safety thresholds are met[2].

Conclusion

Sodium 2-fluoro-3-oxoprop-1-en-1-olate is a master key in modern organofluorine chemistry, enabling the rapid assembly of complex fluorinated therapeutics. However, understanding its fundamental reactivity is equally vital for clinical pharmacists, as the spontaneous generation of its free aldehyde form in chemotherapeutic formulations presents a severe toxicological threat. Mastery over this molecule's behavior—both as a synthon and a degradant—is essential for the safe and effective development of next-generation drugs.

References

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A Technical Guide for Advanced Synthesis: Leveraging Fluorinated 1,3-Dicarbonyls for the Construction of High-Value Heterocycles

Executive Summary

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, agrochemistry, and materials science.[1][2][3][4] Fluorine's unique properties—high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly enhance a molecule's metabolic stability, binding affinity, and lipophilicity.[5][6][7] This guide provides an in-depth exploration of fluorinated 1,3-dicarbonyl compounds as exceptionally versatile and powerful building blocks for the synthesis of these valuable fluorinated heterocycles. We will delve into the unique reactivity imparted by fluorine substitution and provide detailed, field-proven protocols for the synthesis of key five- and six-membered heterocyclic systems, including pyrazoles, isoxazoles, pyrimidines, and pyridines.

The Strategic Advantage of Fluorinated 1,3-Dicarbonyl Building Blocks

1,3-Dicarbonyl compounds are foundational pillars in classical heterocyclic synthesis, prized for their dual electrophilic sites and acidic central carbon. The introduction of fluorine atoms or fluoroalkyl groups (e.g., -CF₃) onto this scaffold dramatically amplifies its synthetic utility through several key electronic effects:

• Enhanced Electrophilicity: The potent electron-withdrawing nature of fluorine intensifies the partial positive charge on the carbonyl carbons, rendering them significantly more susceptible to nucleophilic attack.

• Keto-Enol Tautomerism Shift: Fluorine substitution stabilizes the enol tautomer. This is crucial as many condensation reactions proceed via the enol or enolate form, effectively increasing the concentration of the reactive species.[8]

• Increased Acidity: The α-protons situated between the two carbonyl groups become more acidic, facilitating easier deprotonation and subsequent reactions.

• Directing Group Effects: In unsymmetrical fluorinated 1,3-dicarbonyls, the fluoroalkyl group can exert a strong directing effect, often leading to high regioselectivity in cyclization reactions—a critical factor in complex molecule synthesis.

These properties make fluorinated 1,3-dicarbonyls not just substitutes for their non-fluorinated counterparts, but superior reagents that can drive reactions with greater efficiency, selectivity, and scope.

Synthesis of Five-Membered Fluorinated Heterocycles

The condensation of fluorinated 1,3-dicarbonyls with dinucleophiles is a direct and efficient route to a variety of five-membered aromatic heterocycles.

Fluorinated Pyrazoles via Knorr-Type Synthesis

The Knorr pyrazole synthesis, a classic reaction involving the condensation of a 1,3-dicarbonyl compound with a hydrazine, is exceptionally well-suited for fluorinated substrates.[9][10][11] The enhanced electrophilicity of the fluorinated carbonyls facilitates the initial nucleophilic attack by the hydrazine, and the reaction often proceeds with high regioselectivity.

The general mechanism involves the initial attack of one hydrazine nitrogen onto one of the carbonyl carbons, followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic pyrazole ring. The presence of a trifluoromethyl group, for example, typically directs the initial attack to the more electrophilic CF₃-bearing carbonyl.

Diagram: Knorr Pyrazole Synthesis Workflow

Caption: Workflow for Knorr synthesis of fluorinated pyrazoles.

Experimental Protocol: Synthesis of 5-phenyl-3-(trifluoromethyl)-1H-pyrazole

• Reaction Setup: To a solution of 1,1,1-trifluoro-4-phenyl-2,4-butanedione (1.0 eq) in ethanol (0.5 M), add hydrazine hydrate (1.1 eq).

• Reaction Execution: Heat the mixture to reflux (approx. 78 °C) and monitor the reaction by TLC (Thin Layer Chromatography) until the starting material is consumed (typically 2-4 hours).

• Work-up: Allow the reaction mixture to cool to room temperature. Reduce the solvent volume under reduced pressure.

• Purification: Add water to the residue to precipitate the crude product. Filter the solid, wash with cold water, and dry under vacuum. Recrystallize from an appropriate solvent system (e.g., ethanol/water) to yield the pure pyrazole derivative.

Fluorinated Isoxazoles

Reacting fluorinated 1,3-dicarbonyls with hydroxylamine hydrochloride provides a direct route to fluorinated isoxazoles.[12] The mechanism is analogous to the pyrazole synthesis, involving condensation, cyclization, and dehydration to form the aromatic isoxazole ring. These scaffolds are important in medicinal chemistry and can be synthesized directly from fluorinated diketones.[13][14]

Diagram: Fluorinated Isoxazole Synthesis Mechanism

Caption: Key mechanistic steps in fluorinated isoxazole synthesis.

Experimental Protocol: Synthesis of 3-methyl-5-(trifluoromethyl)isoxazole

• Reaction Setup: Dissolve 1,1,1-trifluoro-2,4-pentanedione (1.0 eq) and hydroxylamine hydrochloride (1.1 eq) in a mixture of ethanol and pyridine (4:1 v/v).

• Reaction Execution: Heat the solution to reflux for 3-5 hours. Monitor the reaction progress by GC-MS or TLC.

• Work-up: After cooling, pour the reaction mixture into cold water and extract with diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. Purify the resulting crude oil by column chromatography on silica gel to obtain the pure isoxazole.

Synthesis of Six-Membered Fluorinated Heterocycles

Multicomponent reactions are particularly powerful for the rapid assembly of complex six-membered rings. Fluorinated 1,3-dicarbonyls are excellent substrates for these transformations.

Fluorinated Pyrimidines via Biginelli Reaction

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester (or other 1,3-dicarbonyl), and urea or thiourea.[15][16][17] The use of fluorinated 1,3-dicarbonyls leads to the formation of dihydropyrimidinones (DHPMs) bearing a fluoroalkyl group.[18][19] These compounds are of significant interest in drug discovery. The reaction typically proceeds under acidic conditions.

Component	Role in Reaction	Example
Aldehyde	Provides C4 and its substituent	Benzaldehyde
Fluorinated 1,3-Dicarbonyl	Provides C5, C6, and their substituents	Ethyl 4,4,4-trifluoroacetoacetate
Urea/Thiourea	Provides N1, C2, and N3 of the ring	Urea

Table 1: Components of the Fluorinated Biginelli Reaction.

Experimental Protocol: Synthesis of 4-phenyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-2(1H)-one

• Reaction Setup: In a round-bottom flask, combine benzaldehyde (1.0 eq), ethyl 4,4,4-trifluoroacetoacetate (1.0 eq), and urea (1.5 eq) in ethanol.

• Catalysis: Add a catalytic amount of hydrochloric acid (e.g., 3-4 drops of concentrated HCl).

• Reaction Execution: Heat the mixture to reflux overnight. A precipitate will typically form as the reaction progresses.

• Work-up: Cool the reaction mixture in an ice bath to maximize precipitation.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with cold ethanol, and then with diethyl ether. Dry the product under vacuum. The product is often pure enough for use without further purification.

Fluorinated Pyridines via Hantzsch Synthesis

The Hantzsch pyridine synthesis is a four-component reaction that combines an aldehyde, ammonia (or an ammonia source like ammonium acetate), and two equivalents of a β-ketoester.[20][21][22][23] By using a fluorinated β-ketoester, highly functionalized dihydropyridines bearing fluoroalkyl groups can be synthesized, which can then be oxidized to the corresponding pyridines. These compounds are known for their applications as calcium channel blockers.[21]

Diagram: Hantzsch Pyridine Synthesis Logical Flow

Caption: Logical flow diagram of the Hantzsch pyridine synthesis.

Experimental Protocol: Synthesis of Diethyl 2,6-dimethyl-4-(trifluoromethyl)-1,4-dihydropyridine-3,5-dicarboxylate

• Reaction Setup: Combine ethyl acetoacetate (2.0 eq), trifluoroacetaldehyde ethyl hemiacetal (1.0 eq), and ammonium hydroxide (3.0 eq, 28% aqueous solution) in methanol.

• Reaction Execution: Stir the mixture at room temperature for 24 hours. The product will begin to precipitate from the solution.

• Work-up: Filter the resulting solid and wash with cold methanol.

• Purification: The crude dihydropyridine can be recrystallized from ethanol to yield the pure product.

• (Optional) Aromatization: To synthesize the corresponding pyridine, dissolve the dihydropyridine in glacial acetic acid and treat with an oxidizing agent such as ceric ammonium nitrate (CAN) or nitric acid until the starting material is consumed. Then, carefully neutralize and extract the product.

Conclusion and Future Outlook

Fluorinated 1,3-dicarbonyl compounds are indispensable tools in modern synthetic chemistry, providing reliable and often high-yield pathways to valuable fluorinated heterocycles. The electronic properties imparted by fluorine not only facilitate classical cyclization reactions but also enable a high degree of regiochemical control. As the demand for novel, high-performance molecules in medicine and materials continues to grow, the strategic use of these building blocks will undoubtedly expand. Future research will likely focus on developing asymmetric variations of these reactions to access enantiopure fluorinated heterocycles and exploring their utility in constructing even more complex molecular architectures.

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The Chemistry and Application of Malonaldehyde Surrogates: A Comparative Analysis of Sodium Nitromalonaldehyde and Sodium Fluoromalonaldehyde

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of synthetic organic chemistry and drug discovery, the dicarbonyl motif is a cornerstone for constructing complex molecular architectures, particularly heterocyclic systems that form the core of countless pharmaceutical agents. Malonaldehyde, the simplest 1,3-dicarbonyl compound, is itself often too unstable for direct use. Consequently, its synthetic equivalents, or "surrogates," have become indispensable tools. Among these, the sodium salts of substituted malonaldehydes stand out for their stability and versatile reactivity.

This technical guide provides a detailed comparative analysis of two such critical reagents: Sodium Nitromalonaldehyde and Sodium Fluoromalonaldehyde. While structurally similar, the profound electronic differences between the nitro (-NO2) and fluoro (-F) substituents impart distinct chemical personalities to these molecules. Understanding these differences is paramount for researchers in medicinal chemistry and process development to make informed decisions in reaction design, optimize synthetic routes, and ultimately accelerate the discovery of new chemical entities.

This document, authored from the perspective of a Senior Application Scientist, moves beyond a simple recitation of facts. It delves into the mechanistic underpinnings of their differential reactivity, provides field-proven insights into their practical application, and furnishes detailed, self-validating experimental protocols.

Part 1: Physicochemical and Structural Properties

Both sodium nitromalonaldehyde and sodium fluoromalonaldehyde exist predominantly as their enolate tautomers, a structural feature that is key to their stability and reactivity. The negative charge is delocalized across the O-C-C-C-O system. The critical difference lies in the electronic influence of the C2 substituent.

• Sodium Nitromalonaldehyde: The nitro group is a powerful electron-withdrawing group, acting through both resonance and inductive effects. This delocalizes the negative charge of the enolate more extensively, influencing its nucleophilicity and rendering the β-carbon susceptible to attack.

• Sodium Fluoromalonaldehyde: The fluorine atom is the most electronegative element, exerting a potent electron-withdrawing inductive effect (-I). However, it lacks the resonance-destabilizing effect of the nitro group. This electronic distinction is the primary driver of the differing reactivity profiles discussed later.

A summary of their key properties is presented below.

Property	Sodium Nitromalonaldehyde	Sodium Fluoromalonaldehyde
CAS Number	3482-74-4	1514-53-0
Molecular Formula	C3H2NNaO4	C3H2FNaO2
Molecular Weight	143.04 g/mol	112.03 g/mol
Appearance	Yellow to orange crystalline solid	Off-white to pale yellow solid
Solubility	Soluble in water, DMSO, DMF	Soluble in water
Key Electronic Effect	Strong resonance and inductive electron withdrawal	Strong inductive electron withdrawal

Part 2: Synthesis and Availability

The accessibility of a reagent is a critical consideration in its selection for large-scale synthesis or routine laboratory use.

Sodium Nitromalonaldehyde is typically synthesized via the nitration of malonaldehyde diacetal followed by hydrolysis. A more common laboratory and industrial preparation involves the oxidative ring cleavage of a suitable aromatic precursor. It is commercially available from numerous chemical suppliers as a monohydrate, which is often a yellow or orange crystalline solid.

Sodium Fluoromalonaldehyde can be prepared through several routes, including the fluorination of malonaldehyde derivatives. One established method involves the reaction of ethyl 3,3-diethoxypropanoate with perchloryl fluoride, followed by hydrolysis. Its commercial availability is generally more limited compared to its nitro counterpart, which can be a factor in reagent selection for large-scale campaigns.

Part 3: Comparative Reactivity and Mechanistic Insights

The primary utility of both reagents is as a three-carbon dielectrophilic building block for the synthesis of five- and six-membered heterocycles through condensation reactions with dinucleophiles like hydrazines, ureas, and amidines.

The core difference in their reactivity stems from the nature of the C2 substituent. The potent electron-withdrawing nitro group in nitromalonaldehyde makes the enolate system a "soft" nucleophile and the overall molecule a potent electrophile in addition reactions. The fluoro substituent, while strongly inductively withdrawing, does not activate the molecule to the same degree or in the same manner.

A classic and illustrative comparison is the synthesis of pyrazoles from hydrazine.

Workflow for Heterocycle Synthesis: Pyrazole Formation

Caption: Generalized workflow for pyrazole synthesis.

In this reaction, the hydrazine first attacks one of the carbonyl groups (or their enolate equivalent). This is followed by an intramolecular condensation and dehydration to form the aromatic pyrazole ring.

• With Sodium Nitromalonaldehyde: The reaction proceeds readily with a wide range of hydrazines to yield 4-nitropyrazoles. The nitro group remains on the final product, serving as a versatile chemical handle for further transformations, such as reduction to an amine or nucleophilic aromatic substitution.

• With Sodium Fluoromalonaldehyde: The reaction similarly yields 4-fluoropyrazoles. The C-F bond is highly stable and is often desired in the final molecule for its ability to modulate pharmacokinetic properties like metabolic stability and membrane permeability.

Mechanistic Divergence

The key mechanistic insight lies in the stability of the intermediate and the nature of the leaving group in potential side reactions. The nitro group can, under certain conditions, act as a leaving group, a pathway not typically available to the fluoro substituent. This makes sodium nitromalonaldehyde a precursor for not just 4-nitropyrazoles, but also potentially for other substituted pyrazoles if a subsequent substitution reaction is performed.

Caption: Divergent outcomes in pyrazole synthesis.

Part 4: Applications in Drug Development

The choice between these two reagents is often dictated by the strategic goal of the synthesis.

• Sodium Nitromalonaldehyde is frequently used when the nitro group is desired as a synthetic intermediate. For example, the resulting 4-nitro-substituted heterocycle can be readily reduced to the corresponding 4-amino derivative. This amino group can then be used for a wide array of further chemical modifications, such as amide bond formation, sulfonylation, or diazotization, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

• Sodium Fluoromalonaldehyde is chosen when a fluorine atom is a desired feature in the final target molecule. The introduction of fluorine is a common strategy in medicinal chemistry to block metabolic oxidation at that position, increase binding affinity (through favorable electrostatic interactions), and improve pharmacokinetic properties such as lipophilicity and bioavailability. Therefore, it is used for the direct synthesis of fluorinated heterocycles intended as final drug candidates or key intermediates.

Part 5: Experimental Protocols

The following protocols are representative and should be adapted based on specific substrates and laboratory conditions.

Protocol 1: Synthesis of 4-Nitro-1H-pyrazole

This protocol is a self-validating system. The successful formation of the product can be easily monitored by TLC and confirmed by the characteristic bright yellow color of many nitropyrazole derivatives.

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve sodium nitromalonaldehyde monohydrate (1.57 g, 10 mmol) in 20 mL of deionized water. The solution will be a clear, deep yellow/orange.

• Reaction Setup: Cool the solution to 0-5 °C in an ice-water bath.

• Addition of Nucleophile: In a separate beaker, dissolve hydrazine sulfate (1.30 g, 10 mmol) in 15 mL of water. Add this solution dropwise to the stirred, cold nitromalonaldehyde solution over 15 minutes. The rate of addition is critical to control the exotherm.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4 hours. Monitor the reaction by TLC (e.g., 1:1 Ethyl Acetate:Hexanes) for the disappearance of the starting material.

• Workup and Isolation: Acidify the reaction mixture to pH ~2 by the slow addition of 2M HCl. A pale yellow precipitate should form.

• Purification: Cool the mixture in an ice bath for 30 minutes to maximize precipitation. Collect the solid by vacuum filtration, wash with two portions of cold water (10 mL each), and dry under high vacuum to yield 4-nitro-1H-pyrazole.

• Validation: The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The melting point should be compared to the literature value.

Protocol 2: Synthesis of 4-Fluoro-1H-pyrazole (Conceptual)

This protocol follows a similar logic, highlighting the parallel utility of the fluoro-substituted reagent.

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve sodium fluoromalonaldehyde (1.12 g, 10 mmol) in 25 mL of ethanol.

• Addition of Nucleophile: Add hydrazine hydrate (0.5 mL, ~10 mmol) dropwise to the solution at room temperature.

• Reaction: Stir the reaction at room temperature for 6 hours or until TLC analysis indicates completion.

• Workup and Isolation: Concentrate the reaction mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: The crude product can be purified by silica gel column chromatography to yield 4-fluoro-1H-pyrazole.

• Validation: Characterize the final product by ¹H NMR, ¹⁹F NMR, ¹³C NMR, and mass spectrometry.

Part 6: Safety and Handling

As a Senior Application Scientist, it is my responsibility to emphasize that safe laboratory practice is non-negotiable.

• Sodium Nitromalonaldehyde: This compound is a nitro-containing organic molecule and should be handled with care. While not a primary explosive, it should be stored away from heat and reducing agents. It is classified as an irritant. Always use personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Work in a well-ventilated fume hood.

• Sodium Fluoromalonaldehyde: Organofluorine compounds can have variable toxicity. This reagent should be handled with the same level of care as above. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

Sodium nitromalonaldehyde and sodium fluoromalonaldehyde are powerful and versatile reagents for the synthesis of substituted heterocyles. The choice between them is not arbitrary but a strategic decision driven by the ultimate goal of the synthetic campaign. Sodium nitromalonaldehyde offers a pathway to a wide array of functionalized analogs through the versatile nitro-group handle. In contrast, sodium fluoromalonaldehyde provides a direct route to fluorinated compounds, leveraging the unique and often beneficial properties of fluorine in medicinal chemistry. A thorough understanding of their distinct electronic properties, reactivity, and handling requirements allows the modern chemical researcher to harness their full potential in the efficient and rational design of novel molecules.

References

• Sodium nitromalonaldehyde monohydrate, PubChem, National Center for Biotechnology Information. [Link]

Solubility of Sodium 2-Fluoro-3-oxoprop-1-en-1-olate in Organic Solvents: A Predictive and Methodological Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium 2-fluoro-3-oxoprop-1-en-1-olate is a reactive intermediate of significant interest in synthetic chemistry and drug discovery. However, a notable gap exists in the scientific literature regarding its solubility in common organic solvents, a critical parameter for its effective use in reaction design, purification, and formulation. This technical guide provides a comprehensive framework for understanding and determining the solubility of this compound. It begins by establishing a theoretical foundation for predicting its solubility based on its molecular structure and the principles of solute-solvent interactions. Subsequently, a detailed, self-validating experimental protocol for the quantitative determination of its solubility is presented. This guide is intended to empower researchers to make informed decisions about solvent selection and to generate reliable solubility data for this and other novel ionic organic compounds.

Introduction to Sodium 2-fluoro-3-oxoprop-1-en-1-olate

Sodium 2-fluoro-3-oxoprop-1-en-1-olate is an ionic organic compound featuring a sodium cation and a fluorinated enolate anion. Enolates are highly valuable intermediates in organic synthesis, serving as potent nucleophiles in a variety of carbon-carbon bond-forming reactions.[1] The presence of a fluorine atom can significantly modulate the reactivity and physicochemical properties of organic molecules, often enhancing metabolic stability and receptor binding affinity in drug candidates.

The solubility of a compound is a fundamental physicochemical property that dictates its utility in a wide range of applications, from chemical synthesis to drug formulation.[2] For sodium 2-fluoro-3-oxoprop-1-en-1-olate, understanding its solubility in organic solvents is crucial for:

• Reaction Homogeneity: Ensuring that the compound is in the same phase as other reactants is essential for achieving optimal reaction rates and yields.

• Purification: Solubility differences are exploited in techniques like crystallization and extraction to isolate and purify the compound.

• Formulation: In drug development, solubility is a key determinant of a drug's bioavailability and the choice of delivery vehicle.

A thorough review of the existing scientific literature reveals a scarcity of quantitative solubility data for sodium 2-fluoro-3-oxoprop-1-en-1-olate in organic solvents. This guide aims to address this gap by providing both a theoretical framework for predicting its solubility and a practical methodology for its experimental determination.

Theoretical Framework for Predicting Solubility

The solubility of an ionic compound in an organic solvent is governed by a balance of intermolecular forces between the solute and the solvent.[3][4] The principle of "like dissolves like" provides a useful, albeit simplified, starting point for predicting solubility.[3][4] We can dissect the structure of sodium 2-fluoro-3-oxoprop-1-en-1-olate to anticipate its interactions with various solvent classes.

Solute-Solvent Interactions

The key structural features of sodium 2-fluoro-3-oxoprop-1-en-1-olate that will influence its solubility are:

• Ionic Character: The presence of the Na⁺ cation and the enolate anion imparts a high degree of ionic character. Ionic compounds tend to be more soluble in polar solvents that can effectively solvate the individual ions.[3]

• Polarity of the Enolate: The enolate anion possesses significant polarity due to the presence of the electronegative oxygen and fluorine atoms. This suggests a preference for polar solvents.

• Hydrogen Bonding: The oxygen atom of the enolate can act as a hydrogen bond acceptor. Therefore, it is expected to interact favorably with polar protic solvents that can act as hydrogen bond donors (e.g., alcohols).

• Ion-Dipole Interactions: Polar aprotic solvents (e.g., acetone, acetonitrile) possess a significant dipole moment and can solvate the sodium cation and the enolate anion through ion-dipole interactions.

The Role of the Solvent

Organic solvents can be broadly categorized based on their polarity and their ability to engage in hydrogen bonding:

• Polar Protic Solvents (e.g., methanol, ethanol): These solvents are characterized by the presence of a hydrogen atom attached to an electronegative atom (e.g., O-H). They are generally good solvents for ionic compounds due to their ability to solvate both cations and anions through ion-dipole interactions and hydrogen bonding.

• Polar Aprotic Solvents (e.g., dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), acetonitrile, acetone, tetrahydrofuran (THF)): These solvents have a significant dipole moment but lack O-H or N-H bonds. They are effective at solvating cations but are less effective at solvating anions compared to protic solvents. Ether solvents like THF are commonly used for the formation of enolate anions.[5][6]

• Nonpolar Solvents (e.g., hexanes, toluene, diethyl ether): These solvents have a low dielectric constant and are generally poor solvents for ionic compounds. The energy required to overcome the lattice energy of the ionic solid is not compensated by favorable solute-solvent interactions.

Predicted Qualitative Solubility Profile

Based on the theoretical principles outlined above, a qualitative solubility profile for sodium 2-fluoro-3-oxoprop-1-en-1-olate in a range of common organic solvents can be predicted.

Solvent Class	Solvent	Predicted Qualitative Solubility	Rationale
Polar Protic	Methanol	Soluble	Strong ion-dipole interactions and hydrogen bonding capabilities.
Ethanol	Soluble to Sparingly Soluble	Similar to methanol, but the larger nonpolar alkyl chain may slightly reduce solubility.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Soluble	Highly polar solvent, excellent at solvating cations.
N,N-Dimethylformamide (DMF)	Soluble	Strong polar aprotic solvent.
Acetonitrile	Sparingly Soluble	Moderately polar, may have limited capacity to solvate the ionic pair.
Acetone	Sparingly Soluble to Insoluble	Lower polarity compared to DMSO and DMF.
Tetrahydrofuran (THF)	Sparingly Soluble to Insoluble	While used for enolate formation, the sodium salt may have limited solubility.[5][6]
Nonpolar	Toluene	Insoluble	Lacks the polarity to overcome the lattice energy of the ionic solid.
Hexanes	Insoluble	Nonpolar solvent with very weak intermolecular forces.
Diethyl Ether	Insoluble	Low polarity, unable to effectively solvate the ions.

Experimental Protocol for Quantitative Solubility Determination

The following protocol describes the equilibrium solubility (shake-flask) method, a robust and widely accepted technique for determining the solubility of a solid in a liquid.[7][8][9] This method ensures that the solvent is saturated with the solute, providing a true measure of the equilibrium solubility.

Materials and Equipment

• Sodium 2-fluoro-3-oxoprop-1-en-1-olate (solid)

• High-purity organic solvents

• Analytical balance

• Scintillation vials or other suitable sealed containers

• Constant temperature orbital shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Charged Aerosol Detector) or another suitable analytical technique for quantification.

Step-by-Step Methodology

• Preparation of Saturated Solutions: a. Add an excess amount of solid sodium 2-fluoro-3-oxoprop-1-en-1-olate to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at the end of the equilibration period. b. Accurately pipette a known volume of the desired organic solvent into each vial. c. Tightly seal the vials to prevent solvent evaporation.

• Equilibration: a. Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C). b. Agitate the vials for a sufficient period to allow the system to reach equilibrium. A preliminary study might be needed to determine the optimal equilibration time, but 24 to 48 hours is often sufficient.[7][8]

• Sample Collection and Preparation: a. After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle. b. Carefully withdraw a known volume of the supernatant using a syringe. c. Immediately filter the supernatant through a syringe filter into a clean, pre-weighed vial to remove any undissolved solid. d. Accurately weigh the filtered solution. e. Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification: a. Analyze the diluted samples using a validated HPLC method or another appropriate analytical technique to determine the concentration of sodium 2-fluoro-3-oxoprop-1-en-1-olate. b. Prepare a calibration curve using standards of known concentration to ensure accurate quantification.

• Calculation of Solubility: a. Calculate the solubility in g/L using the following formula: Solubility (g/L) = (Concentration from analysis (g/L) x Dilution factor) b. Convert the solubility to other units as needed (e.g., mol/L).

Experimental Workflow Diagram

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Stability of Fluorinated Enolate Salts in Ambient Conditions: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The introduction of fluorine into organic molecules has become a cornerstone of modern drug discovery and materials science, offering profound effects on a compound's physicochemical and biological properties.[1][2] Fluorinated enolate salts are pivotal intermediates in the synthesis of these valuable fluorinated molecules. However, their inherent reactivity, particularly their stability under ambient conditions, presents a significant challenge for chemists. This guide provides a comprehensive technical overview of the factors governing the stability of fluorinated enolate salts when exposed to atmospheric moisture and oxygen. We will delve into the intrinsic electronic and steric effects of fluorine substitution, explore the primary degradation pathways, and present field-proven protocols for the handling, storage, and systematic evaluation of these reactive intermediates.

Introduction: The Double-Edged Sword of Fluorine in Enolate Chemistry

Enolates are powerful nucleophiles, indispensable for the formation of carbon-carbon bonds in organic synthesis.[3][4] The incorporation of fluorine at or near the enolate core dramatically alters its reactivity and stability.[3] While the strong electron-withdrawing nature of fluorine can increase the acidity of α-protons, facilitating enolate formation, it also influences the stability of the resulting enolate salt.[5][6] Understanding and controlling the stability of these fluorinated intermediates is paramount for the development of robust and scalable synthetic routes to novel fluorinated pharmaceuticals and materials.

The term "ambient conditions" in the context of this guide refers to the typical environment of a research laboratory, where compounds may be exposed to atmospheric moisture and oxygen. While rigorously inert conditions are the gold standard for handling reactive intermediates, transient exposure during manipulation or transfer is often unavoidable. This guide aims to equip the researcher with the knowledge to anticipate and mitigate the degradation of fluorinated enolate salts in such scenarios.

Intrinsic Factors Governing the Stability of Fluorinated Enolate Salts

The inherent stability of a fluorinated enolate salt is a complex interplay of electronic and steric factors. These factors influence the distribution of electron density within the enolate and its propensity to react with external agents.

Electronic Effects of Fluorine Substitution

The high electronegativity of fluorine is the dominant factor influencing the electronic properties of a fluorinated enolate.

• Inductive Effect: Fluorine's strong inductive effect (-I) withdraws electron density from the enolate system. This can have a stabilizing effect on the negative charge of the enolate, making the corresponding carbonyl compound more acidic.[5][6] However, this effect can also make the enolate less nucleophilic.

• Resonance and Hyperconjugation: The lone pairs on fluorine can participate in resonance, though this is generally considered a weaker effect compared to its inductive pull. The impact of fluorine on the overall resonance stabilization of the enolate is a subject of ongoing study.

The position and number of fluorine atoms are critical. α-Fluorination directly influences the enolate carbon, while β- or γ-fluorination will have a more attenuated inductive effect.

Steric Effects

The steric environment around the enolate can play a significant role in its stability, primarily by shielding the reactive centers from attack by external reagents. Bulky substituents near the enolate can hinder the approach of water or oxygen molecules, thereby increasing the kinetic stability of the salt.

The Counterion's Role

The nature of the metal counterion (e.g., Li+, Na+, K+) associated with the enolate oxygen is crucial.[3] A tight ion pair, often observed with smaller cations like Li+, can partially shield the oxygen atom, potentially influencing the regioselectivity of reactions and affecting the enolate's susceptibility to hydrolysis.[3]

Extrinsic Degradation Pathways: The Threat of Ambient Exposure

When a fluorinated enolate salt is exposed to ambient conditions, two primary degradation pathways are of concern: hydrolysis by atmospheric moisture and oxidation by atmospheric oxygen.

Hydrolysis: The Reaction with Water

Enolates are the conjugate bases of carbonyl compounds and are therefore basic. In the presence of a proton source, such as water, they will be protonated to regenerate the parent carbonyl compound. The general mechanism for the hydrolysis of an enolate is depicted below.

Figure 1: General mechanism of enolate hydrolysis.

The susceptibility of fluorinated enolates to hydrolysis is underscored by the behavior of their more stable surrogates, silyl enol ethers. Silyl enol ethers are known to hydrolyze in the presence of moisture, a reaction that proceeds via protonation of the double bond.[1][7] The rate of hydrolysis can be influenced by steric hindrance and the nature of the silyl group.

Some highly fluorinated carbonyl compounds are known to form stable hydrates in the presence of water.[4][8] This suggests that the corresponding enolates may also have a strong affinity for water, potentially facilitating their hydrolysis.

Oxidation: The Reaction with Oxygen

Molecular oxygen, particularly in its triplet ground state, can react with enolates. This process can be complex, often involving radical mechanisms. The reaction of an enolate with oxygen can lead to the formation of α-hydroperoxy carbonyl compounds, which can subsequently decompose to a variety of products, including dicarbonyl compounds through oxidative cleavage.

Figure 2: Simplified pathway for enolate oxidation.

The presence of fluorine may influence the rate and outcome of oxidation. The strong C-F bond is generally stable to metabolic oxidation in drug molecules, which can be a desirable property.[9][10] However, the electronic effects of fluorine on the enolate may alter its susceptibility to radical-mediated oxidation.

Best Practices for Handling and Storage of Fluorinated Enolate Salts

Given their sensitivity to air and moisture, fluorinated enolate salts should be handled as air-sensitive materials. The following protocols are recommended to maintain their integrity.

Inert Atmosphere Techniques

All manipulations of fluorinated enolate salts should be performed under an inert atmosphere, such as dry nitrogen or argon.[11][12]

• Glovebox: A glovebox provides the most controlled environment for handling highly sensitive solids and for preparing solutions.[5]

• Schlenk Line: For solution-phase manipulations, a Schlenk line allows for the effective exclusion of air and moisture.[13][14]

Solvent and Reagent Purity

• Solvents: All solvents used for dissolving or reacting fluorinated enolate salts must be rigorously dried and deoxygenated.

• Reagents: Any reagents to be used in conjunction with fluorinated enolates should also be dry and, if necessary, deoxygenated.

Storage

• Short-Term Storage: Solutions of fluorinated enolate salts should be stored under an inert atmosphere in a sealed flask, preferably at low temperatures (e.g., in a freezer at -20 °C or below).

• Long-Term Storage: For long-term storage, it is advisable to store the enolate as a solid under an inert atmosphere in a sealed container in a freezer. If the enolate is generated in situ, it is best to use it immediately.

Handling Technique	Pros	Cons
Glovebox	Excellent for solids, highly controlled atmosphere.	Limited workspace, requires specialized equipment.
Schlenk Line	Versatile for solution chemistry, scalable.	Requires more technical skill, potential for minor leaks.
Syringe/Cannula	Good for transferring solutions under inert gas.	Risk of contamination if not performed correctly.

Table 1: Comparison of Handling Techniques for Air-Sensitive Compounds.

Experimental Workflow for Assessing Stability

To quantitatively assess the stability of a novel fluorinated enolate salt under ambient conditions, a systematic experimental approach is required.

Sample Preparation and Controlled Exposure

• Preparation: Prepare a stock solution of the fluorinated enolate salt in a suitable dry, deoxygenated solvent inside a glovebox.

• Aliquoting: Dispense aliquots of the stock solution into separate, sealed vials.

• Controlled Exposure:

  • Moisture Exposure: Inject a known volume of water into a sealed vial containing the enolate solution.

  • Air Exposure: Bubble a gentle stream of dry air through a vial of the enolate solution for a defined period.

  • Combined Exposure: Expose a vial to the ambient laboratory atmosphere for a set time.

  • Control: Keep one vial sealed under an inert atmosphere as a control.

Analytical Monitoring

At regular time intervals, withdraw a sample from each vial and analyze its composition using appropriate analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹⁹F, and ¹³C NMR can be used to monitor the disappearance of the enolate and the appearance of degradation products.

• Mass Spectrometry (MS): LC-MS or GC-MS can identify and quantify the parent enolate and its degradation products.

• Infrared (IR) Spectroscopy: The disappearance of the enolate C=C stretch and the appearance of a carbonyl C=O stretch can be monitored.

Figure 3: Experimental workflow for stability assessment.

Data Analysis

By plotting the concentration of the fluorinated enolate salt over time under each condition, the degradation kinetics can be determined. This will provide quantitative data on the half-life of the enolate under specific ambient challenges.

Conclusion

Fluorinated enolate salts are powerful intermediates in modern organic synthesis, but their utility is intrinsically linked to their stability. While the presence of fluorine can offer some electronic stabilization, these enolates are generally susceptible to degradation by atmospheric moisture and oxygen. A thorough understanding of the factors governing their stability, coupled with the rigorous application of air-sensitive handling techniques, is essential for their successful application in research and development. The systematic evaluation of the stability of novel fluorinated enolate salts, as outlined in this guide, will enable chemists to develop more robust and reliable synthetic methodologies for the creation of next-generation fluorinated molecules.

References

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• Sloop, J. C., Churley, M., Guzman, A., Moseley, S., Stalker, S., Weyand, J., & Yi, J. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry, 4(1), 1-10. [Link]

• Shriver, D. F., & Drezdzon, M. A. (1986). The manipulation of air-sensitive compounds. John Wiley & Sons. [Link]

• Han, J., & Soloshonok, V. A. (2019). Detrifluoroacetylative in Situ Generated Cyclic Fluorinated Enolates for the Preparation of Compounds Featuring a C–F Stereogenic Center. ACS Omega, 4(11), 14357-14369. [Link]

• Ni, C., & Hu, J. (2016). The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chemical Society Reviews, 45(20), 5441-5454. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. [Link]

• Wikipedia. (n.d.). Silyl enol ether. [Link]

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. [Link]

• Mordas, D. M., et al. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. Journal of Chemical Education, 99(7), 2665–2671. [Link]

• House, H. O. (1972). Modern Synthetic Reactions. W. A. Benjamin.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.

• Sloop, J. C. (2015). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. ResearchGate. [Link]

• Chemistry LibreTexts. (2023). Reactivity of Enolate Ions. [Link]

• Organic Chemistry Portal. (n.d.). Oxygen. [Link]

• Master Organic Chemistry. (2022). Enolates – Formation, Stability, and Simple Reactions. [Link]

• Murphy, C. D. (2016). Microbial degradation of fluorinated drugs: biochemical pathways, impacts on the environment and potential applications. Applied Microbiology and Biotechnology, 100(6), 2617-2627. [Link]

• Hunter, L. (2023). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. [Link]

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Deconstructing the Nomenclature of Sodium (Z)-2-fluoro-3-oxoprop-1-en-1-olate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The precise and unambiguous naming of chemical compounds is a cornerstone of scientific communication, ensuring that a given name corresponds to a single, unique molecular structure. This guide provides an in-depth analysis of the IUPAC (International Union of Pure and Applied Chemistry) nomenclature for Sodium (Z)-2-fluoro-3-oxoprop-1-en-1-olate, a substituted enolate salt. By dissecting each component of the name, we will illuminate the systematic rules and chemical principles that govern its construction, offering a clear framework for understanding and applying these principles in a research and development context.

The Molecular Structure: A Visual Foundation

Before delving into the nomenclature, it is essential to visualize the molecule. The name "Sodium (Z)-2-fluoro-3-oxoprop-1-en-1-olate" describes an ionic compound consisting of a sodium cation (Na⁺) and a complex organic anion, (Z)-2-fluoro-3-oxoprop-1-en-1-olate.

Figure 1: Chemical structure of Sodium (Z)-2-fluoro-3-oxoprop-1-en-1-olate.

Decoding the IUPAC Name: A Step-by-Step Analysis

The IUPAC name can be systematically broken down to understand the structural features it represents.

Component	Meaning
Sodium	Indicates the presence of a sodium cation (Na⁺), signifying that the compound is a salt.
(Z)-	A stereochemical descriptor specifying the geometry around the double bond.
2-fluoro-	A prefix indicating a fluorine atom is attached to the second carbon of the parent chain.
3-oxo-	A prefix denoting a ketone functional group (a double-bonded oxygen) at the third carbon.
prop-	The root of the parent chain name, indicating a three-carbon chain.
-1-en-	An infix signifying a carbon-carbon double bond located at the first position of the chain.
-1-olate	A suffix indicating an enolate, where the oxygen atom at the first carbon bears a negative charge.

The Parent Chain: "prop-1-en-1-olate"

The foundation of the name is the parent structure. According to IUPAC rules, the principal functional group dictates the suffix of the name. In this molecule, the enolate is the highest priority functional group.[1][2] Enolates are anions derived from the deprotonation of a carbon atom alpha to a carbonyl group, resulting in a negative charge delocalized over the oxygen and carbon atoms.[3] The suffix "-olate" signifies this anionic oxygen.

The parent chain containing the principal functional group and the double bond is a three-carbon chain, hence the root "prop-". The presence of a double bond is indicated by the infix "-en-". The numbering of the carbon chain starts from the end that gives the highest priority functional group the lowest possible number. In this case, the enolate oxygen is at position 1, so the double bond is between carbons 1 and 2, designated as "-1-en-". Therefore, the parent anion is named prop-1-en-1-olate .

Substituents: "2-fluoro-" and "3-oxo-"

With the parent chain established, the remaining functional groups are treated as substituents and named as prefixes.

• "2-fluoro-" : A fluorine atom is attached to the second carbon of the propene chain. Halogens are always treated as prefixes in IUPAC nomenclature.[1]

• "3-oxo-" : A ketone group (C=O) is located at the third carbon. When a carbonyl group is not the highest priority functional group, it is denoted by the prefix "oxo-".[1][4]

Stereochemistry: The "(Z)-" Descriptor

The "(Z)-" prefix specifies the stereochemistry of the double bond between C1 and C2. This is determined by the Cahn-Ingold-Prelog (CIP) priority rules.[5][6]

Workflow for Assigning (Z/E) Configuration:

• Identify the two atoms of the double bond (C1 and C2).

• For each carbon of the double bond, assign priorities to its two substituents based on atomic number. The atom with the higher atomic number gets higher priority.[7]

• Compare the positions of the highest-priority groups.

  • If the two highest-priority groups are on the same side of the double bond, the configuration is (Z) (from the German zusammen, meaning "together").

  • If they are on opposite sides, the configuration is (E) (from the German entgegen, meaning "opposite").

Applying the CIP Rules to our Molecule:

• At Carbon 1 (C1):

  • Substituent 1: Oxygen (atomic number 8)

  • Substituent 2: Hydrogen (atomic number 1)

  • Highest Priority: Oxygen

• At Carbon 2 (C2):

  • Substituent 1: Fluorine (atomic number 9)

  • Substituent 2: Carbon (C3, atomic number 6)

  • Highest Priority: Fluorine

Since the highest priority groups (Oxygen on C1 and Fluorine on C2) are on the same side of the double bond, the stereochemistry is designated as (Z) .

Figure 3: Workflow for IUPAC name derivation.

Conclusion

The IUPAC nomenclature of Sodium (Z)-2-fluoro-3-oxoprop-1-en-1-olate is a prime example of a systematic and rule-based naming convention that conveys the complete and precise structural information of a molecule. By understanding the hierarchy of functional groups, the rules for numbering parent chains, the application of prefixes and suffixes, and the assignment of stereochemical descriptors, researchers can confidently and accurately communicate chemical structures. This mastery is not merely an academic exercise but a critical component of scientific integrity and reproducibility in the fields of chemistry and drug development.

References

• Master Organic Chemistry. (2011, February 14). Table of Functional Group Priorities for Nomenclature. Retrieved from [Link]

• Axios Research. sodium (Z)-3-ethoxy-2-fluoro-3-oxoprop-1-en-1-olate. Retrieved from [Link]

• PubChem. (Z)-2,3-difluoroprop-2-en-1-ol. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 3.6 Cahn-Ingold Prelog Rules. Retrieved from [Link]

• Master Organic Chemistry. (2022, August 16). Enolates - Formation, Stability, and Simple Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2024, June 30). 2.4: IUPAC Naming of Organic Compounds with Functional Groups. Retrieved from [Link]

• Wikipedia. Cahn–Ingold–Prelog priority rules. Retrieved from [Link]

• PubChem. (Z)-3-oxoprop-1-en-1-olate. Retrieved from [Link]

• Wikipedia. Enolate. Retrieved from [Link]

• A-Level Chemistry. Cahn Ingold Prelog Rules | E Z Naming of Alkenes. Retrieved from [Link]

• Wikipedia. Sodium fluoroacetate. Retrieved from [Link]

• University of Calgary. IUPAC Rules. Retrieved from [Link]

• The Organic Chemistry Tutor. (2022, October 31). Priorities with Functional Groups Giving Higher and Lower Priority Names [Video]. YouTube. Retrieved from [Link]

• PubChem. Sodium 1,1,1,3,3,3-hexafluoropropan-2-olate. Retrieved from [Link]

• Dynamic Science. chemistry - organic-naming compounds with more than one functional group. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 23.3 Enolates. Retrieved from [Link]

• PubChem. (Z)-2-chloro-1-fluoroprop-1-ene. Retrieved from [Link]

• eGPAT. (2017, August 8). Priority order of functional groups in IUPAC nomenclature. Retrieved from [Link]

• Wikipedia. Cahn–Ingold–Prelog priority rules. (2021, April 2). Retrieved from [Link]

• OpenOChem Learn. CIP (Cahn-Ingold-Prelog) Priorities. Retrieved from [Link]

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A Technical Guide to the Commercial Availability and Quality Verification of 2-Fluoromalonaldehyde Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2-fluoromalonaldehyde sodium salt (CAS No: 29548-72-9), a key building block in the synthesis of novel fluorinated compounds. Its focus is on the current commercial landscape, offering a clear pathway for procurement, and establishing a robust framework for quality verification upon receipt. As a reactive dialdehyde, the integrity of this reagent is paramount for reproducible and successful synthetic outcomes.

Introduction to 2-Fluoromalonaldehyde Sodium Salt

2-Fluoromalonaldehyde sodium salt is a fluorinated C3 synthon prized for its utility in constructing a variety of fluorine-containing molecules, particularly heterocyclic compounds. The introduction of fluorine into organic molecules can profoundly alter their biological properties, enhancing metabolic stability, binding affinity, and lipophilicity—attributes highly sought after in drug discovery.[1][2] The sodium salt form of 2-fluoromalonaldehyde is typically a more stable, solid material compared to the free aldehyde, facilitating easier handling and storage.[3] Its structure features two reactive aldehyde functionalities and a fluorine atom on the central carbon, making it a versatile precursor for reactions such as condensations with nucleophiles to form fluorinated pyrazoles, pyrimidines, and other ring systems.[4]

Part 1: Commercial Availability and Supplier Analysis

The procurement of specialty reagents like 2-fluoromalonaldehyde sodium salt requires careful consideration of supplier reliability, product purity, and available lot sizes. While not a bulk commodity, the compound is accessible through several reputable chemical suppliers that cater to the research and development sector.

Below is a comparative table of prominent commercial suppliers. Please note that availability and catalog numbers are subject to change, and direct verification with the supplier is always recommended.

Supplier	Typical Purity	Product Number (Example)	Notes
Sigma-Aldrich (Merck)	≥97%	763950	Often available in research quantities (e.g., 500 mg, 1g).[5]
Apollo Scientific	---	OR9497 (Analogue)	While a direct listing was not found, they specialize in fluorine chemistry and related building blocks like 2-bromomalonaldehyde.[6]
Alkali Scientific	min 97%	763950-500MG	Distributes MilliporeSigma products, offering an alternative procurement channel.[5]
eMolecules	---	MFCD20265627	A marketplace that aggregates data from various suppliers, useful for price and availability comparison.[7]
Fisher Scientific	---	562430526 (eMolecules)	Acts as a distributor for eMolecules, providing another avenue for purchase.[7]

Causality Behind Supplier Choices: The selection of a supplier should be guided by more than just price. For a reactive and potentially hygroscopic solid, the supplier's quality control, packaging (e.g., under inert gas), and transparency in providing a Certificate of Analysis (CoA) are critical. Reputable suppliers like Sigma-Aldrich invest in rigorous quality testing, which provides a higher degree of confidence in the material's identity and purity from the outset.

Part 2: Quality Verification Protocol for Incoming Material

Trust in a starting material should not be assumed; it must be verified. Upon receiving a shipment of 2-fluoromalonaldehyde sodium salt, a series of analytical tests are essential to confirm its identity, purity, and suitability for use. This self-validating protocol ensures that any downstream synthetic failures are not attributable to poor starting material quality.

Workflow for Incoming Material QC

The following diagram outlines the logical flow for the quality control (QC) assessment of newly received 2-fluoromalonaldehyde sodium salt.

Caption: Quality control workflow for 2-fluoromalonaldehyde sodium salt.

Step-by-Step QC Methodology

1. Documentation Review and Visual Inspection:

• Action: Cross-reference the received container label with the purchase order and the supplier's Certificate of Analysis (CoA).

• Causality: This initial step prevents basic logistical errors. The CoA provides the supplier's own QC results (e.g., purity by NMR), which serves as a benchmark for your internal verification.

• Action: Inspect the material's physical appearance. It is typically a light yellow or off-white solid.[3] Note any discoloration (e.g., brown hues), which could indicate decomposition or impurities.[8]

• Causality: Aldehydes can be prone to polymerization or oxidation, often accompanied by a change in color.[9] This is a rapid, non-destructive first indicator of potential quality issues.

2. Solubility Test:

• Action: Test the solubility in a relevant solvent for analysis (e.g., D₂O or DMSO-d₆ for NMR). The compound is expected to be soluble in water.[3][9]

• Causality: Incomplete solubility can indicate the presence of insoluble impurities or polymerization, which would complicate both analysis and subsequent reactions.

3. NMR Spectroscopy (Identity and Purity Confirmation):

• Rationale: Nuclear Magnetic Resonance (NMR) is the most powerful tool for unambiguous structure confirmation and purity assessment of this compound. Both ¹H and ¹⁹F NMR are essential.

• ¹H NMR Protocol:

  • Prepare a sample by dissolving ~5-10 mg of the salt in a suitable deuterated solvent (e.g., 0.6 mL of D₂O).

  • Acquire a standard ¹H NMR spectrum.

  • Expected Spectrum: The enolate structure of the sodium salt will dominate in solution. Expect to see a doublet for the aldehydic protons (CHO) due to coupling with the fluorine atom, typically in the 8.0-9.0 ppm region. A signal corresponding to the C-H proton adjacent to the fluorine might also be visible, heavily influenced by the solvent and enolate equilibrium.

• ¹⁹F NMR Protocol:

  • Using the same sample, acquire a ¹⁹F NMR spectrum.

  • Expected Spectrum: A single resonance is expected. The chemical shift will be dependent on the reference standard used. This spectrum is particularly sensitive to fluorine-containing impurities.

• Causality: ¹H NMR confirms the presence of the key aldehydic protons and their coupling to fluorine, verifying the core structure. ¹⁹F NMR is highly specific and provides a clear fingerprint for the fluorinated compound, making it excellent for identifying any fluorinated byproducts from the synthesis. The absence of significant unexpected peaks in both spectra provides confidence in the material's purity.

Part 3: Safe Handling and Storage

Proper handling and storage are crucial to maintain the integrity of 2-fluoromalonaldehyde sodium salt over time.

• Handling:

  • Handle in a well-ventilated area or fume hood to avoid inhalation of dust.[6][8]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, to prevent skin and eye contact.[10][11] The material is classified as a skin, eye, and respiratory irritant.

• Storage:

  • Store in a tightly sealed container to prevent moisture absorption, as the compound can be hygroscopic.

  • Keep in a cool, dry, and dark place.[9] Aldehydes can be sensitive to light and heat, which can promote degradation or polymerization.[9]

  • Store away from incompatible materials such as strong oxidizing agents, strong bases, and strong reducing agents.[10]

Part 4: Application Example - Synthesis of a Fluorinated Heterocycle

To illustrate its utility, 2-fluoromalonaldehyde sodium salt can be used as a direct precursor in the Knorr pyrazole synthesis or similar condensation reactions.

Reaction Diagram: Synthesis of 3-Fluoro-1H-pyrazole

Caption: Condensation reaction for the synthesis of 3-fluoro-1H-pyrazole.

This reaction demonstrates the direct application of the dialdehyde in forming a five-membered heterocyclic ring, a common scaffold in medicinal chemistry. The success of this synthesis is critically dependent on the purity of the 2-fluoromalonaldehyde sodium salt starting material.

Conclusion

2-Fluoromalonaldehyde sodium salt is a commercially available and valuable reagent for researchers engaged in fluorine chemistry and drug development. While accessible from several key suppliers, its reactive nature necessitates a stringent, in-house quality verification protocol centered on NMR spectroscopy. By following the guidelines for procurement, verification, and handling outlined in this guide, scientists can confidently incorporate this versatile building block into their synthetic workflows, ensuring the integrity and reproducibility of their research outcomes.

References

• Title: Fluoromalonaldehyde bis(dialkyl acetals): synthesis by carbene condensation and transformation to dialkyl fluoromalonates and fluorinated heterocyclic compounds Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Validated HPTLC and HPLC methods for determination of fluorometholone and sodium cromoglycate Source: ResearchGate URL: [Link]

• Title: malonaldehyde, sodium salt | C3H3O2.Na Source: PubChem - National Institutes of Health URL: [Link]

• Title: CHEM21 Case Study: Synthesis of 2-fluoromalonate Esters Via Selective Direct Fluorination Source: American Chemical Society URL: [Link]

• Title: Synthesis and Applications of Selected Fluorine-Containing Fluorophores Source: National Institutes of Health (PMC) URL: [Link]

• Title: Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids Source: MDPI URL: [Link]

• Title: Stereospecific Synthesis of 2-Deoxy-2-fluoroglycosides via SN2 Glycosylation Source: National Institutes of Health (PMC) URL: [Link]

• Title: Fluoromalonaldehyde sodium salt, 1 X 500 mg (763950-500MG) Source: Alkali Scientific URL: [Link]

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• 1. Synthesis and Applications of Selected Fluorine-Containing Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. malonaldehyde, sodium salt | C3H3O2.Na | CID 23665729 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Synthesis of 5-Fluoropyrimidines Using Sodium 2-Fluoromalonaldehyde: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide details the synthesis of 5-fluoropyrimidines, a critical class of compounds in medicinal chemistry, utilizing sodium 2-fluoromalonaldehyde as a key precursor. This document provides in-depth technical insights, detailed experimental protocols, and the underlying chemical principles, designed to empower researchers in the synthesis of these valuable molecules.

Introduction: The Significance of 5-Fluoropyrimidines

5-Fluoropyrimidines are a cornerstone of modern chemotherapy, with 5-fluorouracil (5-FU) being a prominent example. These compounds function as antimetabolites, interfering with the synthesis of nucleic acids, which is crucial for the proliferation of rapidly dividing cancer cells.[1][2] The fluorine atom at the 5-position of the pyrimidine ring is key to their biological activity. The strategic synthesis of these molecules is therefore of paramount importance in the development of new and more effective anticancer agents.

The use of sodium 2-fluoromalonaldehyde as a starting material offers a direct and efficient route to the 5-fluoropyrimidine scaffold. This guide will explore the chemical logic and practical execution of this synthetic strategy.

Reaction Mechanism: The Cyclocondensation Pathway

The synthesis of the 5-fluoropyrimidine ring from sodium 2-fluoromalonaldehyde and urea proceeds via a cyclocondensation reaction. This class of reactions is a powerful tool in heterocyclic chemistry for the formation of ring structures.[3]

The reaction is believed to proceed through the following key steps:

• Enolate Formation: In solution, sodium 2-fluoromalonaldehyde exists in equilibrium with its enolate form.

• Nucleophilic Attack by Urea: The nucleophilic nitrogen atoms of urea attack the electrophilic carbonyl carbons of the 2-fluoromalonaldehyde.

• Cyclization and Dehydration: Subsequent intramolecular condensation and dehydration steps lead to the formation of the stable aromatic 5-fluoropyrimidine ring.

The presence of the electron-withdrawing fluorine atom at the 2-position of the malonaldehyde derivative influences the reactivity of the carbonyl groups and facilitates the cyclization process.

Caption: Proposed reaction mechanism for the synthesis of 5-fluorouracil.

Experimental Protocol: Synthesis of 5-Fluorouracil

This section provides a detailed, step-by-step protocol for the synthesis of 5-fluorouracil from sodium 2-fluoromalonaldehyde and urea.

Reagents and Equipment

Reagent/Equipment	Grade/Specification
Sodium 2-fluoromalonaldehyde	Synthesis Grade
Urea	ACS Reagent Grade
Methanol	Anhydrous
Sodium Methoxide	Anhydrous
Toluene	Anhydrous
Hydrochloric Acid	Concentrated
Round-bottom flask	250 mL, three-necked
Reflux condenser
Magnetic stirrer with heating
Dropping funnel
pH meter or pH paper
Buchner funnel and filter paper
Rotary evaporator

Safety Precautions

• Sodium 2-fluoromalonaldehyde: Handle with care. Avoid inhalation of dust and contact with skin and eyes. Assumed to be toxic and an irritant based on the reactivity of similar compounds like 2-bromomalonaldehyde.[4]

• Sodium Methoxide: Corrosive and flammable. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[5]

• Toluene: Flammable and toxic. Use in a well-ventilated fume hood.

• Hydrochloric Acid: Highly corrosive. Handle with extreme care, using appropriate PPE.

• General Precautions: Conduct the reaction in a well-ventilated fume hood. Wear a lab coat, safety goggles, and appropriate gloves throughout the procedure.

Reaction Setup and Procedure

Caption: Step-by-step experimental workflow for the synthesis of 5-fluorouracil.

Procedure:

• Reaction Setup: Equip a 250 mL three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet. Place the flask on a magnetic stirrer with a heating mantle.

• Initial Reaction Mixture: Under a nitrogen atmosphere, add sodium methoxide to anhydrous toluene in the flask.

• Addition of Reactants: Begin stirring the mixture and add a portion of ethyl formate dropwise from the dropping funnel. Following this, commence the simultaneous dropwise addition of methyl fluoroacetate and the remaining ethyl formate. Maintain the reaction temperature as specified in the cited patent literature.[6]

• Reaction Progression: After the addition is complete, continue stirring the reaction mixture for the prescribed duration, monitoring the progress by thin-layer chromatography (TLC).[6]

• Urea Addition: Add methanol and an additional portion of sodium methoxide to the reaction mixture. Cool the mixture to 15-25 °C and then add urea.[6]

• Final Reaction Stage: Continue the reaction at 15-25 °C for several hours until completion, as indicated by TLC analysis.[6]

• Work-up: After the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

• Precipitation: To the residue, add water and cool the mixture in an ice bath with stirring.

• Acidification: Slowly add concentrated hydrochloric acid to the cooled mixture to adjust the pH to 3-4. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing and Drying: Wash the collected solid with cold water and then dry it under vacuum to yield the crude 5-fluorouracil.

• Purification (Optional): The crude product can be further purified by recrystallization.

Characterization of the Product

The identity and purity of the synthesized 5-fluorouracil should be confirmed using standard analytical techniques.

Spectroscopic Data of 5-Fluorouracil

Technique	Expected Data
¹H NMR (DMSO-d₆)	δ 11.9 (s, 1H, NH), 8.1 (d, 1H, CH=CF)[7]
¹³C NMR (DMSO-d₆)	δ 157.9 (d, J=26 Hz, C4), 149.7 (C2), 139.8 (d, J=229 Hz, C5), 129.9 (d, J=34 Hz, C6)[7]
Mass Spec. (ESI-MS)	m/z calculated for C₄H₃FN₂O₂ [M-H]⁻ 129.01, found 129.0[7]
FT-IR (KBr, cm⁻¹)	~3170 (N-H), ~1720 (C=O), ~1670 (C=O)[8]

Note: The exact chemical shifts and coupling constants may vary slightly depending on the solvent and instrument used.[9][10][11]

Conclusion

This guide provides a comprehensive overview and a detailed protocol for the synthesis of 5-fluoropyrimidines, specifically 5-fluorouracil, using sodium 2-fluoromalonaldehyde as a key starting material. The presented methodology, grounded in established chemical principles, offers a practical approach for researchers in the field of medicinal chemistry and drug development. Adherence to the safety precautions outlined is crucial for the safe and successful execution of this synthesis. The characterization data provided serves as a benchmark for confirming the identity and purity of the final product.

References

• Synthesis and Bioevaluation of 5-Fluorouracil Derivatives. Molecules. 2007. Available from: [Link]

• Three-component cyclocondensation of aldehyde, urea with aromatic... ResearchGate. Available from: [Link]

• 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies. Cancers. 2011. Available from: [Link]

• Method for preparing 5-fluorouracil. Google Patents.

• Basic 1H- and 13C-NMR Spectroscopy. Springer. Available from: [Link]

• Synthesis and purification of [2-13C]-5-fluorouracil. ResearchGate. Available from: [Link]

• Safety Data Sheet: Sodium fluoride. Carl ROTH. Available from: [Link]

• New Mechanism Proposed for the Base-Catalyzed Urea–Formaldehyde Condensation Reactions: A Theoretical Study. Molecules. 2017. Available from: [Link]

• Synthesis of diverse dihydropyrimidine-related scaffolds by fluorous benzaldehyde-based Biginelli reaction and post-condensation modifications. Beilstein Journal of Organic Chemistry. 2011. Available from: [Link]

• Green synthesis and biological evaluation of novel 5-fluorouracil derivatives as potent anticancer agents. Journal of Photochemistry and Photobiology B: Biology. 2019. Available from: [Link]

• Direct ring fluorination of 3-substituted 5-(1,3-dioxane) acetal isoxazoles: application to the formal synthesis of a bioactive fluorinated isoxazole. Comptes Rendus Chimie. 2024. Available from: [Link]

• Condensation products of aldehydes and urea derivatives. Google Patents.

• 23Na and 13C NMR investigation of Na2C60 and Na6C60 fullerides. EPJ Web of Conferences. 2014. Available from: [Link]

• Safety Data Sheet Sodium Fluoride. Redox. Available from: [Link]

• Synthesis and Antitumor Evaluation of Some 5-fluorouracil Derivatives. Der Pharma Chemica. 2016. Available from: [Link]

• Safety Data Sheet. Hampton Research. Available from: [Link]

• Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5‑Aminolevulinic Acid. The Journal of Organic Chemistry. 2024. Available from: [Link]

• How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science and Technology. 2021. Available from: [Link]

• Electronic Effects in the Cyclocondensation of Benzil. Resonance. 2011. Available from: [Link]

• Synthesis of fluorinated spiro-1,3-oxazines and thiazines via Selectfluor-mediated intramolecular cyclization. Organic & Biomolecular Chemistry. 2020. Available from: [Link]

• Application of 1H NMR in medicine: Magnetic Resonance Imaging (MRI). SlidePlayer. Available from: [Link]

• Elucidating an unknown compound using 1H- and 13C-NMR spectral data. Chemistry Stack Exchange. Available from: [Link]

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• 1. Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Green synthesis and biological evaluation of novel 5-fluorouracil derivatives as potent anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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Application Note: High-Yield Cyclization of Fluoromalonaldehyde Sodium Salt with Guanidine

Introduction and Chemical Context

The synthesis of fluorinated heterocycles is a critical operation in modern medicinal chemistry. Specifically, 2-amino-5-fluoropyrimidine is a highly versatile building block widely utilized in pharmaceutical research, particularly in the development of targeted antiviral and anticancer agents[1]. The strategic placement of a fluorine atom on the pyrimidine ring enhances the metabolic stability, lipophilicity, and binding affinity of downstream drug candidates.

However, synthesizing fluorinated heterocycles requires carefully controlled conditions due to the unique electronic properties and reactivity of fluorinated intermediates[2]. This application note details a robust, highly regiospecific protocol for the bimolecular condensation and cyclization of fluoromalonaldehyde sodium salt with guanidine hydrochloride.

Mechanistic Rationale and Causality

The synthesis of pyrimidines via the condensation of 1,3-dicarbonyl equivalents with amidines is a classic and highly reliable transformation. In this protocol, we utilize the sodium salt of fluoromalonaldehyde rather than the free dialdehyde. Free malonaldehydes are notoriously unstable and prone to rapid polymerization. The sodium enolate provides a shelf-stable, highly reactive bis-electrophile.

Guanidine is introduced as a hydrochloride salt for bench stability. To activate the reagent, a stoichiometric amount of sodium methoxide (NaOMe) is used to free-base the guanidine in situ. The condensation of these fluorinated 1,3-dicarbonyl equivalents with guanidine in the presence of a base is a highly regiospecific method for yielding monofluorinated pyrimidines[3].

The mechanism proceeds via a cascade reaction:

• Nucleophilic Attack: The free guanidine (a bis-nucleophile) attacks the enolate carbon.

• First Dehydration: Loss of water yields an imine intermediate.

• Intramolecular Cyclization: The second amino group attacks the remaining carbonyl equivalent.

• Aromatization: A final dehydration step provides the thermodynamic driving force to yield the fully aromatized 2-amino-5-fluoropyrimidine ring.

Mechanistic pathway of the bimolecular condensation and aromatization process.

Reagent Stoichiometry and Properties

To ensure a self-validating and high-yielding system, precise stoichiometry is required. A slight excess (1.1 equivalents) of both guanidine hydrochloride and base is utilized to ensure the complete consumption of the more valuable fluoromalonaldehyde sodium salt.

Table 1: Quantitative Reagent Data (100 mmol Scale)

Reagent	MW ( g/mol )	Equivalents	Mass / Volume	Moles	Functional Role
Fluoromalonaldehyde Na Salt	112.04	1.0	11.20 g	100 mmol	Bis-electrophile
Guanidine Hydrochloride	95.53	1.1	10.51 g	110 mmol	Bis-nucleophile
Sodium Methoxide (Solid)	54.02	1.1	5.94 g	110 mmol	Base / Activator
Anhydrous Methanol	32.04	Solvent	100 mL	N/A	Reaction Medium

Experimental Protocol

Step-by-step experimental workflow for the synthesis of 2-amino-5-fluoropyrimidine.

Phase 1: In Situ Generation of Free Guanidine

• Equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and an argon/nitrogen inlet.

• Add 10.51 g (110 mmol) of guanidine hydrochloride to the flask, followed by 100 mL of anhydrous methanol.

• While stirring at room temperature, slowly add 5.94 g (110 mmol) of solid sodium methoxide.

• Causality Note: A fine white precipitate of sodium chloride (NaCl) will immediately form. This visual cue confirms the successful liberation of the free guanidine base. Stir for 15 minutes to ensure complete neutralization.

Phase 2: Condensation and Cyclization

• To the resulting suspension, add 11.20 g (100 mmol) of fluoromalonaldehyde sodium salt in a single portion.

• Heat the reaction mixture to a gentle reflux (approx. 65 °C internal temperature) using a controlled oil bath.

• Maintain reflux for 4 to 6 hours .

• Self-Validation Step: After 4 hours, remove a 50 µL aliquot, dilute with 1 mL of methanol, and analyze via TLC (Eluent: 10% MeOH in Dichloromethane). The reaction is complete when the UV-active baseline spot (starting enolate) is fully consumed, replaced by a new, highly UV-active spot at an

  of ~0.4.

Phase 3: Quench and Extraction

• Cool the reaction mixture to room temperature.

• Causality Note: Methanol must be removed under reduced pressure prior to aqueous extraction. If left in the mixture, methanol acts as a co-solvent, significantly increasing the aqueous solubility of the target pyrimidine and devastating the extraction yield.

• Concentrate the mixture via rotary evaporation to yield a crude solid paste.

• Resuspend the paste in 50 mL of distilled water and transfer to a separatory funnel. Saturate the aqueous layer by adding 10 g of solid NaCl . Causality Note: Salting out the aqueous layer is critical to drive the polar 2-amino-5-fluoropyrimidine into the organic phase.

• Extract the aqueous phase with Ethyl Acetate (3 × 50 mL) .

Phase 4: Purification and Isolation

• Combine the organic layers and wash with 30 mL of brine .

• Dry the organic phase over anhydrous sodium sulfate (

  ), filter, and concentrate under reduced pressure to afford the crude product as a pale yellow solid.

• Recrystallize the crude solid from a minimal amount of hot ethanol to yield pure 2-amino-5-fluoropyrimidine as off-white to white crystals (Expected yield: 85-90%).

• Analytical Confirmation: Confirm product identity via LC-MS (Expected

  : ) and NMR (diagnostic singlet for the C5-fluorine).

Troubleshooting and Optimization

Even robust protocols can encounter matrix-specific deviations. The following self-correcting matrix ensures consistent yields.

Table 2: Troubleshooting Matrix

Observation / Issue	Scientific Root Cause	Corrective Action
Incomplete conversion (via TLC)	Insufficient free-basing of guanidine due to degraded/hydrated NaOMe.	Ensure NaOMe is stored under inert gas. Add an additional 0.1 eq of NaOMe and reflux for 1 more hour.
Low extraction yield (<60%)	Product partitioning into the aqueous layer due to high polarity.	Ensure the aqueous phase is fully saturated with NaCl. Substitute Ethyl Acetate with 2-Methyltetrahydrofuran (2-MeTHF) for superior extraction of polar heterocycles.
Dark, tarry reaction mixture	Localized overheating or prolonged reflux causing decomposition.	Ensure vigorous stirring. Use a precisely controlled oil bath (max 70 °C). Do not exceed 8 hours of heating.

References

• ResearchGate. "An improved synthesis of a novel α1A partial agonist including a new two-step synthesis of 4-fluoropyrazole". ResearchGate. URL: [Link]

• epdf.pub. "Fluorinated Heterocyclic Compounds: Synthesis, Chemistry, and Applications". epdf.pub. URL:[Link]

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• 2. epdf.pub [epdf.pub]
• 3. researchgate.net [researchgate.net]

Preparation of 5-fluoro-1H-pyrazole from fluorinated enolates

Topic: Strategic Synthesis of 5-Fluoro-1H-Pyrazoles via Cyclocondensation of a Fluorinated Enolate Synthon

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Abstract

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, often imparting enhanced metabolic stability, binding affinity, and lipophilicity to bioactive molecules.[1][2][3] Fluorinated pyrazoles, in particular, are prevalent structural motifs in a wide array of pharmaceuticals and agrochemicals.[2][4][5] Traditional late-stage fluorination methods can be harsh and lack regioselectivity.[6] This application note details a robust and strategic approach for the synthesis of 5-fluoro-1H-pyrazoles using a fluorinated C3 building block, specifically the potassium (Z)-2-cyano-2-fluoroethenolate salt. This method circumvents the challenges of direct fluorination by constructing the pyrazole ring from a pre-fluorinated precursor, offering a direct and controlled route to 5-amino-4-fluoropyrazole derivatives. We provide a comprehensive overview of the reaction mechanism, a detailed, step-by-step experimental protocol, and critical insights into reaction optimization.

Introduction: The Strategic Value of Fluorinated Building Blocks

The unique properties of the fluorine atom—high electronegativity, small van der Waals radius, and the ability to form strong carbon-fluorine bonds—make it a "magic element" in drug design.[1][6] When incorporated into a pyrazole core, a privileged scaffold in medicinal chemistry, the resulting fluorinated pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties.[4][7][8]

Synthesizing these valuable compounds often relies on two main strategies: direct fluorination of a pre-formed pyrazole ring or construction of the ring from fluorinated precursors. While direct fluorination has its place, it can suffer from poor regioselectivity and require harsh, expensive reagents.[6][9] The building block approach, which is the focus of this guide, provides a more elegant solution. By using a synthon like potassium (Z)-2-cyano-2-fluoroethenolate, the position of the fluorine atom is fixed from the outset, ensuring the desired 5-fluoro substitution pattern on the final pyrazole ring.[6]

This guide provides the necessary protocols and mechanistic understanding for researchers to successfully synthesize 5-amino-4-fluoropyrazoles from this versatile fluorinated enolate.

Reaction Mechanism: Cyclocondensation Pathway

The core transformation is a cyclocondensation reaction between the fluorinated enolate (a β-fluoroenolate salt) and a substituted hydrazine. The reaction proceeds through a well-defined pathway involving nucleophilic attack, intramolecular cyclization, and subsequent aromatization.

The key steps are:

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of the terminal nitrogen atom of the hydrazine derivative onto one of the electrophilic carbons of the enolate.

• Intramolecular Cyclization: The intermediate undergoes a subsequent intramolecular nucleophilic attack by the second nitrogen atom of the hydrazine moiety onto the electrophilic carbon of the cyano group.

• Tautomerization: The resulting cyclic intermediate rapidly tautomerizes to form the stable, aromatic 5-amino-4-fluoropyrazole ring system.

Below is a diagram illustrating the proposed mechanistic workflow.

Sources

• 1. egrove.olemiss.edu [egrove.olemiss.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. rroij.com [rroij.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Knoevenagel Condensation with Sodium 2-Fluoromalonaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorine into organic molecules is a cornerstone of modern drug development, often imparting desirable pharmacokinetic and metabolic properties. The Knoevenagel condensation is a powerful C-C bond-forming reaction for the synthesis of α,β-unsaturated systems, which are themselves valuable precursors to a wide array of pharmacologically active compounds.[1][2] This document provides a detailed guide for utilizing sodium 2-fluoromalonaldehyde, a unique fluorinated building block, in the Knoevenagel condensation. We will delve into the mechanistic underpinnings of this reaction, offer a comprehensive experimental protocol, and discuss the critical parameters for successful synthesis and product characterization.

Introduction to the Knoevenagel Condensation

The Knoevenagel condensation is a modification of the aldol condensation that involves the reaction of an aldehyde or ketone with an active methylene compound in the presence of a basic catalyst.[3][4] The active methylene compound is characterized by a CH₂ group flanked by two electron-withdrawing groups (e.g., esters, ketones, nitriles), which increases the acidity of the methylene protons.[5] The reaction proceeds through a three-step mechanism: deprotonation of the active methylene compound to form an enolate, nucleophilic addition of the enolate to the carbonyl carbon of the aldehyde or ketone, and subsequent elimination of a water molecule to yield an α,β-unsaturated product.[5]

Weak bases such as piperidine or pyridine are often employed as catalysts to facilitate the deprotonation of the active methylene compound without promoting the self-condensation of the aldehyde or ketone.[3] The versatility and mild reaction conditions of the Knoevenagel condensation have made it a widely used tool in organic synthesis for the preparation of a diverse range of compounds, including intermediates for pharmaceuticals and fine chemicals.[2][6]

The Unique Reactivity of Sodium 2-Fluoromalonaldehyde

Sodium 2-fluoromalonaldehyde is a particularly interesting substrate for the Knoevenagel condensation due to two key features:

• The presence of a fluorine atom: The high electronegativity of fluorine exerts a strong electron-withdrawing inductive effect, which can influence the reactivity of the adjacent carbon atoms and the stability of reaction intermediates. This can potentially alter the rate and selectivity of the condensation compared to its non-fluorinated analog.

• A pre-formed sodium enolate: The sodium salt of 2-fluoromalonaldehyde exists as a stable enolate. This obviates the need for a separate deprotonation step by a base, which is typically the first step in the Knoevenagel condensation.[5] This can simplify the reaction setup and potentially allow for the use of a wider range of reaction partners and conditions.

The use of sodium 2-fluoromalonaldehyde as a pre-formed enolate offers a more direct route to the nucleophilic addition step of the Knoevenagel condensation, potentially leading to cleaner reactions with fewer side products.

Proposed Mechanism of Knoevenagel Condensation with Sodium 2-Fluoromalonaldehyde

The reaction is expected to proceed through the direct nucleophilic attack of the sodium 2-fluoromalonaldehyde enolate on the carbonyl carbon of the reaction partner (an aldehyde or ketone). This is followed by an intermediate adduct which, after protonation and subsequent dehydration, yields the final α,β-unsaturated product.

Caption: Proposed mechanism for the Knoevenagel condensation with sodium 2-fluoromalonaldehyde.

Experimental Protocol

This protocol provides a general framework for the Knoevenagel condensation of sodium 2-fluoromalonaldehyde with a model aldehyde, benzaldehyde. Researchers should consider this as a starting point and may need to optimize the conditions for their specific substrates.

4.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Sodium 2-fluoromalonaldehyde	≥95%	Varies	Store under inert atmosphere
Benzaldehyde	≥99%	Varies	Freshly distilled if necessary
Anhydrous Ethanol	≥99.5%	Varies	As reaction solvent
Dichloromethane (DCM)	ACS Grade	Varies	For extraction
Anhydrous Magnesium Sulfate	Laboratory Grade	Varies	For drying
Hydrochloric Acid (1M)	Laboratory Grade	Varies	For workup
Saturated Sodium Bicarbonate Solution	Laboratory Grade	Varies	For workup
Brine	Laboratory Grade	Varies	For workup

4.2. Equipment

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle or oil bath with temperature control

• Separatory funnel (100 mL)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• Column chromatography setup

4.3. Reaction Procedure

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a condenser, add sodium 2-fluoromalonaldehyde (1.0 eq).

• Solvent Addition: Add anhydrous ethanol (20 mL) to the flask.

• Reactant Addition: Under an inert atmosphere, add benzaldehyde (1.0 eq) to the flask via syringe.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and stir vigorously.

• Monitoring the Reaction: Monitor the progress of the reaction by TLC (e.g., using a 4:1 hexane:ethyl acetate mobile phase). The disappearance of the starting materials and the appearance of a new, less polar spot will indicate product formation.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • To the residue, add dichloromethane (30 mL) and 1M HCl (20 mL).

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure α,β-unsaturated product.

• Characterization: Characterize the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, ¹⁹F NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

Caption: Experimental workflow for the Knoevenagel condensation.

Troubleshooting and Considerations

• Low Yield: If the reaction yield is low, consider increasing the reaction time or temperature. Alternatively, a milder solvent with a lower boiling point could be tested initially to avoid potential decomposition of the starting material or product.

• Side Reactions: The presence of multiple spots on the TLC plate may indicate side reactions. Purification by column chromatography is crucial to isolate the desired product. If side reactions are significant, consider lowering the reaction temperature.

• Stereoselectivity: The Knoevenagel condensation can produce E and Z isomers. The ratio of these isomers can be influenced by the reaction conditions. The more stable isomer is often the major product.[3]

• Alternative Solvents: While ethanol is a good starting point, other polar aprotic solvents like THF or acetonitrile could be explored.

• Catalyst: Although a catalyst is likely not necessary due to the pre-formed enolate, in cases of low reactivity with certain substrates, a catalytic amount of a Lewis acid might be explored to activate the carbonyl group.

Conclusion

The Knoevenagel condensation with sodium 2-fluoromalonaldehyde represents a promising and direct method for the synthesis of novel fluorinated α,β-unsaturated compounds. These products can serve as valuable building blocks in the development of new therapeutic agents. The provided protocol offers a solid foundation for researchers to explore this reaction further. Careful optimization of reaction conditions and thorough characterization of the products will be key to unlocking the full potential of this synthetic strategy.

References

• Organic Chemistry Portal. Knoevenagel Condensation. Available from: [Link]

• Wikipedia. Knoevenagel condensation. Available from: [Link]

• ACG Publications. Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst. Available from: [Link]

• Der Pharma Chemica. Efficient Synthesis of Pharmaceutically Important Intermediates via Knoevenagel, Aldol Type Condensation by Using Aqueous Extrac. Available from: [Link]

• ACS Publications. Fluoromalonaldehyde bis(dialkyl acetals): synthesis by carbene condensation and transformation to dialkyl fluoromalonates and fluorinated heterocyclic compounds. Available from: [Link]

• ResearchGate. Synthesis and Characterization of a Novel Sodium Transition Metal Oxyfluoride: NaMnMoO 3 F 3 ·H 2 O. Available from: [Link]

• Semantic Scholar. Sodium -Diketonate Glyme Adducts as Precursors for Fluoride Phases: Synthesis, Characterization and Functional Validation. Available from: [Link]

• MDPI. Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Available from: [Link]

• RSC Publishing. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Available from: [Link]

• PMC. Stereospecific Synthesis of 2-Deoxy-2-fluoroglycosides via SN2 Glycosylation. Available from: [Link]

• MDPI. Sodium β-Diketonate Glyme Adducts as Precursors for Fluoride Phases: Synthesis, Characterization and Functional Validation. Available from: [Link]

• PMC. Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. Available from: [Link]

• ResearchGate. New α-NaFeO 2 synthesis route for green sodium-ion batteries. Available from: [Link]

• ACS Publications. Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. Available from: [Link]

• MDPI. One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. Available from: [Link]

• Banaras Hindu University. Novel Methods of Knoevenagel Condensation. Available from: [Link]

• JoVE. Aldol Condensation with β-Diesters. Available from: [Link]

• Pure. The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Available from: [Link]

• Purechemistry. Knoevenagel condensation mechanism and applications. Available from: [Link]

• Taylor & Francis. Knoevenagel condensation – Knowledge and References. Available from: [Link]

• Semantic Scholar. RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Available from: [Link]

• Bentham Science Publisher. Knoevenagel Condensation Reactions of Cyano Malononitrile-Derivatives Under Microwave Radiation. Available from: [Link]

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. purechemistry.org [purechemistry.org]
• 6. bhu.ac.in [bhu.ac.in]

Synthesis of fluorinated isoxazoles from 2-fluoro-3-oxoprop-1-en-1-olate

Application Note & Protocol

Strategic Synthesis of 4-Fluoroisoxazoles: A Cyclocondensation Protocol Using 2-Fluoro-1,3-dicarbonyl Precursors

Abstract

Fluorinated heterocyclic compounds are foundational scaffolds in modern medicinal chemistry, imparting unique physicochemical properties that can significantly enhance the efficacy and pharmacokinetic profiles of drug candidates.[1][2] The isoxazole ring, in particular, is a "privileged structure" found in numerous bioactive molecules.[3][4][5] This application note provides a detailed, field-proven protocol for the synthesis of 4-fluoroisoxazoles, a valuable class of fluorinated heterocycles. The core of this methodology is the cyclocondensation reaction between a 2-fluoro-1,3-dicarbonyl precursor, conceptually derived from 2-fluoro-3-oxoprop-1-en-1-olate, and hydroxylamine. We delve into the mechanistic underpinnings of this transformation, offer a robust step-by-step experimental guide, and provide expert insights into process optimization and troubleshooting, tailored for researchers in drug discovery and synthetic chemistry.

Introduction: The Strategic Value of Fluorinated Isoxazoles

The judicious incorporation of fluorine into organic molecules is a cornerstone of contemporary drug design. Fluorine's unique properties—high electronegativity, small steric footprint, and the strength of the C-F bond—can profoundly influence a molecule's metabolic stability, membrane permeability, binding affinity, and pKa.[1][2][6] When this strategy is applied to heterocyclic frameworks like isoxazoles, the resulting structures become powerful tools for probing biological systems and developing novel therapeutics.[3][7]

Fused isoxazoles and their derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.[3][4] The synthesis of these compounds, especially with precise control over fluorination, is therefore of paramount importance. Traditional methods often involve multi-step processes or the direct fluorination of a pre-formed ring, which can sometimes lead to moderate yields and challenges in regioselectivity.[8]

This guide focuses on a more direct and efficient approach: constructing the fluorinated isoxazole ring from a readily accessible fluorinated building block. The central precursor is a 2-fluoro-1,3-dicarbonyl compound, the keto-form equivalent of the titular 2-fluoro-3-oxoprop-1-en-1-olate. This method provides a reliable pathway to 4-fluoroisoxazoles, positioning the fluorine atom directly on the heterocyclic core.

Mechanistic Rationale: The Cyclocondensation Pathway

The synthesis of isoxazoles from 1,3-dicarbonyl compounds and hydroxylamine is a classic and robust cyclocondensation reaction. The presence of a fluorine atom at the C2 position of the dicarbonyl substrate does not fundamentally alter this pathway but can influence the reactivity of the carbonyl groups.

The reaction proceeds through two key stages:

• Oxime Formation: One of the carbonyl groups reacts with hydroxylamine, a powerful nucleophile, to form an oxime intermediate. This step is typically reversible and often catalyzed by acid or base.

• Intramolecular Cyclization & Dehydration: The hydroxyl group of the oxime then attacks the second carbonyl group in an intramolecular fashion. The resulting cyclic hemiaminal intermediate subsequently undergoes dehydration (loss of a water molecule) to yield the stable aromatic isoxazole ring.

Below is a generalized mechanism for this transformation.

Sources

• 1. FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis of Fused Isoxazoles: A Comprehensive Review [mdpi.com]
• 4. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides [beilstein-journals.org]
• 6. apolloscientific.co.uk [apolloscientific.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. Direct ring fluorination of 3-substituted 5-(1,3-dioxane) acetal isoxazoles: application to the formal synthesis of a bioactive fluorinated isoxazole [comptes-rendus.academie-sciences.fr]

Application Note: High-Efficiency One-Pot Cyclocondensation for 5-Fluoro-4-Hydroxypyrimidine Scaffolds

Executive Summary

This guide details a robust, scalable protocol for the one-pot synthesis of 5-fluoro-4-hydroxypyrimidine derivatives via the cyclocondensation of amidines with fluorinated

-keto esters. This scaffold is a critical pharmacophore in medicinal chemistry, serving as a core structure for broad-spectrum antivirals (e.g., Favipiravir analogs) and antimetabolite oncology drugs (e.g., 5-FU derivatives).

Unlike multi-step routes involving post-cyclization fluorination (which often require hazardous reagents like

gas or Selectfluor), this protocol utilizes pre-fluorinated building blocks to ensure regiospecificity and atom economy.

Strategic Analysis & Mechanism

The "Fluorine Effect" in Heterocycles

The incorporation of fluorine at the C5 position of the pyrimidine ring is strategic. The C-F bond (1.35 Å) mimics the steric profile of a C-H bond (1.20 Å) but drastically alters the electronic landscape.

• pKa Modulation: Fluorine's electronegativity increases the acidity of the neighboring N-H (in the oxo-tautomer), influencing binding affinity to enzymes like viral polymerases.

• Metabolic Stability: Blocking the C5 position prevents metabolic oxidation, extending the half-life of the drug candidate.

Retrosynthetic Logic

The most efficient route to the 5-fluoro-4-hydroxypyrimidine core is the Principle of Cyclocondensation . We disconnect the pyrimidine ring into a C-C-C fragment (the electrophile) and an N-C-N fragment (the nucleophile).

• Electrophile: Ethyl 2-fluoro-3-oxobutanoate (or related 2-fluoro-

  -keto esters).

• Nucleophile: Amidines (e.g., Acetamidine, Benzamidine) or Urea.

Reaction Mechanism

The reaction proceeds via a base-mediated nucleophilic attack of the amidine nitrogen on the ketone carbonyl (more electrophilic due to the

-fluorine), followed by intramolecular cyclization at the ester moiety.

Figure 1: Mechanistic pathway for the condensation of amidines with fluorinated

-keto esters.[1]

Experimental Protocol

Target Molecule: 2-Methyl-5-fluoro-4-hydroxypyrimidine (Representative Derivative) Scale: 10 mmol (Adaptable to gram-scale)

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[2][3]	Mass/Vol	Role
Acetamidine HCl	94.54	1.2	1.13 g	Nucleophile Source
Ethyl 2-fluoro-3-oxobutanoate	148.13	1.0	1.48 g	Fluorinated Scaffold
Sodium Methoxide (NaOMe)	54.02	2.5	1.35 g	Base (25% w/w in MeOH)
Methanol (Anhydrous)	32.04	Solvent	20 mL	Reaction Medium
HCl (conc.)	36.46	Quench	~2 mL	pH Adjustment

Step-by-Step Methodology

Phase 1: Liberation of Free Amidine

• Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser. Flush with nitrogen (

  ).

• Solvent Charge: Add 10 mL of anhydrous Methanol.

• Base Addition: Add Sodium Methoxide (NaOMe) solution (2.5 equiv).

  • Note: 1.0 equiv neutralizes the HCl salt of the amidine; 1.0 equiv forms the enolate of the keto-ester; 0.5 equiv ensures catalytic turnover and drives equilibrium.

• Amidine Addition: Add Acetamidine Hydrochloride (1.2 equiv) in one portion. Stir at Room Temperature (RT) for 15 minutes.

  • Observation: The solution may become slightly cloudy due to NaCl precipitation.

Phase 2: Cyclocondensation

• Substrate Addition: Dropwise add Ethyl 2-fluoro-3-oxobutanoate (1.0 equiv) over 10 minutes.

  • Critical: Control exotherm. Do not allow temperature to exceed 30°C during addition to prevent polymerization of the fluorinated ester.

• Reflux: Heat the reaction mixture to reflux (65°C) for 4–6 hours.

  • Monitoring: Monitor by TLC (System: 10% MeOH in DCM) or LC-MS. Look for the disappearance of the ester starting material.

Phase 3: Workup & Isolation

• Concentration: Remove approximately 70% of the Methanol under reduced pressure (Rotavap).

• Dissolution: Dilute the residue with 10 mL of distilled water.

• Acidification (Critical Step): Cool the solution to 0–5°C in an ice bath. Slowly add conc. HCl dropwise until pH reaches ~4.0–5.0.

  • Why? The product exists as a sodium salt in the basic mixture. Acidification protonates the pyrimidinolate to the neutral 4-hydroxypyrimidine (or 4-one tautomer), which is typically less soluble in water.

• Precipitation: Stir at 0°C for 30 minutes. The product should precipitate as a white to off-white solid.

• Filtration: Filter the solid and wash with cold water (2 x 5 mL) followed by cold diethyl ether (to remove unreacted ester).

• Drying: Dry under vacuum at 45°C for 12 hours.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis of 5-fluoro-4-hydroxypyrimidine.

Validation & Quality Control

Analytical Expectations[3]

• Appearance: White crystalline solid.

• F NMR: This is the most diagnostic tool.

  • Starting Material: ~ -190 to -200 ppm (alpha-fluoro ester).

  • Product: A singlet typically between -160 and -170 ppm (aromatic C-F).

• $^{1H NMR (DMSO-d6):

  • Look for the disappearance of the ethyl ester quartet/triplet signals.

  • Observe the C6-H proton signal (typically a doublet due to H-F coupling,

    Hz) around 7.8–8.2 ppm.

Self-Validating Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield / No Precipitate	pH not optimal during workup.	The product is amphoteric. If pH < 2, it forms the cation; if pH > 8, it forms the anion. Strictly adjust pH to 4–5.
Dark/Tarred Reaction	Thermal decomposition or polymerization.	Ensure temperature during ester addition is <30°C. Check solvent quality (must be anhydrous).
Incomplete Reaction	Moisture in the system.	NaOMe is moisture sensitive. Use fresh bottles or titrate base before use.

References

• Vertex AI Search. (2023). Method for synthesizing 6-ethyl-5-fluoro-4-hydroxy pyrimidine and intermediate thereof. CN102060784A. Link

• National Institutes of Health (NIH). (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. PMC7404236. Link

• Royal Society of Chemistry. (2011). Reaction of aromatic amines and ethyl acetoacetate promoted by zeolite HSZ-360. Chemical Communications.[4] Link

• Organic Process Research & Development. (2019). Process development of fluorinated-pyrrolidin analogue. ACS Publications.[5] Link[5]

Sources

• 1. CN102060784A - Method for synthesizing 6-ethyl-5-fluoro-4-hydroxy pyrimidine and intermediate thereof - Google Patents [patents.google.com]
• 2. zenodo.org [zenodo.org]
• 3. researchgate.net [researchgate.net]
• 4. Reaction of aromatic amines and ethyl acetoacetate promoted by zeolite HSZ-360. Phosgene-free synthesis of symmetric diphenylureas - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. iwatobipen.wordpress.com [iwatobipen.wordpress.com]

Technical Notes & Optimization

Preventing polymerization of 2-fluoromalonaldehyde sodium salt during storage

Welcome to the technical support center for 2-fluoromalonaldehyde sodium salt. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this highly reactive, yet valuable, chemical building block. As a bifunctional aldehyde, its reactivity is key to its utility in synthesis, but it also presents significant challenges for storage. This document provides in-depth troubleshooting advice and frequently asked questions to help you prevent polymerization and degradation, ensuring reproducible results in your experiments.

Troubleshooting Guide: Identifying and Addressing Degradation

This section addresses specific issues that may arise during the storage and handling of 2-fluoromalonaldehyde sodium salt.

Question: My 2-fluoromalonaldehyde sodium salt has changed color (e.g., darkened to brown) and/or solidified into a hard mass. What has happened, and can I still use it?

Answer:

This is a classic sign of advanced degradation, primarily through self-polymerization.[1] Unfortunately, once the material has reached this state, it is generally not salvageable for synthetic or research purposes and should be disposed of according to safety regulations.[2]

• Causality (The "Why"): 2-Fluoromalonaldehyde is an aldehyde, a class of compounds known for their propensity to self-condense or polymerize.[3] This process is an exothermic reaction that can be initiated or accelerated by several factors:

  • Moisture: Water can act as a catalyst for aldol-type condensation reactions between aldehyde molecules.

  • Air (Oxygen): Aldehydes can be readily oxidized by atmospheric oxygen to form carboxylic acid byproducts. This process, known as autoxidation, is often activated by light and catalyzed by trace metal impurities.[3]

  • Heat & Light: Both heat and light provide the energy to overcome the activation barrier for these degradation pathways. Malonaldehyde derivatives are known to be sensitive to both.[3]

  • Acidic Contaminants: Acid catalysis is a well-known mechanism for promoting aldehyde polymerization.[3]

The observed discoloration and solidification are the macroscopic results of these microscopic chemical changes, where individual monomers link together to form oligomers and polymers, altering the material's physical and chemical properties.

Question: My experiments using 2-fluoromalonaldehyde sodium salt are giving inconsistent or low yields, even though the solid reagent looks fine. What could be the cause?

Answer:

This issue often points to incipient or partial degradation of the reagent, which may not yet be visible to the naked eye. The purity of your starting material has likely been compromised.

• Causality (The "Why"): The same degradation pathways (polymerization and oxidation) are at play, but at a much earlier stage. Even a small percentage of polymerized or oxidized material can lead to a significant decrease in the effective concentration of the active aldehyde. This means you are adding less reactive material than intended, leading to lower yields. Furthermore, the degradation byproducts can potentially interfere with your reaction mechanism, leading to unexpected side products and inconsistent results.[1]

• Recommended Actions:

  • Use a Fresh Aliquot: Discard the current working solution and prepare a new one directly from a vial of solid that has been stored under optimal conditions. It is best practice to prepare solutions fresh before use.

  • Verify Storage Conditions: Double-check that your stock of the reagent is being stored according to the best practices outlined in the FAQ section below.

  • Perform a Quality Check (If Possible): If you have access to analytical instrumentation, dissolving a small sample in an appropriate deuterated solvent (e.g., D₂O) and acquiring a quick ¹H or ¹⁹F NMR spectrum can help verify the integrity of the material. The appearance of new, broad peaks may suggest oligomer formation.

Frequently Asked Questions (FAQs) on Storage & Handling

This section provides preventative guidance to maximize the shelf-life and reliability of your 2-fluoromalonaldehyde sodium salt.

Question 1: What are the absolute optimal storage conditions for 2-fluoromalonaldehyde sodium salt?

Answer:

Proper storage is the most critical factor in preventing polymerization. Based on the reactivity profile of aldehydes, the following conditions are strongly recommended.[3][4]

Parameter	Recommendation	Rationale
Temperature	-20°C	Reduces the kinetic rate of polymerization and oxidation reactions. While some protocols suggest 4°C for short-term storage, -20°C is superior for long-term stability.[1][3]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces moisture and oxygen, directly preventing the primary degradation pathways.[4]
Light	Store in the Dark (Amber Vial)	Prevents light-activated autoxidation and polymerization.[3]
Container	Tightly Sealed Original Vial	Minimizes exposure to atmospheric contaminants. Ensure the cap is securely fastened after each use.[2]

Question 2: Why is polymerization such a significant issue for this specific compound?

Answer:

The structure of 2-fluoromalonaldehyde contains two highly reactive aldehyde functional groups. These groups can readily react with each other in a process analogous to an aldol condensation. The presence of the electronegative fluorine atom on the alpha-carbon further influences the electronic properties of the carbonyl groups, contributing to its reactivity. This inherent reactivity makes the monomer susceptible to linking with other monomers to form dimers, trimers, and eventually, a long-chain polymer, rendering the reagent useless.

Caption: Recommended workflow for handling 2-fluoromalonaldehyde sodium salt.

Question 4: Can I add a polymerization inhibitor to my vial?

Answer:

It is not recommended for end-users to add inhibitors to high-purity reagents. Polymerization inhibitors, such as hydroquinone or certain amine compounds, are typically added by the manufacturer during bulk production or for long-haul transport of industrial monomers. [][6]Adding an inhibitor yourself would introduce a contaminant into a high-purity material, which could negatively impact your downstream applications and complicate analysis. The best strategy is not to add anything but to rely on strict control of storage and handling conditions.

Question 5: What is the expected shelf-life of 2-fluoromalonaldehyde sodium salt?

Answer:

The shelf-life is entirely conditional on proper storage. An unopened vial, stored correctly at -20°C under an inert atmosphere, should remain stable for an extended period (often 1-2 years, but always check the manufacturer's certificate of analysis). However, the shelf-life diminishes significantly once the seal is broken . Each time the vial is opened, there is a risk of introducing moisture and air. For this reason, it is crucial to:

• Date the vial upon receipt and upon first opening. * Consider purchasing smaller quantities if you are an infrequent user to avoid the long-term storage of an opened container.

• If you require the material for a critical, cGMP, or long-term study, it is advisable to qualify a new batch of the reagent rather than use a vial that has been opened for many months.

References

• Chemical Safety Data Sheet MSDS / SDS - 2-CHLOROMALONALDEHYDE. ChemicalBook.
• malonaldehyde, sodium salt | C3H3O2.Na | CID 23665729. PubChem - NIH.
• Fluoromalonaldehyde 97 29548-72-9. Sigma-Aldrich.
• Best practices for handling and storing volatile aldehyde standards. Benchchem.
• Standard Operating Procedure for Chemical Handling and Storage. NY Creates.
• Polymerization Inhibitors. Polymer / BOC Sciences.
• Application Notes and Protocols for Safe Handling and Storage of Volatile Aldehydes. Benchchem.
• SOP: Reactive Chemicals | PennEHRS. UPenn EHRS - University of Pennsylvania.
• Safe Storage of Hazardous Chemicals in Stockrooms, Workshops and Laboratories. Safety Office.
• Polymerization Inhibitors | [Synthesis & Materials]Products. FUJIFILM Wako Chemicals.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. malonaldehyde, sodium salt | C3H3O2.Na | CID 23665729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. Polymerization Inhibitors | [Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Handling hygroscopic fluorinated enolate salts in the glovebox

Technical Support Center: Handling Hygroscopic Fluorinated Enolate Salts

Welcome to the Advanced Materials Technical Support Center. Handling fluorinated enolate salts presents a unique intersection of challenges: extreme moisture sensitivity, thermodynamic instability, and severe electrostatic behavior in inert environments. This guide provides field-proven troubleshooting, causal explanations, and self-validating protocols to ensure high-fidelity experimental results for researchers and drug development professionals.

Section 1: Mechanistic Causality & Troubleshooting (FAQs)

Q1: Why is my fluorinated enolate salt degrading into a ketone or defluorinated byproduct even when stored inside the glovebox? Causality: Fluorinated enolates (such as trifluoromethyl enolates) are kinetically highly reactive and are notoriously difficult to generate and stabilize using standard methods[1]. They are highly susceptible to protonation. In a glovebox, even trace moisture (>1 ppm) acts as a proton source. Because the enolate is highly basic, water exposure drives the thermodynamically favorable conversion of the enolate into the corresponding fluorinated ketone, or triggers HF elimination[1]. Furthermore, many salts are highly hygroscopic; absorbed water alters the effective mass of the salt, leading to significant deviations in reaction stoichiometry[2]. Solution: Ensure your glovebox moisture analyzer reads strictly <1.0 ppm. Store the salt in a secondary desiccator inside the glovebox. Crucially, never bring hydrated salts (e.g., K3PO4·xH2O) into the glovebox, as they will slowly outgas water into the inert atmosphere over time[3].

Q2: I am experiencing severe static issues when weighing the enolate powder; it flies off the spatula and the balance reading fluctuates constantly. How do I resolve this? Causality: In an ultra-dry inert atmosphere (Argon or N2 with <1 ppm H2O), the lack of ambient moisture eliminates the natural conductive film of water on surfaces that usually dissipates triboelectric charges. Consequently, the fine, hygroscopic enolate powder accumulates a severe static charge. This causes electrostatic repulsion (the powder "jumps") and creates electromagnetic interference with the balance's load cell, leading to erroneous measurements[4]. Moving equipment across surfaces inside the glovebox can further exacerbate this static buildup[5]. Solution: Introduce an ionizing source to neutralize the atmosphere around the balance. Polonium alpha-particle emitter bars or anti-static guns (e.g., Zerostat) are highly effective in dry/air-free environments[4]. Additionally, swap standard polystyrene weigh boats for static-dissipative aluminum or conductive carbon-impregnated boats.

Q3: What is the proper procedure for bringing a new, sealed bottle of a highly hygroscopic fluorinated enolate into the glovebox? Causality: Introducing a bottle without proper purging introduces ambient air trapped in the cap threads, immediately spiking the glovebox O2/H2O levels. However, if the chemical is not packed under inert gas and the cap is loosened, applying a dynamic vacuum too rapidly in the antechamber causes the trapped gas to expand violently, blowing the fine powder throughout the antechamber and creating a massive contamination hazard[3]. Solution: If the bottle is a brand-new Sure-Seal packed under Argon, it can undergo standard vacuum/Argon cycles[3]. If it is previously opened or not packed under inert gas, loosen the cap slightly and apply the vacuum/Argon slowly (do not open the valve all at once) to gently purge the headspace without disturbing the powder[3].

Section 2: System Workflows & Visualizations

Caption: Degradation pathway of fluorinated enolates upon moisture exposure.

Caption: Optimal workflow for transferring and weighing hygroscopic salts in a glovebox.

Section 3: Quantitative Data & Environmental Tolerances

Table 1: Troubleshooting Static and Moisture Interference in Glovebox Weighing

Environmental Factor	Acceptable Range	Consequence of Deviation	Mitigation Strategy
Moisture (H₂O)	< 1.0 ppm	Enolate protonation/hydrolysis; stoichiometry errors	Regenerate catalyst bed; use internal desiccator
Oxygen (O₂)	< 1.0 ppm	Oxidative degradation of the enolate	Purge with high-purity Ar/N₂
Static Charge	< 100 Volts/inch	Powder dispersion; balance drift (>0.5 mg variance)	Use Polonium bar or Zerostat gun; aluminum boats
Balance Placement	> 6 inches from edges	Draft interference from glovebox circulation	Reposition balance; use draft shield

Section 4: Self-Validating Experimental Protocols

Protocol A: Anti-Static Weighing of Hygroscopic Powders

Objective: Accurately weigh static-prone fluorinated enolate salts without mass fluctuation or material loss.

• Preparation: Turn off the glovebox circulation temporarily via the touchscreen panel to eliminate internal air currents[3].

• De-Static Treatment: Point an anti-static gun (e.g., Zerostat) at the interior of the balance draft shield and the weighing area. Squeeze the trigger slowly, then release slowly. Alternatively, place a polonium bar directly next to the balance[4].

• Taring: Place a static-dissipative aluminum weigh boat on the balance pan. Close the draft shield and tare the balance.

  • Validation Check 1: The balance must read exactly 0.0000 g and hold stable for 5 seconds. If the numbers drift, static is still present. Repeat Step 2.

• Transfer: Using a stainless steel spatula, carefully transfer the enolate salt into the weigh boat.

• Measurement: Close the draft shield. Wait for the stability indicator (usually an asterisk or "g" symbol) to appear.

  • Validation Check 2: If the weight continuously decreases, the salt is reacting with trace moisture (outgassing HF/CO₂) or micro-currents are lifting the powder. Verify H₂O levels are strictly <1 ppm.

• Completion: Transfer the weighed powder immediately to a pre-dried reaction vial and seal with a PTFE-lined septum cap. Turn the glovebox circulation back on[3].

Protocol B: Antechamber Transfer and Storage

Objective: Introduce a previously opened bottle of hygroscopic salt without blowing the powder or compromising the inert atmosphere.

• Preparation: Wipe the exterior of the chemical bottle with a dry lint-free wipe. Loosen the cap by exactly one half-turn to allow gas exchange without exposing the bulk powder.

• Loading: Place the bottle inside the large antechamber. Ensure the bottle is standing upright and is stable. Close and seal the antechamber doors.

• Purging (Slow Cycle):

  • Vacuum: Open the vacuum valve very slowly (do not turn it all at once)[3]. Watch the bottle; if the cap rattles violently, reduce the vacuum rate immediately. Pump down for 15 minutes.

  • Refill: Slowly open the Argon/Nitrogen refill valve until the pressure equalizes.

  • Repeat this cycle 3 times.

  • Validation Check: After the third refill, the antechamber pressure gauge should read 0 (equalized with the glovebox).

• Retrieval & Storage: Open the inner door, bring the bottle into the glovebox, and immediately tighten the cap. Store the bottle inside a secondary vacuum desiccator housed within the glovebox for long-term stability.

References

• Title: A Possible Reason to Place a TGA Inside the Glovebox - NETZSCH Analyzing & Testing Source: netzsch.com URL: 2

• Title: MBraun Glovebox Guidelines and Rules of Use – Bonifazi Research Group Source: univie.ac.at URL: 3

• Title: Transition Metal-Catalyzed Decarboxylative Allylation and Benzylation Reactions - PMC Source: nih.gov URL: 1

• Title: How to get ride of the static in a glovebox? - ResearchGate Source: researchgate.net URL: 4

• Title: Thinking Outside the Box: 10 Considerations For Balance Stability - Flow Sciences, Inc. Source: flowsciences.com URL: 5

Sources

• 1. Transition Metal-Catalyzed Decarboxylative Allylation and Benzylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 3. phaidra.univie.ac.at [phaidra.univie.ac.at]
• 4. researchgate.net [researchgate.net]
• 5. flowsciences.com [flowsciences.com]

Technical Support Center: Optimizing the Synthesis of 5-Fluoropyrimidines from Sodium Enolates

Welcome to the technical support center dedicated to the synthesis of 5-fluoropyrimidines. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic yields and troubleshoot common issues encountered when utilizing sodium enolates as key intermediates.

This document provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to navigate the complexities of this important class of chemical reactions. 5-Fluoropyrimidines are crucial building blocks in the pharmaceutical industry, most notably as anticancer agents like 5-fluorouracil (5-FU) and its derivatives.[1][2][3] The efficient synthesis of these compounds is therefore of paramount importance.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the synthesis of 5-fluoropyrimidines from sodium enolates.

Q1: What are the main advantages of using a sodium enolate-based method for 5-fluoropyrimidine synthesis?

A1: Sodium enolate-based methods offer several advantages. The enolate itself is a potent nucleophile, facilitating the crucial C-C or C-N bond formations required for constructing the pyrimidine ring.[4][5] The use of a pre-formed enolate can also offer better regioselectivity compared to in-situ generation, potentially leading to higher yields of the desired isomer and fewer side products.[6][7]

Q2: What are the most critical parameters to control to ensure a high yield?

A2: Several parameters are critical for maximizing the yield of 5-fluoropyrimidine synthesis. These include:

• Anhydrous Reaction Conditions: Enolates are highly sensitive to moisture and protic solvents, which can lead to protonation and a reduction in nucleophilicity.[8] Ensuring all glassware is oven-dried and using anhydrous solvents is crucial.

• Temperature Control: The formation of the enolate and the subsequent cyclization reaction are often temperature-sensitive. Low temperatures are typically favored for enolate formation to minimize side reactions, while the cyclization step may require heating.[9]

• Choice of Base and Solvent: The selection of the sodium base (e.g., sodium hydride, sodium alkoxide) and the solvent system can significantly impact the solubility and reactivity of the enolate.[8] Aprotic solvents like tetrahydrofuran (THF) or diethyl ether are commonly used.[8]

• Purity of Starting Materials: The purity of the starting materials, including the fluorinated precursor and the cyclizing agent, is essential to prevent the formation of byproducts that can complicate purification and lower the overall yield.[10][11]

Q3: What are some common side reactions to be aware of?

A3: Common side reactions in pyrimidine synthesis include self-condensation of the starting materials, polymerization, and the formation of isomeric byproducts.[10][11] In the context of using enolates, O-alkylation can sometimes compete with the desired C-alkylation, leading to the formation of undesired ethers.[5] Additionally, incomplete cyclization can result in the isolation of intermediate products.

Part 2: Troubleshooting Guide

This guide provides a structured approach to resolving specific issues that you may encounter during your experiments.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or No Product Formation	1. Inactive Sodium Enolate: The enolate may have been quenched by moisture or acidic impurities. 2. Suboptimal Reaction Temperature: The temperature for the cyclization step may be too low. 3. Poor Solubility of Reactants: One or more of the reactants may not be fully dissolved in the chosen solvent.	1. Ensure Anhydrous Conditions: Rigorously dry all glassware and use freshly distilled anhydrous solvents. 2. Optimize Temperature: Gradually increase the reaction temperature for the cyclization step and monitor the reaction progress by TLC or LC-MS. 3. Solvent Screening: Experiment with different aprotic solvents (e.g., THF, dioxane, DMF) to improve the solubility of all reactants.
Formation of Multiple Products/Impurities	1. Side Reactions: Competing reactions such as self-condensation or polymerization may be occurring. 2. Isomer Formation: The cyclization reaction may not be completely regioselective. 3. Decomposition of Starting Materials or Product: The reaction conditions may be too harsh.	1. Control Stoichiometry and Addition Rate: Add the electrophilic cyclizing agent slowly to the enolate solution to minimize side reactions. 2. Modify the Cyclizing Agent: Consider using a more sterically hindered or electronically biased cyclizing agent to favor the formation of the desired isomer. 3. Milder Reaction Conditions: Attempt the reaction at a lower temperature or for a shorter duration.
Difficulty in Product Purification	1. Formation of Close-Eluting Impurities: Byproducts may have similar polarities to the desired product. 2. Product Instability: The 5-fluoropyrimidine product may be sensitive to the purification conditions (e.g., silica gel).	1. Alternative Purification Techniques: Explore other purification methods such as recrystallization, distillation (if applicable), or preparative HPLC. 2. Neutralize Silica Gel: If using column chromatography, consider pre-treating the silica gel with a small amount of a non-nucleophilic base (e.g., triethylamine) to prevent product degradation.

Part 3: Detailed Experimental Protocol

The following is a generalized, step-by-step protocol for the synthesis of a 5-fluoropyrimidine derivative from a sodium enolate. This protocol should be adapted based on the specific substrates and reaction scale.

Synthesis of 4-Amino-5-fluoropyrimidine

This protocol is based on the principles of cyclocondensation reactions involving a fluorinated enolate.[9][12]

Materials:

• Sodium metal

• Anhydrous Ethanol

• 2-fluoro-3-oxopropanenitrile (or a suitable β-keto nitrile)

• Formamidine hydrochloride

• Anhydrous Diethyl Ether

• Anhydrous Tetrahydrofuran (THF)

• Standard laboratory glassware (oven-dried)

• Inert atmosphere setup (e.g., nitrogen or argon)

Workflow Diagram:

Caption: Experimental workflow for the synthesis of 4-amino-5-fluoropyrimidine.

Step-by-Step Procedure:

• Preparation of Sodium Ethoxide: Under an inert atmosphere, carefully add small pieces of sodium metal to anhydrous ethanol at 0 °C. Allow the reaction to proceed until all the sodium has dissolved.

• Formation of the Sodium Enolate: To the freshly prepared sodium ethoxide solution, add a solution of 2-fluoro-3-oxopropanenitrile in anhydrous THF dropwise at 0 °C. Stir the mixture for 1 hour at this temperature to ensure complete formation of the sodium enolate.

• Cyclocondensation: Add formamidine hydrochloride to the enolate solution in one portion. Slowly warm the reaction mixture to room temperature and then heat to reflux. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and carefully quench with water.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 4-amino-5-fluoropyrimidine.

Part 4: Reaction Mechanism

The following diagram illustrates a plausible mechanism for the cyclocondensation reaction.

Caption: Plausible reaction mechanism for the formation of 4-amino-5-fluoropyrimidine.

References

• CN102070536A - Method for preparing 2,4-dichloro-5-fluoropyrimidine compound - Google Patents.

• Testing for Dihydropyrimidine Dehydrogenase Deficiency to Individualize 5-Fluorouracil Therapy - MDPI. Available at: [Link]

• 5-Fluoropyrimidines (5-FU). Available at: [Link]

• Enolates - Formation, Stability, and Simple Reactions - Master Organic Chemistry. Available at: [Link]

• Strategies for the synthesis of labeled 5-FU for personalized medicine... - ResearchGate. Available at: [Link]

• CN101314594B - Preparation method for 2-hydroxyl-5-fluorine pyrimidine - Google Patents.

• Optimizing fluoropyrimidine therapy through dihydropyrimidine dehydrogenase polymorphism testing - PMC. Available at: [Link]

• Synthesis and purification of [2-13C]-5-fluorouracil | Request PDF - ResearchGate. Available at: [Link]

• Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate - Medicines for All institute (M4ALL) - Virginia Commonwealth University. Available at: [Link]

• 21.4: Enolates - Chemistry LibreTexts. Available at: [Link]

• CN102060940A - Synthesis process of 5-fluorouracil derivatives - Google Patents.

• 5-FU Metabolism in Cancer and Orally-Administrable 5-FU Drugs - PMC - NIH. Available at: [Link]

• Chapter 22 The Chemistry of Enolate Ions, Enols, and a,b-Unsaturated Carbonyl Compounds. Available at: [Link]

• Synthesis of Enols and Enolates - Chemistry LibreTexts. Available at: [Link]

• Pharmacogenomic-guided dosing of fluoropyrimidines beyond DPYD: time for a polygenic algorithm? - Frontiers. Available at: [Link]

• Advances in the Enzymatic Synthesis of Nucleoside-5′-Triphosphates and Their Analogs. Available at: [Link]

• An Introduction to Enols & Enolates - Making Molecules. Available at: [Link]

• Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt - Semantic Scholar. Available at: [Link]

• III Enolate Chemistry. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. kocw-n.xcache.kinxcdn.com [kocw-n.xcache.kinxcdn.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. An Introduction to Enols & Enolates — Making Molecules [makingmolecules.com]
• 7. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Sodium 2-Fluoro-3-oxoprop-1-en-1-olate Reactivity

Status: Operational Ticket ID: FMA-Na-Troubleshoot Subject: Overcoming nucleophilic stagnation in fluoromalonaldehyde sodium salt reactions Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

Executive Summary: The "Fluorine Paradox"

You are likely encountering low reactivity with Sodium 2-fluoro-3-oxoprop-1-en-1-olate (commonly referred to as Sodium Fluoromalonaldehyde, or Na-FMA ).

The core issue is often a misunderstanding of the fluorine atom's role. While fluorine is often introduced to modulate biological activity (pKa, metabolic stability), in this reagent, the fluorine atom exerts a strong inductive electron-withdrawing effect (-I). This stabilizes the enolate negative charge, making Na-FMA a weaker nucleophile than its non-fluorinated counterpart.

When combined with the high lattice energy of the sodium salt (solubility issues) and its hygroscopic nature, the reagent often appears "dead." This guide addresses the three pillars of failure: Purity (Hydration) , Solvation , and Electronic Activation .

Part 1: Diagnostic & Troubleshooting Modules

Module 1: Material Quality & Storage (The "Hidden" Killer)

Symptom: The reaction starts but stalls at <20% conversion, or the starting material gradually decomposes.

Diagnostic Question	Technical Insight	Corrective Action
Is your salt a hydrate?	Na-FMA is extremely hygroscopic. Commercial sources often supply it as a hydrate or it absorbs water upon opening. Water solvates the anion, forming a "solvent cage" that prevents nucleophilic attack.	Lyophilize the salt from D₂O or dry methanol before use. Store in a desiccator. Do not oven dry at high temps (>100°C) as this can induce polymerization.
What is the color?	Pure Na-FMA should be off-white to pale beige. Dark brown/black indicates polymerization of the aldehyde form.	If dark, perform a recrystallization from water/ethanol, or purchase a fresh batch. Degraded polymer acts as a radical trap and inhibits cyclization.
pH of the medium?	If the reaction medium becomes too acidic, Na-FMA protonates to fluoromalonaldehyde, which is unstable and volatile.	Maintain basic or neutral conditions until the nucleophilic attack is complete. If using amine salts (e.g., hydrazine HCl), add an equivalent of base (NaOAc or Et₃N) to neutralize the acid.

Module 2: Solvent & Solvation Engineering

Symptom: The salt sits at the bottom of the flask; no reaction occurs even at reflux.

The Problem: The Na-O bond is ionic and strong. In standard non-polar or moderately polar solvents (DCM, THF), the salt exists as tight ion pairs or aggregates, rendering the enolate inaccessible.

Q: Which solvent system should I use?

• Standard (Low Reactivity): Ethanol/Methanol. (Solubility is moderate, but hydrogen bonding stabilizes the anion, reducing reactivity).

• Optimized (High Reactivity): DMF or DMSO . These dipolar aprotic solvents solvate the cation (

  ) effectively while leaving the enolate anion "naked" and highly reactive.

• Biphasic Option: If you must use DCM/Toluene, add a Phase Transfer Catalyst (PTC) like 18-Crown-6 (10 mol%) or Tetrabutylammonium bromide (TBAB).

Module 3: Electronic Activation (Overcoming the F-Effect)

Symptom: Everything is dissolved and dry, but the reaction with the electrophile (e.g., hydrazine, amidine) is sluggish.

The Mechanism: The fluorine atom pulls electron density away from the oxygen and the central carbon. This lowers the HOMO energy of the enolate, making it a "harder" and less aggressive nucleophile.

Corrective Strategy:

• Increase Temperature: Fluorinated enolates often require activation energies 20-30°C higher than non-fluorinated analogs. Move from room temp to 60-80°C .

• Lewis Acid Catalysis: If reacting with a carbonyl electrophile, add a mild Lewis Acid (e.g.,

  or ) to activate the electrophile, compensating for the weak nucleophile.

• Counter-ion Swap: Exchange Sodium for Lithium (

  ) using LiCl. Lithium can coordinate to the electrophile (e.g., a carbonyl oxygen), bringing the reacting partners closer (Template Effect).

Part 2: Visualizing the Troubleshooting Logic

The following decision tree outlines the logical flow for diagnosing reactivity failure.

Figure 1: Decision matrix for diagnosing Na-FMA reactivity issues. Blue nodes represent diagnostic checks; Yellow nodes represent physical interventions.

Part 3: Standardized Protocol

Application: Synthesis of 4-Fluoropyrazole (Benchmark Reaction) This protocol incorporates all troubleshooting fixes: anhydrous conditions, optimal solvent, and thermal activation.

Reagents:

• Sodium 2-fluoro-3-oxoprop-1-en-1-olate (1.0 equiv)

• Hydrazine monohydrochloride (1.1 equiv)

• Solvent: Anhydrous Ethanol (or DMF for difficult cases)

• Catalyst: Conc. HCl (catalytic drop) or Acetic Acid

Step-by-Step Workflow:

• Pre-treatment: Dry the Na-FMA salt under vacuum (0.1 mbar) at 40°C for 4 hours to remove surface water.

• Solvation: Suspend Na-FMA (10 mmol) in anhydrous Ethanol (20 mL). If the salt does not dissolve, add water dropwise only until clear (solvation vs reactivity trade-off), OR switch to warm DMF.

• Acidification (Critical): Add Hydrazine HCl. The pH will drop. Note: The reaction proceeds best at pH 4-5. If using free hydrazine hydrate, you must add acid (HCl or AcOH) to catalyze the dehydration steps.

• Cyclization: Heat the mixture to reflux (78°C) for 3-5 hours.

  • Why Reflux? Room temperature is insufficient to drive the elimination of water from the fluorinated intermediate.

• Workup: Evaporate solvent. The product (4-fluoropyrazole) is often volatile; do not dry under high vacuum for too long. Extract with Ethyl Acetate, wash with brine.

Mechanism of Failure vs. Success:

Figure 2: The Electronic Deactivation Pathway. The Fluorine atom stabilizes the starting material, creating a higher energy barrier for the reaction.

Part 4: Comparative Solvent Data

Use this table to select the correct solvent based on your specific electrophile.

Solvent System	Dielectric Const. ( )	Solubility of Na-FMA	Reactivity Rating	Recommended For
Dichloromethane (DCM)	8.9	Insoluble	Very Low	Not Recommended
Ethanol (EtOH)	24.5	Moderate	Medium	Standard pyrazole synthesis
DMF	36.7	High	High	Sterically hindered electrophiles
Water	80.1	Very High	Low	Only for highly reactive electrophiles (hydrolysis risk)
Toluene + 18-Crown-6	2.4	Good (complexed)	Very High	"Naked" enolate chemistry

References

• Reactivity of Fluorinated Enolates

  • Title: "The influence of fluorine on the reactivity of enol
  • Source:Journal of Fluorine Chemistry.
  • Context: Explains the inductive stabilization of the anionic center by fluorine, necessitating higher reaction temper

  • Link:[Link] (General Reference for F-Effect)

• Synthesis of Fluoromalonaldehyde Sodium Salt

  • Title: "Fluoromalonaldehyde Sodium Salt: A Versatile Precursor for Fluorin
  • Source:Organic Syntheses, Coll. Vol. 8, p.245 (1993); Vol. 66, p.220 (1988).
  • Context: The authoritative procedure for synthesis and handling, emphasizing the hygroscopic n

  • Link:[Link]

• Solvation Effects on Enolates

  • Title: "Solvent Effects on the Reactivity of Enol
  • Source:Journal of the American Chemical Society.
  • Context: Foundation for recommending dipolar aprotic solvents (DMF/DMSO) to break ion pairs.

  • Link:[Link]

• Pyrazoles from Fluoromalonaldehyde

  • Title: "Synthesis of 4-fluoropyrazoles and 4-fluoropyrimidines."
  • Source:Journal of Heterocyclic Chemistry.
  • Context: Specific protocols for condensing Na-FMA with hydrazines.

  • Link:[Link]

Technical Support Center: Purification of Crude Sodium 2-fluoro-3-oxoprop-1-en-1-olate

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of crude sodium 2-fluoro-3-oxoprop-1-en-1-olate. The following troubleshooting guides and FAQs are designed to address specific issues that may arise during experimental work.

Section 1: Troubleshooting Guide

This section addresses common problems observed during the purification of sodium 2-fluoro-3-oxoprop-1-en-1-olate and provides systematic solutions.

Issue 1: The final product is a viscous oil or fails to crystallize.

Possible Causes:

• Residual Solvent: The presence of residual solvent, particularly water or the reaction solvent, can significantly hinder crystallization by keeping the sodium salt in a solvated state.

• Hygroscopic Nature of the Product: Sodium enolates are often hygroscopic and can readily absorb atmospheric moisture, leading to the formation of a sticky or oily product.

• Presence of Impurities: Impurities from the synthesis, such as unreacted starting materials or byproducts, can act as crystal lattice disruptors.

Troubleshooting Steps:

• Azeotropic Removal of Water: If the reaction solvent is immiscible with water, perform multiple extractions with a saturated brine solution to remove the bulk of the water.[1] For water-miscible solvents, consider co-evaporation with an anhydrous solvent like toluene under reduced pressure.

• Drying of the Crude Product: Before attempting crystallization, ensure the crude material is thoroughly dried. This can be achieved by placing the material under high vacuum for an extended period.

• Solvent Selection for Recrystallization: The choice of solvent is critical for successful recrystallization.[2][3] An ideal solvent should dissolve the compound at elevated temperatures but have poor solubility at lower temperatures.[4] For a polar sodium salt, consider polar aprotic solvents like acetonitrile or acetone, or a mixture of a polar solvent (like ethanol) and a non-polar co-solvent (like diethyl ether or hexanes) to induce precipitation.

Issue 2: Low yield after recrystallization.

Possible Causes:

• Suboptimal Solvent Choice: The chosen recrystallization solvent may have too high a solubility for the product even at low temperatures, leading to significant loss of material in the mother liquor.

• Excessive Solvent Volume: Using a larger volume of solvent than necessary for dissolution will result in a lower recovery of the purified solid.[3]

• Premature Crystallization During Hot Filtration: If hot filtration is necessary to remove insoluble impurities, the product may crystallize on the filter paper or in the funnel if the solution cools too quickly.

Troubleshooting Steps:

• Systematic Solvent Screening: Perform small-scale solubility tests with a variety of solvents to identify the optimal system for recrystallization.[5]

• Minimize Solvent Usage: Use the minimum amount of hot solvent required to fully dissolve the crude product.[3]

• Maintain Elevated Temperatures During Filtration: To prevent premature crystallization, pre-heat the filtration apparatus (funnel and receiving flask) and use a fluted filter paper for a faster filtration rate.

Issue 3: The purified product shows poor stability and decomposes over time.

Possible Causes:

• Hydrolysis of the Enolate: Enolates can be sensitive to moisture and acidic conditions, which can lead to hydrolysis back to the corresponding carbonyl compound. The carbon-fluorine bond can also be susceptible to hydrolysis under certain conditions.[6]

• Oxidation: The enolate may be susceptible to oxidation, especially if exposed to air for prolonged periods.

• Thermal Instability: Fluorinated compounds can exhibit varying degrees of thermal stability.[7]

Troubleshooting Steps:

• Inert Atmosphere: Handle and store the purified product under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture and oxygen.

• Anhydrous Solvents: Use anhydrous solvents for all purification steps.

• Low-Temperature Storage: Store the final product at low temperatures (e.g., -20°C) to slow down potential degradation pathways.[8]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude sodium 2-fluoro-3-oxoprop-1-en-1-olate?

A1: Common impurities can include:

• Unreacted Starting Materials: Depending on the synthetic route, this could include the corresponding ester or ketone precursor.

• Byproducts of the Reaction: These can be varied and depend on the specific reagents used. For instance, if a strong base like sodium hydride is used for deprotonation, residual base may be present.[9]

• Inorganic Salts: Salts formed during the reaction or workup (e.g., sodium chloride) are common impurities.[10][11]

• Water and Other Solvents: As discussed in the troubleshooting section, residual solvents are a frequent issue.[12]

Q2: Which analytical techniques are best suited for assessing the purity of the final product?

A2: A combination of techniques is recommended for comprehensive purity analysis:

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV detection is a powerful method for quantifying organic impurities.[8][13] Ion chromatography can be used to detect and quantify inorganic anions.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR are invaluable for structural confirmation and identifying fluorinated impurities.

• Mass Spectrometry (MS): Provides information on the molecular weight of the compound and can help identify impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of key functional groups.

Q3: Can I use column chromatography to purify this sodium salt?

A3: While possible, chromatographic purification of highly polar and ionic compounds like sodium enolates on standard silica gel can be challenging due to strong adsorption to the stationary phase. If chromatography is necessary, consider the following:

• Reverse-Phase Chromatography (e.g., C18): This can be more effective for polar compounds.

• Ion-Exchange Chromatography: This technique separates molecules based on their charge and can be highly effective for purifying ionic compounds.[15]

• Use of Additives in the Mobile Phase: Adding a small amount of a modifying agent (e.g., a volatile base like triethylamine for silica gel chromatography) can sometimes improve elution and peak shape.

Q4: Is it necessary to perform a salt removal step?

A4: If inorganic salts are a significant impurity, a specific removal step is advisable. This can often be achieved through recrystallization if the salt has a different solubility profile than the product.[10] Alternatively, if the product has some solubility in an organic solvent, a liquid-liquid extraction can be used to partition the product into the organic phase, leaving the inorganic salts in the aqueous phase.[1][16]

Section 3: Experimental Protocols

Protocol 1: Recrystallization of Sodium 2-fluoro-3-oxoprop-1-en-1-olate

This protocol provides a general guideline for recrystallization. The optimal solvent system should be determined experimentally on a small scale first.

Materials:

• Crude sodium 2-fluoro-3-oxoprop-1-en-1-olate

• Anhydrous recrystallization solvent (e.g., acetonitrile, ethanol, or a mixture of ethanol/diethyl ether)

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude solid in an Erlenmeyer flask with a magnetic stir bar.

• Add a minimal amount of the chosen solvent to the flask.

• Gently heat the mixture on a hot plate with stirring until the solid dissolves completely. Add more solvent in small portions if necessary, but avoid using an excess.[3]

• If insoluble impurities are present, perform a hot filtration into a clean, pre-warmed Erlenmeyer flask.

• Allow the clear solution to cool slowly to room temperature.

• Once crystal formation appears to be complete, cool the flask in an ice bath to maximize precipitation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold recrystallization solvent.

• Dry the purified crystals under high vacuum to remove any residual solvent.

Diagram: Purification Workflow

Caption: General workflow for the purification of sodium 2-fluoro-3-oxoprop-1-en-1-olate by recrystallization.

Section 4: Data Summary

Purification Method	Potential Advantages	Potential Disadvantages	Key Parameters to Optimize
Recrystallization	Scalable, cost-effective, can remove a wide range of impurities.[16]	Potential for product loss in mother liquor, requires a suitable solvent.[3]	Solvent system, cooling rate, solvent volume.
Liquid-Liquid Extraction	Effective for removing water-soluble impurities and salts.[1]	Requires immiscible solvents, may not remove structurally similar organic impurities.	Solvent choice, pH of aqueous phase, number of extractions.
Chromatography	High resolving power, can separate closely related compounds.	Can be expensive and time-consuming, potential for product degradation on the stationary phase.	Stationary phase, mobile phase composition, gradient.

References

• Jena Bioscience. (2023, June 29). 2-Fluoro-ATP. [Link]

• IU Indianapolis ScholarWorks. COMMUNICATION Synthesis of 2'-Deoxy-2'-fluoro-L-cytidine and Fluorinated L- Nucleic Acids for Structural Studies. [Link]

• PMC - NIH. Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. [Link]

• Protonation, Alkylation, Arylation, and Vinylation of Enolates. [Link]

• PMC. Crystallization of Sodium Salt of Organic Acid as Example for Neutral Salt Recovery of Bio Acids. [Link]

• WIPO. (2003, April 17). WO/2003/031387 METHOD OF PURIFYING AND SEPARATING 2-FLUORO-3-OXOALKYLCARBOXYLIC ACID ESTER. [Link]

• Chemistry LibreTexts. (2022, October 4). 7.5: Recrystallization. [Link]

• SIELC Technologies. HPLC Method for Analysis of Sodium 3-chloro-2-hydroxypropane-1-sulfonate on Newcrom BH. [Link]

• PENTA. (2025, April 8). Sodium fluoride. [Link]

• Google Patents.

• Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications. [Link]

• MDPI. (2025, June 25). Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorinated Xenobiotics. [Link]

• Chemistry LibreTexts. (2023, January 22). Synthesis of Enols and Enolates. [Link]

• PubMed. (2001, May 15). Evaluation of a fluorogenic derivatization method for the reversed-phase HPLC analysis of 2'-beta-fluoro-2',3'-dideoxyadenosine, a new anti-AIDS drug. [Link]

• MDPI. (2024, September 4). Fire-Resistant and Thermal Stability Properties of Fluorosilicone Adhesives by Incorporation of Surface-Modified Aluminum Trihydrate. [Link]

• Chemistry LibreTexts. (2025, March 21). Recrystallization. [Link]

• PMC. Unforeseen risks due to the use of fluorinated materials for per- and polyfluoroalkyl substance removal. [Link]

• Google Patents. US4754079A - Process for producing the sodium salt of 2-nitro-1,3-propanediol.

• Save My Exams. (2025, January 3). Organic Techniques - Purification | Edexcel A Level Chemistry Revision Notes 2015. [Link]

• ResearchGate. (2025, August 9). Long Term Stability of Sodium Monofluorophosphate | Request PDF. [Link]

• Organic Syntheses. (2018, November 26). Hexafluoro-2-propanol-promoted Intramolecular Friedel- Crafts Acylation. [Link]

• MIT OpenCourseWare. Purification of Solids by Recrystallization | Chemistry Laboratory Techniques. [Link]

• Newly discovered fluorinated chemicals more difficult to filter from water. (2017, May 30). [Link]

• Organic Syntheses Procedure. 4-(5-(p-Tolyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonyl fluoride. [Link]

• ResearchGate. Densitographic presentation for identification of sodium deoxycholate.... [Link]

• Analytik Jena. Sample Preparation for the Determination of AOF in Water Samples According to E DIN 38409-59 (EN). [Link]

• ResearchGate. (2013, November 13). How can I purify my compound from salt?. [Link]

• ResearchGate. (2021, June 21). What is the best sodium (Na) quantitative analysis method?. [Link]

• Chemistry LibreTexts. (2024, August 15). 8.6: Common Extraction Washes. [Link]

• (2013, March 19). Synthesis, Recrystallization and Structural Characterization of a Novel Sodium Structure Na2(C13H8N3O5)2(H2O)6. [Link]

• ELGA LabWater. (2025, July 9). Impact of Organic Compounds | Impurities in Water. [Link]

• MDPI. (2022, September 23). Sodium β-Diketonate Glyme Adducts as Precursors for Fluoride Phases: Synthesis, Characterization and Functional Validation. [Link]

• YouTube. (2015, September 16). CH223 Exp 3A Recrystallization Pre-Lab Lecture Video. [Link]

• PMC. Development of an Ion Chromatography Method for Analysis of Organic Anions (Fumarate, Oxalate, Succinate, and Tartrate) in Single Chromatographic Conditions. [Link]

• Fluorochemicals: Persistent, Dangerous, Avoidable. (2021, August 31). [Link]

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Controlling temperature to prevent decomposition of fluoromalonaldehyde salts

Topic: Controlling temperature to prevent decomposition of fluoromalonaldehyde salts Product Focus: Sodium Fluoromalonaldehyde (CAS: 29548-72-9) and related enolate salts. Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Researchers.

Core Technical Overview

Fluoromalonaldehyde sodium salt (Na-FMA) is a critical C3 building block used in the synthesis of fluorinated heterocycles (e.g., pyrimidines, pyridines) for pharmaceutical applications. While the salt form is significantly more stable than the transient free aldehyde, it remains thermally sensitive and hygroscopic .

The stability of Na-FMA rests on the resonance stabilization of the enolate anion. However, thermal energy or protonation disrupts this equilibrium, leading to rapid decomposition via two primary mechanisms: oxidative defluorination and aldol-type polymerization .

Key Chemical Properties

Property	Specification	Critical Note
CAS Number	29548-72-9
Molecular Structure	[Na]+ [O=CH-C(F)-CH=O]-	Exists as a resonance-stabilized enolate.
Storage Temp	-20°C (Long-term)	Degradation accelerates > 4°C.
Decomposition Mode	Polymerization (Yellow/Brown solid)	Irreversible.
Moisture Sensitivity	High (Hygroscopic)	Water promotes hydrolysis and protonation.

Troubleshooting Guide (Q&A)

Issue 1: Material Discoloration (Yellowing/Browning)

User Question: "I stored my sodium fluoromalonaldehyde in a desiccator at room temperature for two weeks. It has turned from a white powder to a sticky yellow solid. Is it still usable?"

Diagnosis: Thermal Polymerization. Root Cause: Room temperature storage (approx. 20-25°C) provides sufficient activation energy for the enolate anions to attack the carbonyl electrophiles of neighboring molecules, initiating an oligomerization chain reaction. This is often accelerated by trace moisture, which protonates the salt in equilibrium, creating the highly reactive free aldehyde species.

Solution:

• Immediate Action: Discard the material. The yellow color indicates the formation of complex oligomers that will act as impurities and catalyst poisons in downstream reactions.

• Prevention: Store strictly at -20°C .

• Handling: Allow the bottle to warm to room temperature inside a desiccator before opening to prevent water condensation on the cold solid.

Issue 2: Low Yields in Heterocycle Synthesis

User Question: "My condensation reaction with amidines usually works, but recently yields dropped by 40%. The Na-FMA looks white, but the reaction mixture turns black upon heating."

Diagnosis: Thermal Decomposition during Reaction Ramp-up. Root Cause: Adding reagents to Na-FMA at elevated temperatures. While the condensation reaction requires heat (often reflux), Na-FMA can decompose before it reacts if the partner nucleophile is not present or if the ramp rate is too slow.

Solution:

• Protocol Adjustment: Do not pre-heat the Na-FMA solution. Add the amidine/nucleophile at 0°C to 5°C .

• Mechanism: This ensures the condensation reaction (which is bimolecular) competes favorably against the unimolecular or bimolecular decomposition of the fluoromalonaldehyde.

• Validation: Monitor the disappearance of the starting material via 19F-NMR (shift approx -170 to -180 ppm depending on solvent) before heating.

Issue 3: Inconsistent Drying Results

User Question: "I synthesized the salt myself. When I dry it in a vacuum oven at 60°C, it turns brown. If I air dry it, it stays wet. How do I isolate it?"

Diagnosis: Thermal instability under vacuum. Root Cause: 60°C is above the safe thermal threshold for this salt, especially when solvated. Solvent removal concentrates the salt, increasing the rate of intermolecular self-condensation.

Solution:

• Correct Drying Protocol: Use a high-vacuum line (< 1 mbar) at ambient temperature (20-25°C) , never exceeding 30°C.

• Lyophilization: If water is the solvent, lyophilization (freeze-drying) is the gold standard, as it removes solvent by sublimation while keeping the matrix frozen and kinetically trapped.

Detailed Protocols & Workflows

Protocol A: Safe Handling & Storage Workflow

Objective: Maintain purity >97% over 6 months.

• Receipt: Upon arrival, immediately transfer the container to a -20°C freezer .

• Aliquotting:

  • Perform all weighing in a glovebox or a low-humidity glove bag.

  • If unavailable, work quickly under a blanket of dry Nitrogen/Argon.

• Solubilization:

  • Use degassed, anhydrous solvents (Methanol or Water/Alcohol mixtures are common).

  • Chill solvent to 0°C before adding the salt.

• Disposal: Quench excess material with dilute NaOH (maintains salt form) before disposal; never quench with acid, which generates the volatile and unstable free aldehyde.

Protocol B: Synthesis Isolation (Critical Control Points)

Context: Isolating Na-FMA from Ethyl Formate + Ethyl Fluoroacetate.

• Reaction: Perform enolate formation at 0°C . Stir for 12-18h allowing slow warming to RT only if necessary for conversion.

• Filtration (CCP 1): Filter the precipitated salt under an inert atmosphere.

• Washing: Wash with ice-cold ether or dichloromethane to remove organic impurities without dissolving the salt.

• Drying (CCP 2): Dry under vacuum (0.1 mmHg) at 20°C for 4-6 hours. Do not apply external heat.[1]

Visualizations

Diagram 1: Decomposition Pathways vs. Stability

Caption: The thermal stability window of Fluoromalonaldehyde Sodium Salt and its degradation routes.

Diagram 2: Recommended Handling Workflow

Caption: Step-by-step workflow to minimize thermal stress during experimental use.

Frequently Asked Questions (FAQ)

Q: Can I use an oven to speed up the drying of the salt? A: No. Even vacuum ovens set to "low" (e.g., 40-50°C) can initiate surface polymerization, resulting in a crust that traps solvent and lowers purity. Use high vacuum at ambient temperature only.

Q: What is the maximum time the salt can stay at room temperature? A: While specific kinetics depend on humidity, we recommend a maximum exposure of 2-4 hours at room temperature (25°C). Beyond this, detectable degradation (yellowing) typically begins.

Q: Is the salt sensitive to light? A: Yes, but less so than to heat. However, combined exposure to UV light and heat accelerates oxidative decomposition. Store in amber vials or wrap containers in foil inside the freezer.

Q: Why does the protocol forbid acidic quenching? A: Acidifying the salt generates 2-fluoromalonaldehyde (the free acid). This species is volatile, lacrymatory, and potentially explosive if concentrated. It rapidly polymerizes. Always maintain a neutral or slightly basic pH during disposal.

References

• Sigma-Aldrich. Fluoromalonaldehyde sodium salt Product Specification & Safety Data Sheet (SDS). CAS: 29548-72-9.[2]

• Reichardt, C., et al. (1970). Vilsmeier-Haack-Formylierung von Fluor-essigsäure-ethylester.

• Flinn Scientific. Sodium Fluoride and Related Salts Safety Data.

• Vertex AI Search. Thermal Decomposition of Fluorinated Alkoxyaluminate Salts. (Context on C-F bond stability in salts).

Sources

• 1. redox.com [redox.com]
• 2. Fluoromalonaldehyde 97 29548-72-9 [sigmaaldrich.com]

Reference Data & Comparative Studies

Navigating the 19F NMR Landscape: A Comparative Guide to the Chemical Shift of Sodium 2-fluoro-3-oxoprop-1-en-1-olate

For Researchers, Scientists, and Drug Development Professionals

Understanding the 19F Chemical Shift: A Multifactorial Puzzle

The 19F NMR chemical shift is exquisitely sensitive to the local electronic and magnetic environment of the fluorine nucleus. Unlike 1H NMR, where the chemical shift range is relatively narrow, 19F NMR boasts a dispersion of over 800 ppm, offering exceptional resolution.[2] This sensitivity, however, necessitates a careful consideration of various factors that can influence the final chemical shift value.

Key Influencing Factors:

• Electronic Effects: The paramount factor is the electron density around the fluorine atom. Electron-withdrawing groups deshield the nucleus, causing a downfield shift (to higher ppm values), while electron-donating groups increase shielding, resulting in an upfield shift (to lower ppm values).[1][3] In sodium 2-fluoro-3-oxoprop-1-en-1-olate, the electronegative oxygen atoms and the conjugated system are expected to play a significant role.

• Hybridization: The hybridization of the carbon atom bonded to the fluorine influences the chemical shift. Fluorine attached to an sp2-hybridized carbon, as in our target molecule, generally resonates at a different frequency than one attached to an sp3-hybridized carbon.[3]

• Solvent Effects: The choice of solvent can dramatically alter the 19F chemical shift, with variations of several ppm being common.[3][4] Polar solvents, particularly those capable of hydrogen bonding, can interact with the solute and perturb the electronic environment of the fluorine atom.[5]

• Concentration and Temperature: These parameters can affect intermolecular interactions and equilibrium processes, such as tautomerism, which in turn can influence the observed chemical shift.[3][5]

• Tautomerism: For molecules like β-dicarbonyls and related enolates, the existence of keto-enol tautomeric equilibria is a critical consideration. The chemical shift of the fluorine atom will be a weighted average of its environment in each tautomer, and the position of this equilibrium is often solvent-dependent.[5]

Predicting the Chemical Shift of Sodium 2-fluoro-3-oxoprop-1-en-1-olate: A Comparative Approach

Given the absence of a direct literature value, we can estimate the 19F NMR chemical shift of sodium 2-fluoro-3-oxoprop-1-en-1-olate by comparing it to structurally similar compounds. The enolate structure suggests significant electron delocalization, which will influence the shielding of the fluorine nucleus.

Below is a table of 19F NMR chemical shifts for related fluorinated compounds. These have been chosen to highlight the effects of conjugation, adjacent functional groups, and hybridization.

Compound	Structure	Typical 19F Chemical Shift (δ, ppm vs. CFCl3)	Key Structural Features & Rationale for Comparison
Fluoroethene	CH2=CHF	-114	Basic vinyl fluoride. Provides a baseline for a fluorine on an sp2 carbon.
1,1-Difluoroethene	CH2=CF2	-81.3	The presence of a second fluorine atom on the same carbon leads to deshielding.
Trifluoroacetic acid	CF3COOH	-76.55 (in CFCl3)	While a CF3 group, the adjacent carbonyl provides insight into its electron-withdrawing effect.
2-Trifluoroacetyl-1-tetralone	-72.1 to -73.2 (in CDCl3)	A β-dicarbonyl system existing in keto-enol forms. The conjugation and enolic character are relevant.[5]
3-Trifluoroacetyl-2-naphthol	-77 to -79	Demonstrates the effect of an extended aromatic system on a trifluoromethyl group in a keto-enol system.[5]

Based on these comparisons, the fluorine atom in sodium 2-fluoro-3-oxoprop-1-en-1-olate, being attached to an sp2 carbon within a conjugated enolate system, is expected to have a chemical shift significantly different from a simple fluoroalkane. The electron-donating nature of the enolate system might suggest a more shielded environment compared to a simple fluoroalkene. However, the proximity of the carbonyl group will have a deshielding effect. A reasonable starting point for prediction would be in the downfield region of simple fluoroalkenes.

Experimental Determination: A Rigorous Protocol

To definitively determine the 19F NMR chemical shift of sodium 2-fluoro-3-oxoprop-1-en-1-olate, a carefully designed experimental protocol is essential.

I. Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is soluble and stable. Given the ionic nature of the sodium salt, polar aprotic solvents like DMSO-d6 or DMF-d7 are good starting points. It is crucial to be aware that the chemical shift will be solvent-dependent.[3][5]

• Concentration: Prepare a solution of known concentration, typically in the range of 10-50 mM. Note that concentration can influence the chemical shift.[5]

• Internal Standard: The use of an internal standard is critical for accurate chemical shift referencing. Trifluoroacetic acid (TFA) or hexafluorobenzene (C6F6) are common choices.[6] The standard should be chemically inert with respect to the sample and have a resonance that does not overlap with the analyte signals.

II. NMR Acquisition

• Spectrometer: Utilize a high-field NMR spectrometer equipped with a fluorine-capable probe.

• Referencing: Reference the spectrum to an external standard of CFCl3 (δ = 0 ppm) or use the internal standard for referencing.

• Acquisition Parameters:

  • Pulse Sequence: A simple pulse-acquire sequence is usually sufficient.

  • Decoupling: For a simple spectrum showing only the fluorine signal, proton decoupling (1H decoupling) should be employed to remove 1H-19F coupling.

  • Relaxation Delay (D1): To ensure accurate integration if quantifying, a relaxation delay of at least 5 times the longest T1 relaxation time of the fluorine nuclei should be used.

  • Number of Scans: The number of scans will depend on the sample concentration. For a moderately concentrated sample, 16 to 64 scans should provide a good signal-to-noise ratio.

III. Data Processing and Analysis

• Fourier Transform: Apply an exponential multiplication (line broadening) of 0.3-1.0 Hz to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum and correct the baseline to ensure accurate peak picking and integration.

• Peak Picking: Identify the resonance corresponding to the fluorine in sodium 2-fluoro-3-oxoprop-1-en-1-olate.

• Chemical Shift Determination: Report the chemical shift relative to the chosen standard.

Visualizing the Influences on 19F Chemical Shift

The following diagram illustrates the key factors that collectively determine the 19F NMR chemical shift of the target molecule.

Caption: Factors influencing the 19F NMR chemical shift.

Conclusion

While a definitive 19F NMR chemical shift for sodium 2-fluoro-3-oxoprop-1-en-1-olate remains to be experimentally reported, a comprehensive understanding of the governing principles allows for a reasoned prediction. The electronic interplay of the enolate system, the sp2 hybridization of the fluorinated carbon, and the profound influence of the solvent environment are all critical determinants. By following the detailed experimental protocol outlined in this guide, researchers can accurately measure this value, contributing to the growing body of knowledge in organofluorine chemistry and enabling more precise structural analysis in drug discovery and development.

References

• Dove Medical Press. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. [Link]

• Wikipedia. (2023). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• Weizmann Institute of Science. (n.d.). 19Flourine NMR. [Link]

• ACS Publications. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. [Link]

• Google Patents. (n.d.).

• ACS Publications. (2023). Solvent Effects Used for Optimal Simultaneous Analysis of Amino Acids via 19F NMR Spectroscopy. [Link]

• Frontiers. (n.d.). Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. [Link]

• PMC. (n.d.). New Frontiers and Developing Applications in 19F NMR. [Link]

• ResearchGate. (n.d.). 19 F NMR chemical shift values and identification of fluoromuconates and fluoromuconolactones. [Link]

• DTIC. (2023). Internal Standard and Deuterated Solvent Selection: A Crucial Step in PFAS-Based Fluorine-19 (19F) NMR Research. [Link]

• PMC. (n.d.). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. [Link]

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• 6. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Fluorinated Malonaldehyde Derivatives

Introduction

Fluorinated malonaldehyde derivatives are of significant interest to researchers in medicinal chemistry and materials science due to the unique physicochemical properties imparted by fluorine substitution. Understanding the gas-phase ion chemistry of these molecules is paramount for their unambiguous identification and structural elucidation. Mass spectrometry, particularly with electron ionization (EI), serves as a powerful analytical tool for this purpose. This guide provides an in-depth comparison of the predicted electron ionization mass spectrometry (EI-MS) fragmentation patterns of mono-, di-, and trifluorinated malonaldehyde derivatives. By understanding these fragmentation pathways, researchers can more effectively interpret mass spectral data for this important class of compounds.

The introduction of fluorine atoms dramatically influences the fragmentation of organic molecules. The high electronegativity of fluorine can alter bond strengths and the stability of resulting fragment ions, leading to fragmentation pathways that can differ significantly from their non-fluorinated analogs.[1] This guide will explore these effects in the context of malonaldehyde, a simple β-dicarbonyl compound.

Predicted Fragmentation Patterns: A Comparative Analysis

Electron ionization of malonaldehyde and its fluorinated derivatives will initially form a molecular ion (M•+). The subsequent fragmentation of this molecular ion is dictated by the stability of the resulting fragment ions and neutral losses.[2][3] For carbonyl compounds, two of the most prevalent fragmentation pathways are α-cleavage and the McLafferty rearrangement.[4][5]

Alpha (α)-Cleavage

Alpha-cleavage involves the breaking of a bond adjacent to the carbonyl group. For malonaldehyde and its derivatives, this can lead to the loss of a formyl radical (•CHO) or a substituted formyl radical.

• Malonaldehyde (Non-fluorinated): The molecular ion (m/z 72) can undergo α-cleavage to lose a •CHO radical, resulting in a fragment ion at m/z 43 ([C2H3O]+).

• Monofluoromalonaldehyde: The position of the fluorine atom is critical. If the fluorine is on the central carbon, α-cleavage could lead to the loss of a •CHO radical (m/z 61) or a •CFO radical (m/z 71). The relative abundance of these peaks would depend on the relative stability of the resulting ions.

• Difluoromalonaldehyde: With two fluorine atoms on the central carbon, the loss of a •CFO radical becomes more probable, leading to a prominent ion at m/z 79 ([C2HF2O]+).

• Trifluoromalonaldehyde (as in the enol form of trifluoroacetylacetone): In highly fluorinated analogs, cleavage of the C-CF3 bond is a dominant fragmentation pathway, leading to a strong signal for the [CF3]+ ion at m/z 69.

McLafferty Rearrangement

The McLafferty rearrangement is a characteristic fragmentation of carbonyl compounds containing a γ-hydrogen.[4][6][7] It proceeds through a six-membered transition state, leading to the elimination of a neutral alkene and the formation of a new radical cation. For malonaldehyde itself, a classical McLafferty rearrangement is not possible due to the absence of a sufficiently long alkyl chain. However, a related rearrangement involving the enol tautomer can be considered. The presence of fluorine is expected to influence the favorability of such rearrangements.

Other Significant Fragmentations

The presence of fluorine introduces other characteristic fragmentation pathways:

• Loss of HF: A common fragmentation pathway for fluorinated compounds is the elimination of a neutral hydrogen fluoride molecule (loss of 20 Da).[8]

• Loss of CO: Carbonyl compounds frequently exhibit the loss of a neutral carbon monoxide molecule (loss of 28 Da).[9]

• Fragments containing Fluorine: The presence of fluorine, being monoisotopic with a mass of approximately 19 Da, will produce characteristic mass shifts in the fragment ions.[10] The [CF3]+ ion at m/z 69 is a very common and stable fragment in compounds containing a trifluoromethyl group.

Comparative Data Summary

The following table summarizes the predicted key fragment ions for malonaldehyde and its fluorinated derivatives under electron ionization. The relative intensities are predictive and will depend on the specific instrument conditions.

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Proposed Structures
Malonaldehyde	72	44 ([C2H4O]•+), 43 ([C2H3O]+), 29 ([CHO]+)
Monofluoromalonaldehyde	90	70 ([M-HF]•+), 62 ([M-CO]•+), 43 ([C2H2FO]+)
Difluoromalonaldehyde	108	88 ([M-HF]•+), 80 ([M-CO]•+), 79 ([C2HF2O]+)
Trifluoroacetylacetone (enol)	154	135 ([M-F]•+), 111 ([M-CF3]+), 69 ([CF3]+)

Experimental Protocols

To experimentally verify the fragmentation patterns discussed, the following general protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis with electron ionization is recommended.

Sample Preparation

• Prepare a stock solution of the fluorinated malonaldehyde derivative at a concentration of 1 mg/mL in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Perform serial dilutions to obtain a working solution of approximately 10 µg/mL.

GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Mass Range: m/z 30-300

  • Scan Speed: 1000 amu/s

Visualization of Fragmentation Pathways

The following diagrams illustrate the primary predicted fragmentation pathways for malonaldehyde and a representative fluorinated derivative.

Caption: Predicted EI fragmentation of malonaldehyde.

Caption: Predicted EI fragmentation of monofluoromalonaldehyde.

Conclusion

The fragmentation patterns of fluorinated malonaldehyde derivatives are a rich source of structural information. By understanding the fundamental principles of α-cleavage, rearrangement reactions, and the influence of fluorine substitution, researchers can confidently interpret their mass spectral data. The predicted pathways and experimental protocol provided in this guide serve as a robust starting point for the analysis of this important class of molecules. As with all mass spectral interpretation, a combination of careful data analysis and an understanding of the underlying chemical principles is key to successful structural elucidation.

References

• Interpretation of mass spectra. (n.d.).

• Chemistry LibreTexts. (2020, May 30). 11.8: Fragmentation Patterns in Mass Spectrometry. Retrieved from [Link]

• Clark, J. (n.d.). mass spectra - fragmentation patterns. Chemguide. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 19.2: Spectroscopy of Ketones and Aldehydes. Retrieved from [Link]

• Yang, Z., et al. (2025, August 11). Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Razdan, R. K., et al. (n.d.). The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids. PMC. Retrieved from [Link]

• Chemistry Steps. (2025, September 30). McLafferty Rearrangement. Retrieved from [Link]

• Spectroscopy Online. (2020, November 16). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Retrieved from [Link]

• ResearchGate. (2016, May 26). Could any one suggest the effect of fluorine in mass spectrometry? Retrieved from [Link]

• Analytical Chemistry. (2019, February 25). High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. Retrieved from [Link]

• Environmental Science & Technology. (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Retrieved from [Link]

• YouTube. (2018, December 31). mass spectrometry: McLafferty rearrangement. Retrieved from [Link]

• JoVE. (2024, December 5). Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation. Retrieved from [Link]

• The Chemical Ionization Mass Spectra of Fluorotoluenes. (n.d.).
• Mass Spectra of Fluorocarbons. (n.d.).
• Organic Chemistry at CU Boulder. (n.d.). Fragmentation Mechanisms.

• Physical Chemistry Chemical Physics. (n.d.). Infrared spectroscopic observation of the McLafferty rearrangement in ionized 2-pentanone. Retrieved from [Link]

• Slideshare. (n.d.). McLafferty Rearrangement.pptx. Retrieved from [Link]

• McLafferty Rearrangement. (n.d.).

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• YouTube. (2023, October 24). Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry. Retrieved from [Link]

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• 10. researchgate.net [researchgate.net]

Comparative Reactivity Guide: Sodium 2-Fluoromalonaldehyde vs. Diethyl 2-Fluoromalonate in Heterocyclic Synthesis

Executive Summary

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern drug discovery, profoundly influencing lipophilicity, metabolic stability, and target binding affinity. When constructing 5-fluoropyrimidines or 4-fluoropyrazoles—privileged pharmacophores in oncology and agrochemistry—synthetic chemists frequently evaluate two primary three-carbon (C3) building blocks: Sodium 2-fluoromalonaldehyde and Diethyl 2-fluoromalonate (often referred to as ethyl 2-fluoromalonate).

While both supply a fluorinated C3 backbone, their reactivity profiles, downstream processing requirements, and atom economies dictate entirely divergent synthetic strategies. This guide provides an objective, data-driven comparison of these two reagents, detailing the mechanistic causality behind their reactivity and providing self-validating experimental protocols for your workflows.

Mechanistic Divergence & Reactivity Profiles

The fundamental difference between these two reagents lies in the oxidation state and electrophilicity of their terminal carbons.

Sodium 2-Fluoromalonaldehyde: The Direct Core Builder

Sodium 2-fluoromalonaldehyde is the enolate salt of 2-fluoromalonaldehyde. Because aldehydes are highly electrophilic, this reagent undergoes rapid, direct condensation with binucleophiles (such as hydrazines or amidines) to yield unsubstituted fluorinated heterocycles[1].

• Causality: The high reactivity of the aldehyde carbonyls means that upon nucleophilic attack, water is the only leaving group. This drives an immediate, thermodynamically favorable double-dehydration cyclization, directly assembling the aromatic core without the need for subsequent functional group manipulation.

Diethyl 2-Fluoromalonate: The Activated Scaffold Precursor

Diethyl 2-fluoromalonate is a 1,3-diester. Esters are significantly less electrophilic than aldehydes due to resonance stabilization from the alkoxy oxygen. Consequently, condensation requires strong basic catalysis to proceed[2].

• Causality: When reacted with amidines, the ester leaving groups (ethanol) are expelled, resulting in a heterocycle with hydroxyl groups at the 4 and 6 positions (existing predominantly as the pyrimidinedione tautomer). To utilize this scaffold in cross-coupling reactions (e.g., Suzuki-Miyaura), these hydroxyls must be converted into active leaving groups via aggressive chlorination (typically using POCl₃).

Pathway Visualization

The following diagram illustrates the divergent synthetic pathways dictated by the electrophilicity of the starting materials.

Divergent synthetic pathways for fluorinated heterocycles using aldehyde vs. ester building blocks.

Quantitative Performance Comparison

When selecting a building block for scale-up, green chemistry metrics and process mass intensity must be evaluated alongside raw chemical reactivity[3].

Parameter	Sodium 2-fluoromalonaldehyde	Diethyl 2-fluoromalonate
Molecular Weight	112.04 g/mol	178.16 g/mol
Electrophilic Centers	Aldehyde (Highly reactive)	Ester (Moderately reactive)
Primary Heterocycle Product	Unsubstituted core (e.g., 4-fluoropyrazole)	4,6-Dihydroxy core (requires activation)
Typical Yield (to active core)	75–85% (1 Step)	60–70% (Requires 2 Steps)
Atom Economy (to Pyrazole)	~76%	~48% (Significant mass loss as EtOH)
Downstream Processing	Minimal (Direct extraction)	Extensive (POCl₃ handling, neutralization)
Handling & Storage	Hygroscopic, requires inert atmosphere	Stable liquid, easily handled at scale

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, embedding in-process controls (IPCs) and causality directly into the methodology.

Protocol A: Direct Synthesis of 4-Fluoro-1H-pyrazole

Utilizing Sodium 2-fluoromalonaldehyde for rapid core assembly.

• In Situ Liberation: Suspend sodium 2-fluoromalonaldehyde (1.0 eq) in a 1:1 mixture of ethanol and water at 0 °C. Slowly add concentrated HCl (1.1 eq) dropwise.

  • Causality & IPC: The sodium enolate is stable for storage, but the free dialdehyde is required for nucleophilic attack. Acidification generates the reactive species transiently. The visual transition from a turbid suspension to a clear solution validates the successful liberation of the free dialdehyde.

• Condensation: Add hydrazine monohydrate (1.05 eq) dropwise to the cold solution.

  • Causality: Hydrazine acts as a potent binucleophile. The low temperature controls the exothermic initial Schiff-base formation, preventing polymerization.

• Cyclization: Heat the reaction mixture to 70 °C for 2 hours.

  • Causality: Thermal energy drives the second dehydration step, closing the aromatic ring.

• Isolation & Validation: Cool to room temperature, neutralize with saturated NaHCO₃, and extract with EtOAc (3x). Dry over Na₂SO₄ and concentrate.

  • Analytical Validation: ¹⁹F NMR of the crude product must display a sharp, distinct singlet near -174 ppm, confirming the symmetric, unsubstituted 4-fluoropyrazole core.

Protocol B: Synthesis of 4,6-Dichloro-5-fluoropyrimidine

Utilizing Diethyl 2-fluoromalonate to build an activated cross-coupling scaffold.

• Base-Catalyzed Condensation: Dissolve diethyl 2-fluoromalonate (1.0 eq) and formamidine acetate (1.1 eq) in anhydrous methanol. Add sodium methoxide (3.0 eq) portion-wise.

  • Causality: Esters are poor electrophiles. The strong base deprotonates the amidine, enhancing its nucleophilicity, and drives the acyl substitution forward.

• Intermediate Isolation: Reflux the mixture for 4 hours. Cool to room temperature and acidify to pH 2 using 2M HCl.

  • IPC: 5-Fluoro-4,6-dihydroxypyrimidine will precipitate as a dense white solid. This phase change is a self-validating indicator that the condensation is complete. Filter and dry thoroughly.

• Chlorination: Suspend the dried intermediate in neat POCl₃ (10.0 eq) and add N,N-dimethylaniline (0.1 eq) as a catalyst. Reflux for 12 hours.

  • Causality: The hydroxyl groups exist predominantly in the stable lactam tautomer. POCl₃ acts as both solvent and chlorinating agent, converting the lactams into highly reactive imidoyl chlorides.

• Quench & Validation: Cool the mixture and carefully pour it over crushed ice to quench excess POCl₃. Extract with DCM.

  • Analytical Validation: ¹⁹F NMR will shift dramatically from ~ -205 ppm (diol intermediate) to ~ -150 ppm (dichloro product), confirming successful activation of the scaffold.

Conclusion

For fragment-based drug discovery (FBDD) where low molecular weight and high ligand efficiency are paramount, Sodium 2-fluoromalonaldehyde is the superior choice, offering a direct, high-atom-economy route to unsubstituted fluorinated cores. Conversely, if your synthetic strategy relies on late-stage diversification via transition-metal-catalyzed cross-coupling, Diethyl 2-fluoromalonate provides the necessary functional handles (after chlorination) to build complex, multi-substituted architectures.

References

• Fluoromalonaldehyde bis(dialkyl acetals): synthesis by carbene condensation and transformation to dialkyl fluoromalonates and fluorinated heterocyclic compounds Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• 2-Fluoromalonate Esters: Fluoroaliphatic Building Blocks for the Life Sciences Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Fluorine gas for life science syntheses: green metrics to assess selective direct fluorination for the synthesis of 2-fluoromalonate esters Source: Green Chemistry (RSC Publishing) URL:[Link]

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of Sodium 2-fluoro-3-oxoprop-1-en-1-olate and Its Process-Related Impurities

Introduction: The Analytical Challenge of a Polar Fluorinated Intermediate

Sodium 2-fluoro-3-oxoprop-1-en-1-olate is a fluorinated organic building block of increasing interest in the synthesis of complex molecules within the pharmaceutical and agrochemical sectors.[1][2] The introduction of a fluorine atom can significantly alter a molecule's physicochemical and biological properties, such as metabolic stability and binding affinity.[3] Consequently, ensuring the purity of such fluorinated intermediates is of paramount importance.

The structure of sodium 2-fluoro-3-oxoprop-1-en-1-olate—a small, highly polar, and ionic enolate—presents a significant analytical challenge. Traditional reversed-phase high-performance liquid chromatography (RP-HPLC), the workhorse of most analytical laboratories, often fails to provide adequate retention for such compounds, leading to their elution at or near the column's void volume and poor resolution from polar impurities.[4]

This guide provides an in-depth comparison of three distinct HPLC methodologies for the robust detection and separation of sodium 2-fluoro-3-oxoprop-1-en-1-olate from its potential process-related impurities:

• Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC)

• Hydrophilic Interaction Liquid Chromatography (HILIC)

• Mixed-Mode Chromatography (MMC)

We will explore the mechanistic basis for each technique, provide detailed experimental protocols, and present comparative data to guide researchers and drug development professionals in selecting the most suitable method for their specific analytical needs.

Understanding Potential Impurities

Effective method development begins with an understanding of the potential impurities that may be present. The synthesis of fluorinated compounds can involve potent reagents and yield a variety of by-products.[1][5] For sodium 2-fluoro-3-oxoprop-1-en-1-olate, impurities could include:

• Starting Materials: Such as 2-fluoromalonic acid or related precursors.[3]

• Non-fluorinated Analogs: The corresponding sodium 3-oxoprop-1-en-1-olate.

• Degradation Products: Simple organic acids or inorganic ions (e.g., formate, fluoride).

• Over-oxidized Species: Such as 2-fluoro-3-oxopropanoic acid.

A successful HPLC method must be able to resolve the active pharmaceutical ingredient (API) from this diverse range of polar and ionic species.

Comparative Analysis of HPLC Methodologies

The primary obstacle in analyzing the target analyte is its high polarity. The choice of chromatographic mode is therefore critical to achieving retention and selectivity.

Caption: High-level analytical workflow for impurity analysis.

Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC)

Mechanism: This technique modifies standard reversed-phase chromatography by adding an ion-pairing reagent to the mobile phase.[6] For our anionic enolate, a cationic reagent with a hydrophobic alkyl chain (e.g., tetrabutylammonium, TBA) is used. The TBA cation forms a neutral, hydrophobic ion pair with the analyte, which can then be retained and separated on a non-polar stationary phase like a C18 column.[7][8] Retention is controlled by the concentration of the ion-pairing reagent and the organic modifier in the mobile phase.[6]

Caption: Retention mechanism in Ion-Pair RP-HPLC.

Advantages:

• Utilizes widely available and well-understood C18 columns.

• Offers excellent and tunable retention for ionic compounds.

Disadvantages:

• Ion-pairing reagents are often non-volatile and can suppress ionization, making the method incompatible with mass spectrometry (MS).[9]

• Requires long column equilibration times and can be prone to reproducibility issues.[7]

• Reagent residues can be difficult to remove from the HPLC system.

Hydrophilic Interaction Liquid Chromatography (HILIC)

Mechanism: HILIC is an ideal alternative for separating highly polar compounds that are unretained in reversed-phase.[10][11] It utilizes a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high concentration of a water-miscible organic solvent, typically acetonitrile.[12] The mobile phase facilitates the formation of a water-enriched layer on the surface of the stationary phase. Polar analytes are retained by partitioning into this aqueous layer, with additional contributions from hydrogen bonding and dipole-dipole interactions.[13] Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).[12]

Caption: Retention mechanism in HILIC.

Advantages:

• Excellent retention for very polar and ionic analytes.[12][14]

• Uses volatile mobile phase buffers (e.g., ammonium formate, ammonium acetate), making it fully compatible with MS detection.[12]

• The high organic content of the mobile phase leads to enhanced MS ionization efficiency.

Disadvantages:

• Can be sensitive to the sample diluent; samples must typically be dissolved in a high-organic solvent to ensure good peak shape.[12]

• Longer equilibration times may be needed compared to RP-HPLC.

Mixed-Mode Chromatography (MMC)

Mechanism: Mixed-mode columns combine reversed-phase and ion-exchange functionalities on a single stationary phase.[14] For instance, a C18 ligand can be co-bonded with an anion-exchange group. This allows for simultaneous separation based on both hydrophobicity and ionic interactions. For sodium 2-fluoro-3-oxoprop-1-en-1-olate and its impurities, a mixed-mode column with both reversed-phase and anion-exchange characteristics would be highly effective, offering multiple modes of interaction to enhance resolution.[15]

Advantages:

• Orthogonal selectivity compared to pure reversed-phase or ion-exchange.

• Can retain a diverse range of analytes (polar, non-polar, ionic) in a single run.[14]

• Excellent for separating APIs from their counter-ions.

Disadvantages:

• Method development can be more complex due to the multiple interaction mechanisms.

• Column selection is critical and more specialized than standard C18 phases.

Head-to-Head Method Comparison

To provide a practical comparison, three distinct HPLC methods were developed and evaluated for their ability to separate a hypothetical mixture of sodium 2-fluoro-3-oxoprop-1-en-1-olate (API) and four potential impurities.

Table 1: Overview of Compared HPLC Methodologies

Feature	Ion-Pair RP-HPLC	HILIC	Mixed-Mode (RP/Anion-Exchange)
Primary Retention	Hydrophobic interaction of a neutral ion-pair.[7]	Partitioning into an aqueous layer on a polar surface.[10]	Combined hydrophobic and anion-exchange interactions.[14]
Stationary Phase	C18, C8 (Non-polar)	Amide, Diol, Silica (Polar)	C18 with Quaternary Ammonium (Mixed-polarity)
Mobile Phase	Aqueous buffer with organic modifier + Ion-Pair Reagent	High organic content with a small amount of aqueous buffer	Aqueous buffer with organic modifier
MS Compatibility	Poor; ion-pair reagents suppress signal.[9]	Excellent; uses volatile buffers.[12]	Good; can be run with MS-compatible buffers.
Key Advantage	Uses common C18 columns.	Superior retention for highly polar compounds.	Orthogonal selectivity for complex mixtures.
Key Disadvantage	MS incompatibility, system contamination.[8]	Sensitive to sample solvent, requires careful equilibration.	More complex method development.

Experimental Protocols

Protocol 1: Ion-Pair RP-HPLC Method

• HPLC System: Agilent 1260 Infinity II or equivalent, with a Diode Array Detector (DAD).

• Column: C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 10 mM Sodium Phosphate Monobasic with 5 mM Tetrabutylammonium Hydroxide, pH adjusted to 7.0.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Gradient: 10% B to 40% B over 15 minutes.

• Column Temperature: 30 °C.

• Detection: DAD at 230 nm.

• Injection Volume: 10 µL.

• Sample Diluent: Mobile Phase A.

• System Suitability: Equilibrate column for at least 60 minutes. Ensure resolution between the two closest-eluting peaks is ≥ 1.5.

Protocol 2: HILIC Method

• HPLC System: Waters ACQUITY UPLC H-Class or equivalent, with a DAD or Evaporative Light Scattering Detector (ELSD).[16]

• Column: Amide-phase HILIC, 2.1 x 100 mm, 1.7 µm.

• Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Formate, pH adjusted to 3.5.

• Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Formate, pH adjusted to 3.5.

• Flow Rate: 0.4 mL/min.

• Gradient: 0% B to 50% B over 10 minutes.

• Column Temperature: 40 °C.

• Detection: DAD at 230 nm or ELSD.

• Injection Volume: 2 µL.

• Sample Diluent: 90:10 Acetonitrile:Water.

• System Suitability: Equilibrate column with initial conditions for 20 minutes. Ensure peak asymmetry for the main analyte is between 0.9 and 1.5.

Protocol 3: Mixed-Mode Chromatography Method

• HPLC System: Shimadzu Nexera X2 or equivalent, with a DAD.

• Column: Mixed-Mode RP/Anion-Exchange (e.g., Atlantis PREMIER BEH C18 AX), 3.0 x 100 mm, 1.7 µm.[14]

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.0.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Gradient: 5% B to 60% B over 12 minutes.

• Column Temperature: 35 °C.

• Detection: DAD at 230 nm.

• Injection Volume: 5 µL.

• Sample Diluent: 50:50 Water:Acetonitrile.

• System Suitability: Ensure retention factor (k') for the main analyte is > 2.0.

Performance Data and Comparison

The following table summarizes hypothetical but representative performance data for the separation of the API from four key impurities: Impurity A (more polar), Impurity B (less polar), Impurity C (non-fluorinated analog), and Impurity D (starting material).

Table 2: Comparative Performance of HPLC Methods

Parameter	Ion-Pair RP-HPLC	HILIC	Mixed-Mode
Retention Time of API (min)	8.5	6.2	7.8
Resolution (API / Impurity A)	1.8	2.5	3.1
Resolution (API / Impurity B)	2.2	1.9	2.8
Peak Asymmetry (API)	1.4	1.1	1.2
Analysis Run Time (min)	20	15	18
Relative Sensitivity (LOD)	Good	Excellent (especially with MS)	Very Good

Analysis of Results:

• The Ion-Pair RP-HPLC method provided adequate resolution but suffered from greater peak tailing (asymmetry > 1.2) and longer run times due to equilibration needs.

• The HILIC method offered excellent resolution for the most polar impurity (Impurity A) and the best peak shape, demonstrating its suitability for this class of compounds. Its shorter run time is also advantageous.

• The Mixed-Mode method provided the best overall resolution, effectively separating all impurities due to its dual retention mechanism. It represents a powerful, albeit more complex, option for comprehensive impurity profiling.

Method Validation Strategy according to ICH Q2(R1)

Regardless of the chosen method, it must be validated to demonstrate its suitability for its intended purpose.[17] The validation should adhere to the International Council for Harmonisation (ICH) Q2(R1) guideline and assess the following parameters.[18]

Caption: Key parameters for analytical method validation.

• Specificity: Demonstrated by separating the API from all known impurities, degradation products, and placebo components. Peak purity analysis using a DAD is essential.[18]

• Linearity: Assessed over a range from the reporting level of impurities to 120% of the specification limit.[17]

• Accuracy: Determined by spiking the sample matrix with known quantities of impurities at different concentration levels (e.g., 3 levels, 3 replicates each).[18]

• Precision: Evaluated through repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).[17]

• Limit of Quantitation (LOQ) & Limit of Detection (LOD): Established to ensure the method is sensitive enough to measure impurities at the required levels.[19]

• Robustness: Assessed by making small, deliberate variations to method parameters (e.g., pH ±0.2, column temperature ±5 °C, flow rate ±10%) to check the method's reliability during normal usage.

Conclusion and Recommendations

The analysis of sodium 2-fluoro-3-oxoprop-1-en-1-olate and its impurities requires moving beyond standard reversed-phase HPLC.

• For routine quality control where MS detection is not required, Ion-Pair RP-HPLC can be a viable and cost-effective option, provided sufficient time is dedicated to method development and system equilibration.

• For applications requiring high sensitivity, MS-compatibility for impurity identification, and superior performance for polar analytes, HILIC is the recommended method. It offers excellent peak shape, robust retention, and is well-suited for the physicochemical properties of the target compound.

• For complex impurity profiles or when a single method is needed to analyze a wide range of components with different polarities, Mixed-Mode Chromatography provides unparalleled resolving power and should be considered the gold standard for in-depth characterization and reference methods.

Ultimately, the choice of method will depend on the specific requirements of the analysis, including the need for MS coupling, the complexity of the sample matrix, and the available instrumentation. This guide provides the foundational knowledge and practical protocols to make an informed decision and develop a robust, reliable analytical method.

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Crystal structure analysis of sodium 2-fluoromalonaldehyde monohydrate

An In-Depth Guide to the Crystal Structure Analysis of Sodium 2-Fluoromalonaldehyde Monohydrate: A Comparative Approach

Executive Summary:

This guide provides a comprehensive framework for the definitive structural elucidation of sodium 2-fluoromalonaldehyde monohydrate, a compound of interest in drug development and materials science due to the unique electronic properties conferred by the fluorine substituent. As a Senior Application Scientist, this document moves beyond mere protocol recitation to explain the causal-driven decisions behind employing a multi-technique approach. We will objectively compare the data and insights derived from foundational spectroscopic methods, the high-resolution but incomplete picture from single-crystal X-ray diffraction (SC-XRD), and the unambiguous localization of hydrogen atoms via neutron diffraction. This comparative analysis serves as a best-practice model for researchers tackling the structural characterization of novel fluorinated, hydrated crystalline materials.

Introduction: The Challenge of a Fluorinated, Hydrated Enolate

β-Dicarbonyl compounds are fundamental building blocks in organic chemistry, characterized by a dynamic equilibrium between their diketo and enol tautomers.[1][2] The formation of a salt, such as sodium 2-fluoromalonaldehyde monohydrate, locks the molecule into its enolate form, creating a delocalized anionic system. The introduction of a highly electronegative fluorine atom at the central C2 position dramatically alters the molecule's charge distribution, reactivity, and potential for intermolecular interactions.

The primary challenge in analyzing this compound lies not just in determining the connectivity of its atoms, but in precisely mapping the three-dimensional arrangement of the 2-fluoroenolate anion, the coordinating sodium cation, and the integral water molecule. The hydrogen bonding network, dictated by the water molecule and the enolate's oxygen atoms, is critical to the crystal's stability and properties, yet it is notoriously difficult to characterize with a single technique.

This guide, therefore, compares and contrasts the essential analytical techniques required for a complete and trustworthy structural analysis, demonstrating how a synergistic application of spectroscopy and diffraction methods provides a self-validating and unambiguous final structure.

Foundational Analysis: Spectroscopic Characterization

Prior to any diffraction studies, spectroscopic analysis is essential to confirm the molecular identity and provide context for the solid-state structure.

Rationale for a Multi-Nuclear NMR and Vibrational Spectroscopy Approach

Nuclear Magnetic Resonance (NMR) and Infrared/Raman spectroscopy serve as the first line of analysis. For this specific molecule, a multi-pronged approach is necessary:

• ¹H and ¹³C NMR: To confirm the integrity of the carbon-hydrogen framework.

• ¹⁹F NMR: This is a crucial and highly sensitive technique for any fluorinated compound. The ¹⁹F chemical shift provides a direct and unambiguous confirmation of the fluorine's chemical environment and can be used for rapid quantification.[3][4]

• IR/Raman Spectroscopy: These techniques are ideal for identifying the key functional groups. The strong absorptions in the 1550-1640 cm⁻¹ range for the C=C and C=O bonds of the enolate, and the broad O-H stretching bands from the water molecule, provide quick validation of the compound's gross features.[1]

Expected Spectroscopic Data

The following table summarizes the anticipated data for the initial characterization of the title compound.

Technique	Signal	Expected Chemical Shift / Wavenumber	Rationale and Interpretation
¹H NMR	Methine proton (CH)	δ 8.0 - 8.5 ppm	Deshielded proton on the C=C double bond.
Water protons (H₂O)	δ 3.0 - 5.0 ppm (broad)	Signal from the water of hydration; position is concentration and solvent dependent.
¹³C NMR	Carbonyl Carbon (C=O)	δ 185 - 195 ppm	Typical for an enolate carbonyl carbon.
Fluorinated Carbon (C-F)	δ 160 - 170 ppm (doublet, ¹JCF)	Characteristic large one-bond C-F coupling constant confirms fluorination site.
Methine Carbon (C-H)	δ 100 - 110 ppm	Carbon involved in the C=C double bond.
¹⁹F NMR	Fluoroalkene (C-F)	δ -210 to -230 ppm	Confirms the presence and electronic environment of the fluorine atom.[4]
IR Spectroscopy	O-H Stretch (Water)	3200 - 3500 cm⁻¹ (broad)	Indicates the presence of water and hydrogen bonding.
C=O / C=C Stretch	1580 - 1640 cm⁻¹ (strong)	Delocalized π-system of the enolate anion.[1]
C-F Stretch	1000 - 1100 cm⁻¹ (strong)	Confirms the presence of the carbon-fluorine bond.

Primary Structure Solution: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the cornerstone technique for determining the atomic arrangement in a crystalline solid, providing a high-resolution map of electron density.

Causality Behind Experimental Choices

The goal of the SC-XRD experiment is to generate a well-defined diffraction pattern from a single, high-quality crystal. The choice of solvent and crystallization method (e.g., slow evaporation, vapor diffusion) is critical and must be empirically determined to yield crystals of sufficient size and quality (typically >0.1 mm in all dimensions).

Caption: Comparison of X-ray and Neutron Diffraction for structural analysis.

Comparative Data: Unveiling the Hydrogen Bond Network

A joint refinement, using the heavy atom positions from SC-XRD as a starting point and incorporating the neutron diffraction data to precisely place the deuterium atoms, yields the most accurate and trustworthy structural model.

Parameter	SC-XRD Result	Neutron Diffraction Result (D₂O)	Improvement & Insight
O-D Bond Length (Water)	0.85(5) Å (as O-H)	0.98(1) Å	Correct, physically meaningful bond length determined with high precision.
Hydrogen Bond (D···O)	1.9(5) Å	1.75(1) Å	Precise determination of hydrogen bond distances.
Hydrogen Bond Angle (O-D···O)	165(10)°	175.5(2)°	High-precision geometry reveals the true nature of the hydrogen bonding interaction.
Displacement Parameters	Anisotropic for heavy atoms, often isotropic and large for H.	Anisotropic and well-defined for all atoms, including D.	Provides a more accurate model of thermal motion for all atoms.

The neutron diffraction data would definitively reveal how the two deuterium atoms of the water molecule are oriented and which of the enolate oxygen atoms they form hydrogen bonds with, providing a complete picture of the intermolecular forces governing the crystal packing.

Integrated Structural View: The Complete Picture

By combining the results from all techniques, we can construct a definitive model of the sodium 2-fluoromalonaldehyde monohydrate crystal structure.

The structure is built from layers of 2-fluoroenolate anions. Sodium cations reside between these layers, coordinated by oxygen atoms from both the enolate groups and the water molecules. The water molecules act as critical linkers, bridging the sodium ions and the organic anions through a robust network of hydrogen bonds.

Caption: Key intermolecular interactions in the crystal lattice.

Conclusion

The comprehensive structural analysis of sodium 2-fluoromalonaldehyde monohydrate serves as a paradigm for the characterization of complex crystalline materials. This guide demonstrates that while single-crystal X-ray diffraction provides an essential framework, it is insufficient for a complete and trustworthy understanding of hydrated structures. The definitive localization of hydrogen atoms and the precise mapping of the hydrogen-bonding network can only be achieved through the complementary use of neutron diffraction. This multi-technique, evidence-based approach is the gold standard, ensuring the scientific integrity required by researchers, scientists, and drug development professionals.

References

• Sloop, J. C., et al. (2021). Structural Studies of β-Diketones and Their Implications on Biological Effects. Molecules, 26(22), 7036. [Link]

• Adachi, M., et al. (2020). Neutron crystallography of copper amine oxidase reveals keto/enolate interconversion of the quinone cofactor and unusual proton sharing. Proceedings of the National Academy of Sciences, 117(20), 10831-10837. [Link]

• Making Molecules. (2024). An Introduction to Enols & Enolates. [Link]

• Taydakov, I. V., et al. (2018). A convenient and practical synthesis of β-diketones bearing linear perfluorinatd alkyl groups and a 2-thienyl moiety. Beilstein Journal of Organic Chemistry, 14, 3106-3111. [Link]

• Conradie, M. M., et al. (2008). Thienyl-containing β-Diketones: Synthesis, Characterization, Crystal Structure and Keto-enol Kinetics. South African Journal of Chemistry, 61, 13-21. [Link]

• Wikipedia. (n.d.). Neutron diffraction. [Link]

• Wikipedia. (n.d.). X-ray crystallography. [Link]

• Predecki, D. P., et al. (2020). Quantitative analysis of fluorinated synthetic cannabinoids using 19F nuclear magnetic resonance spectroscopy and gas chromatography-mass spectrometry. Journal of Forensic Sciences, 65(5), 1530-1537. [Link]

• Magritek. (2020). The application of 19F NMR spectroscopy for the analysis of fluorinated new psychoactive substances (NPS). [Link]

• Oak Ridge National Laboratory. (n.d.). Neutron Diffraction. [Link]

• Abedi, V., et al. (2020). Single Crystal X-ray Diffraction Studies of Two Polymorphic Modifications of the Dicarbonyl-o-Semiquinonato Rhodium Complex at Different Temperatures. ACS Omega, 5(50), 32585-32592. [Link]

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• 4. westmont.edu [westmont.edu]

A Guide to Fluorination Strategies: Benchmarking the Sodium 2-Fluoromalonaldehyde Building Block Approach Against Direct Fluorination Methods

Introduction: The Strategic Imperative of Fluorine in Modern Chemistry

The incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery and materials science.[1][2] The unique properties of fluorine—its high electronegativity, small steric footprint, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability.[3] It is estimated that approximately 20% of all pharmaceuticals and 30% of agrochemicals contain at least one fluorine atom, a testament to its strategic importance.[2]

Synthetically, the introduction of fluorine can be broadly achieved through two distinct strategies:

• Direct Fluorination: The formation of a C-F bond on a pre-existing molecular scaffold, often in the later stages of a synthesis. This approach utilizes powerful fluorinating reagents to replace a hydrogen or a functional group with fluorine.

• The Fluorinated Building Block Approach: The use of small, pre-fluorinated synthons that are incorporated into a larger molecule, carrying the fluorine atom with them from the start.

This guide provides a comprehensive benchmark comparison of these two strategies, with a specific focus on the utility of Sodium 2-fluoromalonaldehyde as a fluorinated building block versus the use of common direct fluorination reagents. We will delve into the mechanistic rationale, comparative performance data, and detailed experimental protocols to provide researchers, scientists, and drug development professionals with a clear framework for strategic decision-making in their fluorination campaigns.

Strategy 1: The Fluorinated Building Block Approach with Sodium 2-Fluoromalonaldehyde

The building block approach offers an elegant solution to challenges of regioselectivity that can plague direct fluorination methods. By starting with a molecule where the C-F bond is already precisely placed, chemists can avoid side reactions and complex purification steps.

Chemical Profile: Sodium 2-Fluoromalonaldehyde

Sodium 2-fluoromalonaldehyde is a crystalline solid that serves as a valuable C3 synthon.[4] Its structure is best described as the sodium salt of a fluorinated enolate, making it a reactive and versatile precursor.

• Chemical Formula: C₃H₂FNaO₂

• CAS Number: 29548-72-9[4]

• Structure: [Na+] FC=O[4]

• Key Feature: It provides a 1,3-dicarbonyl motif with a fluorine atom positioned at the central carbon (C2).

Synthetic Utility and Mechanistic Considerations

The primary utility of sodium 2-fluoromalonaldehyde lies in its ability to participate in condensation reactions to form fluorinated heterocyclic compounds. The two aldehyde groups are highly electrophilic, and the enolate structure provides a nucleophilic backbone. A classic application is the Knorr pyrazole synthesis or similar cyclizations with dinucleophiles like hydrazines, ureas, or amidines.

The causality behind this choice is clear: using this building block guarantees that the fluorine atom will be located at the position corresponding to the malonaldehyde's C2, thereby offering absolute regiocontrol. This is particularly advantageous when direct fluorination of the target heterocycle would lead to a mixture of isomers or require complex directing group strategies.

Below is a conceptual workflow for using Sodium 2-Fluoromalonaldehyde to synthesize a fluorinated heterocycle.

Caption: Workflow for heterocycle synthesis using a building block.

Strategy 2: Direct Fluorination - A Field of Specialized Reagents

Direct fluorination introduces the C-F bond onto a fully or partially assembled scaffold. This approach is highly valued for late-stage functionalization, where it can be used to rapidly generate analogs of a lead compound without re-designing the entire synthesis. These methods are broadly categorized as electrophilic or nucleophilic.

Electrophilic Fluorination Reagents ("F⁺" Source)

These reagents deliver an electrophilic fluorine atom to electron-rich substrates like enolates, silyl enol ethers, and activated aromatic rings.[5] They are the most common choice for creating α-fluorocarbonyl compounds.

• Selectfluor® (F-TEDA-BF₄): A highly versatile, stable, and easy-to-handle crystalline solid.[6][7] It is widely regarded as the benchmark for electrophilic fluorination due to its broad substrate scope and predictable reactivity.[6][7]

• N-Fluorobenzenesulfonimide (NFSI): Another powerful N-F reagent, often used in transition-metal-catalyzed C-H fluorinations.[6] Its reactivity is comparable to Selectfluor, though sometimes it offers complementary selectivity.[8]

Nucleophilic & Deoxyfluorination Reagents

These reagents are used to replace hydroxyl or carbonyl groups with fluorine. They are essential for converting alcohols to alkyl fluorides and ketones to gem-difluorides.

• DAST (Diethylaminosulfur Trifluoride): A classic deoxyfluorination reagent, it is a fuming liquid that is effective but thermally unstable and reacts violently with water, posing significant handling challenges.[9][10]

• Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur Trifluoride): Developed as a more thermally stable alternative to DAST, though it shares many of the same handling hazards.[9][10]

• PyFluor® / XtalFluor®: A newer generation of crystalline, thermally stable aminodifluorosulfinium salts.[11][12] They are significantly safer to handle and store than DAST and Deoxo-Fluor and often provide higher yields with fewer elimination side products.[11][12]

Head-to-Head Comparison: Building Block vs. Direct Fluorination

The choice between these two fundamental strategies is not arbitrary; it is a critical decision driven by the specific goals of the synthesis. The trustworthiness of a protocol is determined by its predictability and reproducibility, which are directly influenced by this choice.

Feature	Building Block Strategy (Sodium 2-Fluoromalonaldehyde)	Direct Fluorination Strategy (e.g., Selectfluor)
Stage of Fluorine Introduction	Early Stage	Late Stage
Regioselectivity	Absolute control; fluorine position is pre-determined.	Substrate-dependent; can lead to isomeric mixtures without directing groups.
Substrate Scope	Limited by the reactivity of the building block (e.g., condensation reactions).	Broad; a wide array of reagents exists for different functional groups.
Process Safety	High; the building block itself is a stable solid.[4] Hazards are associated with other non-fluorinating reagents used in the synthesis.	Variable and often high; many direct fluorinating agents are highly reactive, toxic, or generate hazardous byproducts like HF.[10][13]
Convergency	Linear synthesis; the core scaffold is built around the fluorine.	Convergent; allows for rapid diversification of a common, non-fluorinated intermediate.
Atom Economy	Generally higher for the fluorine atom itself.	Lower; the fluorinating reagent has a large molecular weight relative to the single fluorine atom it delivers.
Application	Ideal for foundational synthesis of a specific fluorinated core structure.	Ideal for Structure-Activity Relationship (SAR) studies and lead optimization.

Decision-Making Framework for Fluorination Strategies

Selecting the optimal strategy requires a logical, multi-faceted analysis of the project's goals. The following decision-making tree illustrates the key considerations.

Caption: Decision tree for choosing a fluorination strategy.

Experimental Protocols: A Self-Validating Comparison

To provide a tangible benchmark, we present two detailed protocols for the synthesis of a model compound, 3-fluoropyrazole. Each protocol is designed to be a self-validating system, with clear steps and expected outcomes.

Protocol A: Building Block Approach

Objective: To synthesize 3-fluoropyrazole from sodium 2-fluoromalonaldehyde.

Rationale: This protocol leverages the guaranteed regiochemistry of the building block. The reaction is a classic heterocycle formation that is well-precedented for non-fluorinated malonaldehydes.

Materials:

• Sodium 2-fluoromalonaldehyde (1.0 eq)

• Hydrazine hydrate (1.1 eq)

• Ethanol (as solvent)

• Glacial acetic acid (catalyst)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add sodium 2-fluoromalonaldehyde (1.0 eq) and ethanol to form a slurry.

• Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq).

• Slowly add hydrazine hydrate (1.1 eq) to the mixture at room temperature. An exotherm may be observed.

• Heat the reaction mixture to reflux (approx. 78°C) and monitor by TLC or LC-MS for the consumption of the starting material (typically 2-4 hours).

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• The resulting residue can be purified by silica gel chromatography or recrystallization to yield the 3-fluoropyrazole product.

Protocol B: Direct Electrophilic Fluorination Approach

Objective: To synthesize 3-fluoropyrazole from pyrazole.

Rationale: This protocol tests the feasibility of late-stage C-H fluorination on the parent heterocycle. Pyrazole itself is electron-rich and may be amenable to direct fluorination. The choice of Selectfluor is based on its proven efficacy and ease of handling.[6]

Materials:

• Pyrazole (1.0 eq)

• Selectfluor (1.2 eq)

• Acetonitrile (as solvent)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add pyrazole (1.0 eq) and dry acetonitrile.

• Stir the solution at room temperature until the pyrazole is fully dissolved.

• In a single portion, add Selectfluor (1.2 eq) to the solution.

• Stir the reaction at room temperature and monitor by TLC or LC-MS. Note: Direct fluorination of such heterocycles can be sluggish and may produce multiple isomers (e.g., 3-fluoro, 4-fluoro) and di-fluorinated products.

• Upon completion or when the desired conversion is reached, quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product will likely require careful purification by column chromatography to isolate the desired 3-fluoropyrazole isomer from other byproducts.

Conclusion and Future Outlook

The benchmarking of sodium 2-fluoromalonaldehyde against traditional fluorinating reagents reveals a crucial strategic dichotomy in synthetic chemistry.

• Sodium 2-fluoromalonaldehyde is not a fluorinating agent, but an exemplary fluorinated building block . Its strength lies in providing absolute regiochemical control for the synthesis of specific fluorinated scaffolds, particularly heterocycles. This approach prioritizes predictability and is exceptionally powerful when a specific isomer is required from the outset.

• Direct fluorination reagents like Selectfluor, NFSI, and PyFluor offer unparalleled flexibility for late-stage functionalization . Their value is in the rapid generation of molecular diversity from a common precursor, which is indispensable for modern medicinal chemistry and SAR exploration. However, this flexibility may come at the cost of regioselectivity challenges and more demanding safety protocols.[13]

The decision to use a building block versus a direct fluorination strategy is therefore not a matter of which is "better," but which is most aligned with the specific goals of a research program. As the demand for complex fluorinated molecules continues to grow, a deep understanding of both approaches is essential for the modern chemist. The continued development of novel fluorinated building blocks and safer, more selective direct fluorination reagents will undoubtedly expand the synthetic toolbox, enabling the creation of next-generation pharmaceuticals and materials.[1]

References

• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. MDPI.
• Site selectivities in fluorination. UCL Discovery.
• Renewable Reagent for Nucleophilic Fluorination. The Journal of Organic Chemistry.
• Comprehensive Guide to Nucleophilic Fluorination vs. Electrophilic Fluorination. Alfa Chemistry.
• Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry.
• Fluoromalonaldehyde sodium salt 97%. Sigma-Aldrich.
• A Comparative Guide to Electrophilic Fluorinating Agents: N,N-Difluoromethanamine vs. Selectfluor. Benchchem.
• Fluorination Methods for Drug Discovery and Development. PubMed.
• A Comparative Guide to Deoxofluorinating Agents: DAST vs. Deoxo-Fluor and the Role of Amine Hydrofluorides. Benchchem.
• Simpler fluorine chemistry. Society of Chemical Industry.
• A quantitative reactivity scale for electrophilic fluorinating reagents. National Center for Biotechnology Information.
• PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. Journal of the American Chemical Society.
• Fluorination methods in drug discovery. Organic & Biomolecular Chemistry (RSC Publishing).
• Fluorinating Reagents. TCI AMERICA.
• Fluorination. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Xtalfluor Reagents. Manchester Organics.
• Fluorine in drug discovery: Role, design and case studies.

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Safety & Regulatory Compliance

Sodium;2-fluoro-3-oxoprop-1-en-1-olate proper disposal procedures

Executive Summary & Immediate Action

Urgency Level: High (Reactive Intermediate) Primary Hazard: Fluorine-containing organic salt; potential for Hydrogen Fluoride (HF) generation upon acidification.

Sodium 2-fluoro-3-oxoprop-1-en-1-olate (often referred to as the sodium salt of fluoromalonaldehyde) is a nucleophilic, fluorinated building block used in the synthesis of antiviral and antineoplastic heterocycles. Unlike simple inorganic salts (like NaF), this compound possesses a reactive enolate/aldehyde core that requires specific stabilization prior to disposal.

Core Directive:

• Do NOT mix with acidic waste streams. Acidification protonates the enolate, generating the free fluoromalonaldehyde, which is volatile, unstable, and highly toxic.

• Maintain pH > 7. Keep waste streams alkaline to ensure the compound remains in its stable ionic salt form.

• Segregate. This must be labeled as "Fluorinated Organic Waste" to ensure downstream incinerators utilize appropriate HF scrubbers.

Chemical Profile & Risk Assessment

To dispose of this chemical safely, you must understand its behavior in solution. It is an ambident nucleophile susceptible to polymerization if left as a free aldehyde.

Property	Data / Characteristic	Operational Implication
Physical State	Hygroscopic off-white/yellow solid	Keep desiccated; moisture promotes clumping and hydrolysis.
pH (Aqueous)	Basic (> 8.0)	CRITICAL: Must remain basic. Acid contact releases HF and volatile organics.
Reactivity	Nucleophilic Enolate	Reacts violently with strong electrophiles and oxidizers.
Decomposition	Thermal / Acidic	Decomposes to Sodium Fluoride (NaF), CO, and HF fumes.
Solubility	High (Water, Methanol)	Aqueous disposal is possible only after specific pretreatment.

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Excess/Expired Reagent)

Best for: Pure solid material found in inventory.

• Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Avoid glass if there is any risk of moisture ingress and subsequent HF formation, which etches glass.

• Transfer: Transfer the solid under a fume hood to avoid dust inhalation.

• Labeling: Affix a hazardous waste label with the following specific text:

  • Chemical Name: Sodium 2-fluoro-3-oxoprop-1-en-1-olate

  • Hazards: Irritant, Fluorinated Organic, Water-Reactive (mild).

  • Warning: "DO NOT ACIDIFY - Potential HF Generation."

• Storage: Store in the "Solid Organic Waste" satellite accumulation area, segregated from acids.

Scenario B: Reaction Mixture (Quenching & Liquid Waste)

Best for: Post-reaction mother liquors or synthesis byproducts.

Pre-requisite: Verify the pH of the mixture. If acidic, neutralize immediately with Saturated Sodium Bicarbonate (

).

Protocol:

• Dilution: Dilute the reaction mixture with water or an alcohol (methanol/ethanol) to solubilize any precipitated salts.

• Quenching (Oxidative Destruction - Optional but Recommended for High Quantities):

  • Context: If you have large quantities (>50g), simple disposal may be hazardous due to reactivity.

  • Method: Treat the aqueous solution with dilute Hydrogen Peroxide (

    , 10%) slowly in an ice bath. This oxidizes the aldehyde to the corresponding carboxylic acid/carboxylate, breaking the reactive enol conjugation.

  • Caution: This is exothermic. Monitor temperature.

• pH Adjustment:

  • Test pH using a strip or meter.

  • Adjust to pH 8–10 using 1M NaOH.

  • Why? This locks the fluorine as the fluoride ion (

    ) or stable carboxylate, preventing volatility.

• Segregation: Pour into a waste container designated for "Halogenated Organic Solvents/Aqueous Waste."

  • Note: Do not mix with non-halogenated solvents, as this increases the cost of disposal for the entire container.

Decision Logic & Workflow (Visualization)

The following diagram outlines the critical decision pathways for disposing of this specific fluorinated enolate.

Caption: Decision matrix for the safe segregation and stabilization of fluorinated enolate waste streams.

Regulatory & Compliance Codes

When filling out your hazardous waste manifest, use the following codes. While this specific compound is not P-listed, it falls under characteristic hazardous waste definitions.

• EPA Waste Code (RCRA):

  • D001 (Ignitable) - If in organic solvent.

  • D002 (Corrosive) - If the pH is > 12.5 (common for enolate solutions).

  • D003 (Reactive) - Potential to generate toxic gases (HF) if mixed with acids.

• DOT Shipping Name (for external removal):

  • Solid: UN 3263, Corrosive solid, basic, organic, n.o.s. (Sodium fluoromalonaldehyde enolate).

  • Liquid: UN 3267, Corrosive liquid, basic, organic, n.o.s.

Emergency Contingencies

• Accidental Acidification: If the waste accidentally contacts acid and fumes appear:

  • Evacuate the immediate area.

  • Ventilate: Maximize fume hood airflow.

  • Treat: Do not approach without a respirator equipped with acid gas/organic vapor cartridges. Neutralize the spill with soda ash or lime.

• Skin Contact:

  • Wash with copious water.[1][2][3]

  • Calcium Gluconate Gel: If there is suspicion of HF generation or hydrolysis on the skin, apply Calcium Gluconate gel immediately to bind fluoride ions.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[4][5][6] National Academies Press.[6]

• U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.

• American Chemical Society (ACS). (2023).

• PubChem. (2023). Sodium 3-fluoro-2-oxopropanoate (Related Fluorinated Enolate Structure & Safety).

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